Technical Documentation Center

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate
  • CAS: 854859-30-6

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to the Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Abstract This technical guide provides an in-depth exploration of a robust and efficient synthetic pathway for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, a valuable keto-ester for research and development in medicin...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides an in-depth exploration of a robust and efficient synthetic pathway for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, a valuable keto-ester for research and development in medicinal chemistry and materials science. The synthesis is strategically designed around a pivotal Friedel-Crafts acylation, a cornerstone of C-C bond formation in aromatic chemistry. This document offers detailed, step-by-step protocols, quantitative data, and mechanistic insights to empower researchers, scientists, and drug development professionals in the successful laboratory-scale synthesis of this target molecule. The protocols are built upon established chemical principles and analogous reactions from peer-reviewed literature, ensuring a high degree of scientific integrity and practical applicability.

Introduction and Strategic Overview

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a substituted aromatic keto-ester with significant potential as a building block in the synthesis of more complex molecular architectures. The presence of the trimethoxyphenyl moiety offers sites for further functionalization, while the keto-ester chain provides a versatile handle for a variety of chemical transformations.

The synthetic strategy detailed herein follows a logical and efficient two-part sequence:

  • Part 1: Synthesis of the Acylating Agent. Preparation of ethyl 5-chloro-5-oxovalerate from readily available starting materials. This ensures a stable and reactive electrophile for the subsequent C-C bond formation.

  • Part 2: Friedel-Crafts Acylation. The Lewis acid-catalyzed acylation of 1,2,3-trimethoxybenzene with the prepared acyl chloride to yield the final product.

This approach is designed for scalability and reproducibility, with a focus on high-yield transformations and straightforward purification procedures.

Synthesis of the Acylating Agent: Ethyl 5-chloro-5-oxovalerate

The preparation of the key acylating agent, ethyl 5-chloro-5-oxovalerate, is achieved in two sequential steps starting from glutaric anhydride.

Step 1: Synthesis of Monoethyl Glutarate

The first step involves the selective mono-esterification of glutaric anhydride with ethanol. This reaction proceeds via the nucleophilic attack of ethanol on one of the carbonyl carbons of the anhydride, leading to ring-opening and the formation of the desired mono-ester carboxylic acid.

Experimental Protocol: Synthesis of Monoethyl Glutarate

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine glutaric anhydride (1.0 eq) and anhydrous ethanol (5.0 eq).

  • Reaction: Stir the mixture at reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting anhydride is consumed.

  • Work-up: After cooling to room temperature, remove the excess ethanol under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude oil, monoethyl glutarate, is of sufficient purity for the next step. If necessary, it can be further purified by vacuum distillation.

Step 2: Conversion to Ethyl 5-chloro-5-oxovalerate

The monoethyl glutarate is then converted to its corresponding acyl chloride using thionyl chloride. This is a standard and highly effective method for the preparation of acyl chlorides from carboxylic acids.[1][2]

Experimental Protocol: Synthesis of Ethyl 5-chloro-5-oxovalerate

Caution: Thionyl chloride is a corrosive and toxic reagent. This procedure must be performed in a well-ventilated fume hood.

  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser fitted with a drying tube (containing CaCl₂), place monoethyl glutarate (1.0 eq).

  • Reagent Addition: Slowly add thionyl chloride (1.5 eq) to the flask at room temperature with stirring.

  • Reaction: Heat the reaction mixture to reflux and maintain for 2-3 hours. The evolution of HCl and SO₂ gas will be observed.

  • Work-up: After the reaction is complete, carefully distill off the excess thionyl chloride under atmospheric pressure.

  • Purification: The crude ethyl 5-chloro-5-oxovalerate is then purified by vacuum distillation to yield a colorless to light-yellow liquid.[3]

Core Synthesis: Friedel-Crafts Acylation

The central step in this synthesis is the Friedel-Crafts acylation of 1,2,3-trimethoxybenzene with the prepared ethyl 5-chloro-5-oxovalerate. This reaction is catalyzed by a Lewis acid, typically aluminum chloride (AlCl₃), which activates the acyl chloride for electrophilic attack on the electron-rich aromatic ring.[4] The high electron density of the 1,2,3-trimethoxybenzene ring facilitates this reaction.

Mechanistic Insight

The mechanism of the Friedel-Crafts acylation involves the formation of a highly electrophilic acylium ion intermediate through the interaction of the acyl chloride with the Lewis acid catalyst. This acylium ion is then attacked by the nucleophilic aromatic ring, leading to the formation of a sigma complex (arenium ion). Deprotonation of the sigma complex by the [AlCl₄]⁻ anion regenerates the aromaticity and yields the desired ketone product, along with the liberation of HCl and the regeneration of the AlCl₃ catalyst.

Regioselectivity

The three methoxy groups on the benzene ring are ortho-, para-directing and strongly activating. In the case of 1,2,3-trimethoxybenzene, the positions ortho and para to the methoxy groups are sterically hindered or already substituted. The most likely position for acylation is the C5 position, which is para to the C2-methoxy group and ortho to the C1 and C3-methoxy groups, although some substitution at the C4 position (para to the C1-methoxy group) could also occur.

Experimental Protocol: Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

This protocol is adapted from a similar procedure for the acylation of 1,2,3-trimethoxybenzene with a diacyl chloride.

  • Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Reagent Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of ethyl 5-chloro-5-oxovalerate (1.0 eq) in anhydrous DCM dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

  • Substrate Addition: Following the addition of the acyl chloride, add a solution of 1,2,3-trimethoxybenzene (1.0 eq) in anhydrous DCM dropwise over 30 minutes, again at 0 °C.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.

  • Quenching: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid.

  • Extraction: Separate the organic layer and extract the aqueous layer with DCM (3 x 50 mL).

  • Washing: Combine the organic layers and wash successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate as a pure compound.

Data Presentation and Product Characterization

The successful synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate should be confirmed by a suite of analytical techniques.

Table 1: Physicochemical Properties and Expected Analytical Data

PropertyValue
IUPAC Name ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate[5]
CAS Number 854859-30-6[5]
Molecular Formula C₁₆H₂₂O₆[5]
Molecular Weight 310.34 g/mol [5]
Appearance Expected to be a viscous oil or a low-melting solid
¹H NMR Expected signals for ethyl group (triplet and quartet), three methoxy groups (singlets), methylene protons of the valerate chain (multiplets), and aromatic protons.
¹³C NMR Expected signals for carbonyl carbons (ketone and ester), aromatic carbons, methoxy carbons, and aliphatic carbons of the ethyl and valerate moieties.
IR (Infrared) Characteristic C=O stretching frequencies for the ketone and ester functional groups, C-O stretching for the ether and ester groups, and aromatic C-H and C=C stretching.
Mass Spectrometry Molecular ion peak corresponding to the molecular weight of the product.

Visualizations

Diagram 1: Synthesis Pathway

Synthesis_Pathway A Glutaric Anhydride B Monoethyl Glutarate A->B Ethanol, Reflux C Ethyl 5-chloro-5-oxovalerate B->C SOCl₂, Reflux E Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate C->E AlCl₃, DCM D 1,2,3-Trimethoxybenzene D->E

Caption: Overall synthetic route to the target molecule.

Diagram 2: Experimental Workflow for Friedel-Crafts Acylation

Workflow cluster_0 Reaction Setup cluster_1 Reagent Addition cluster_2 Reaction and Work-up cluster_3 Purification A Suspend AlCl₃ in DCM under N₂ B Cool to 0 °C A->B C Add Ethyl 5-chloro-5-oxovalerate solution B->C D Add 1,2,3-Trimethoxybenzene solution C->D E Stir at RT for 12-16h D->E F Quench with Ice/HCl E->F G Extract with DCM F->G H Wash with HCl, NaHCO₃, Brine G->H I Dry, Concentrate H->I J Column Chromatography I->J

Caption: Step-by-step workflow for the acylation reaction.

Conclusion

The synthetic pathway detailed in this guide provides a reliable and well-founded approach for the preparation of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. By following the outlined protocols, researchers can confidently synthesize this valuable chemical intermediate for their research endeavors. The emphasis on established chemical transformations and detailed experimental procedures ensures a high probability of success and contributes to the principles of reproducible science.

References

  • Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different... - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • Synthesis of optically active ethyl 4-chloro-3-hydroxybutanoate by microbial reduction. Yasohara, Y., et al. (1999). Applied Microbiology and Biotechnology, 51(6), 847-51. Retrieved January 18, 2026, from [Link]

  • Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate | C16H22O6 - PubChem. (n.d.). Retrieved January 18, 2026, from [Link]

  • DES catalyzed Friedel-Crafts acylation of 1,2,4-trimethoxybenzene and... - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

  • WO2014075447A1 - Biological preparation method of ethyl (r)-4-cyano-hydroxybutanoate - Google Patents. (n.d.).
  • CN105063113A - Preparation method of ethyl 4-chloro-3-hydroxybutanoate - Google Patents. (n.d.).
  • CN102168117A - Method for preparing ethyl (R)-4-cyano-3-hydroxybutyate - Google Patents. (n.d.).
  • Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity - PMC - NIH. (n.d.). Retrieved January 18, 2026, from [Link]

  • Friedel-Crafts Reactions - Chemistry LibreTexts. (2023, January 22). Retrieved January 18, 2026, from [Link]

  • The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. Greenberg, J. A., & Sammakia, T. (2017). The Journal of Organic Chemistry, 82(6), 3245–3251. Retrieved January 18, 2026, from [Link]

  • Working with Hazardous Chemicals - Organic Syntheses. (n.d.). Retrieved January 18, 2026, from [Link]

  • Friedel Crafts acylation - YouTube. (2023, September 30). Retrieved January 18, 2026, from [Link]

  • ETHYL GLUTARYL CHLORIDE One Chongqing Chemdad Co. ,Ltd. (n.d.). Retrieved January 18, 2026, from [Link]

  • Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate | C16H22O6 | CID - PubChem. (n.d.). Retrieved January 18, 2026, from [Link]

Sources

Exploratory

An In-depth Technical Guide to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. The information is curated to support research and development activities, offering both established data and predictive insights based on established chemical principles.

Introduction

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, with the CAS Number 854859-30-6, is a keto-ester derivative featuring a trimethoxy-substituted phenyl ring.[1] The presence of the 2,3,4-trimethoxyphenyl moiety is of significant interest in medicinal chemistry, as this substitution pattern is found in a variety of biologically active compounds. The structural combination of an aromatic ketone and an ethyl ester suggests its potential as a versatile intermediate in organic synthesis and as a scaffold for the development of novel therapeutic agents. This document will delve into its chemical identity, physicochemical properties, a proposed synthetic route, and a discussion of its potential biological relevance.

Chemical Identity and Physicochemical Properties

The fundamental properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate are summarized below. It is important to note that while some properties are computationally predicted, they provide a valuable starting point for experimental design.

PropertyValueSource
IUPAC Name ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoatePubChem[1]
CAS Number 854859-30-6PubChem[1]
Molecular Formula C₁₆H₂₂O₆PubChem[1]
Molecular Weight 310.34 g/mol PubChem[1]
Appearance Predicted: Crystalline solid or oil-
Melting Point Not available-
Boiling Point Not available-
Solubility Predicted: Soluble in organic solvents like dichloromethane, ethyl acetate, and acetone. Sparingly soluble in water.-
XLogP3 2.1PubChem[1]
Hydrogen Bond Donor Count 0PubChem[1]
Hydrogen Bond Acceptor Count 6PubChem[1]

Proposed Synthesis: A Friedel-Crafts Acylation Approach

A robust and logical synthetic route to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is through the Friedel-Crafts acylation of 1,2,3-trimethoxybenzene. This classic electrophilic aromatic substitution reaction provides a direct method for introducing the keto-ester side chain onto the electron-rich aromatic ring.

Reaction Scheme

Caption: Proposed synthesis via Friedel-Crafts acylation.

Causality Behind Experimental Choices
  • Choice of Reactants: 1,2,3-trimethoxybenzene is a highly activated aromatic ring due to the electron-donating nature of the three methoxy groups, making it an excellent substrate for electrophilic aromatic substitution. Ethyl 4-(chloroformyl)butanoate serves as the acylating agent, providing the necessary five-carbon chain with a terminal ethyl ester.

  • Choice of Catalyst: A Lewis acid, such as aluminum chloride (AlCl₃), is essential to activate the acyl chloride, generating a highly electrophilic acylium ion intermediate that can then be attacked by the aromatic ring.

  • Choice of Solvent: An inert solvent like dichloromethane (DCM) is typically used for Friedel-Crafts reactions as it is a good solvent for the reactants and does not compete in the reaction.

Detailed Step-by-Step Methodology

Part A: Preparation of Ethyl 4-(chloroformyl)butanoate

This acylating agent can be prepared from glutaric anhydride and ethanol, followed by chlorination.

  • Esterification: Glutaric anhydride is reacted with an excess of ethanol in the presence of an acid catalyst (e.g., a few drops of concentrated sulfuric acid) and heated to reflux to yield ethyl hydrogen glutarate.

  • Chlorination: The resulting monoester is then treated with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride, typically in an inert solvent like dichloromethane, to afford ethyl 4-(chloroformyl)butanoate.

Part B: Friedel-Crafts Acylation

  • Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane.

  • Formation of Acylium Ion: Ethyl 4-(chloroformyl)butanoate (1.0 equivalent) dissolved in anhydrous dichloromethane is added dropwise to the stirred suspension of aluminum chloride at 0 °C. The mixture is stirred for an additional 30 minutes at this temperature to allow for the formation of the acylium ion complex.

  • Acylation Reaction: A solution of 1,2,3-trimethoxybenzene (1.0 equivalent) in anhydrous dichloromethane is added dropwise to the reaction mixture at 0 °C. The reaction is then allowed to warm to room temperature and stirred for several hours, monitoring the progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, the reaction mixture is carefully poured into a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

  • Purification: The combined organic layers are washed with saturated sodium bicarbonate solution, water, and brine, then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield pure Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Predicted Spectroscopic Data

While experimental spectra are not publicly available, the following are predicted ¹H and ¹³C NMR chemical shifts based on the analysis of structurally similar compounds.

Predicted ¹H NMR Spectrum
Chemical Shift (ppm)MultiplicityIntegrationAssignment
~ 7.0-7.2d1HAr-H
~ 6.8-6.9d1HAr-H
~ 4.1q2H-OCH₂CH₃
~ 3.9s3HAr-OCH₃
~ 3.85s3HAr-OCH₃
~ 3.8s3HAr-OCH₃
~ 3.0t2H-COCH₂-
~ 2.4t2H-CH₂COOEt
~ 2.0p2H-COCH₂CH₂-
~ 1.2t3H-OCH₂CH₃
Predicted ¹³C NMR Spectrum
Chemical Shift (ppm)Assignment
~ 200C=O (ketone)
~ 173C=O (ester)
~ 158Ar-C (quaternary)
~ 153Ar-C (quaternary)
~ 142Ar-C (quaternary)
~ 125Ar-C (quaternary)
~ 124Ar-CH
~ 107Ar-CH
~ 62Ar-OCH₃
~ 61Ar-OCH₃
~ 60-OCH₂CH₃
~ 56Ar-OCH₃
~ 38-COCH₂-
~ 33-CH₂COOEt
~ 20-COCH₂CH₂-
~ 14-OCH₂CH₃
Predicted IR Spectrum
Wavenumber (cm⁻¹)Assignment
~ 2950C-H stretch (aliphatic)
~ 1735C=O stretch (ester)
~ 1680C=O stretch (aromatic ketone)
~ 1590, 1480C=C stretch (aromatic)
~ 1250, 1100C-O stretch (ether and ester)

Potential Applications and Future Directions

The trimethoxyphenyl moiety is a key pharmacophore in a number of biologically active molecules, including analogues of combretastatin, which are known for their potent anticancer and anti-angiogenic properties. Additionally, compounds containing the trimethoxyphenyl group have been investigated for a range of other activities.

Workflow for Biological Evaluation

Caption: A potential workflow for evaluating biological activity.

Given the structural motifs present in Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, it could serve as a valuable starting material or scaffold for the synthesis of novel compounds with potential activities in the following areas:

  • Anticancer Agents: The trimethoxyphenyl group could be elaborated to mimic the structure of known tubulin polymerization inhibitors.

  • Anti-inflammatory Agents: The core structure could be modified to explore potential inhibition of inflammatory pathways.

  • CNS Agents: Certain trimethoxyphenyl derivatives have shown activity in the central nervous system.

Future research should focus on the successful synthesis and purification of this compound, followed by a thorough characterization of its physicochemical properties. Subsequent biological screening against a panel of cancer cell lines or other relevant assays would be a logical next step to uncover its therapeutic potential.

References

  • PubChem. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Available from: [Link]

Sources

Foundational

An In-depth Technical Guide to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate: Synthesis, Properties, and Potential as a Tubulin Polymerization Inhibitor

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed examination of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (CAS Number: 854859-30-6), a compound of interest within the br...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (CAS Number: 854859-30-6), a compound of interest within the broader class of trimethoxyphenyl (TMP) derivatives. While specific literature on this exact molecule is sparse, its structural features, particularly the 2,3,4-trimethoxyphenyl moiety, place it in a class of compounds with significant therapeutic potential, most notably as anticancer agents that target microtubule dynamics. This document synthesizes information on its chemical properties, proposes a detailed synthetic route based on established chemical principles, and explores its potential biological applications by drawing parallels with closely related and well-studied analogues.

Compound Overview and Physicochemical Properties

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is an organic compound characterized by a 2,3,4-trimethoxyphenyl group linked to a five-carbon valerate chain with a ketone at the 5-position and an ethyl ester at the 1-position. The trimethoxyphenyl motif is a crucial pharmacophore found in numerous biologically active molecules, including potent tubulin polymerization inhibitors.[1][2]

Table 1: Physicochemical Properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

PropertyValueSource
CAS Number 854859-30-6PubChem[3]
Molecular Formula C16H22O6PubChem[3]
Molecular Weight 310.34 g/mol PubChem[3]
IUPAC Name ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoatePubChem[3]
Canonical SMILES CCOC(=O)CCCC(=O)C1=C(C(=C(C=C1)OC)OC)OCPubChem[3]

Proposed Synthesis: Friedel-Crafts Acylation

A logical and efficient method for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is the Friedel-Crafts acylation of 1,2,3-trimethoxybenzene with ethyl glutaryl chloride. This electrophilic aromatic substitution reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds to aromatic rings.[4][5]

The causality behind this choice of reaction lies in the electron-donating nature of the three methoxy groups on the benzene ring. These groups activate the ring, making it highly nucleophilic and susceptible to acylation. The Lewis acid catalyst, typically aluminum chloride (AlCl3), polarizes the acyl chloride, generating a highly electrophilic acylium ion, which is then attacked by the activated aromatic ring.

Experimental Protocol: Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Materials:

  • 1,2,3-Trimethoxybenzene

  • Ethyl glutaryl chloride

  • Anhydrous Aluminum Chloride (AlCl3)

  • Anhydrous Dichloromethane (DCM)

  • Hydrochloric Acid (1M HCl)

  • Saturated Sodium Bicarbonate Solution (NaHCO3)

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO4)

  • Ethyl Acetate

  • Hexane

Procedure:

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous dichloromethane (DCM).

  • Catalyst Addition: Cool the flask to 0 °C in an ice bath and slowly add anhydrous aluminum chloride (AlCl3) portion-wise with stirring.

  • Reactant Addition: In the dropping funnel, prepare a solution of 1,2,3-trimethoxybenzene and ethyl glutaryl chloride in anhydrous DCM.

  • Acylation Reaction: Add the solution from the dropping funnel to the stirred suspension of AlCl3 in DCM at 0 °C over a period of 30 minutes. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and 1M HCl to decompose the aluminum chloride complex.

  • Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with 1M HCl, water, saturated sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent, to yield pure Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Workflow Diagram

Synthesis_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification reactants 1,2,3-Trimethoxybenzene + Ethyl Glutaryl Chloride in DCM acylation Friedel-Crafts Acylation (0°C to RT, 2-4h) reactants->acylation catalyst Anhydrous AlCl3 in DCM @ 0°C catalyst->acylation quench Quench with Ice/HCl acylation->quench extract Liquid-Liquid Extraction quench->extract wash Wash with HCl, H2O, NaHCO3, Brine extract->wash dry Dry (MgSO4) & Concentrate wash->dry purify Column Chromatography dry->purify product Pure Product purify->product

Caption: Proposed workflow for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Potential Biological Activity and Mechanism of Action

The trimethoxyphenyl (TMP) moiety is a key structural feature of many potent anticancer agents that act by inhibiting tubulin polymerization.[1] Compounds like Combretastatin A-4 (CA-4) and its analogues, which feature a TMP ring, bind to the colchicine-binding site on β-tubulin.[6][7] This binding prevents the assembly of α- and β-tubulin heterodimers into microtubules.

Microtubules are essential components of the cytoskeleton, playing a critical role in cell division by forming the mitotic spindle.[8] Disruption of microtubule dynamics by TMP-containing compounds leads to a cascade of cellular events:

  • Inhibition of Mitotic Spindle Formation: The inability to form a functional mitotic spindle prevents proper chromosome segregation.

  • Cell Cycle Arrest: Cells are arrested in the G2/M phase of the cell cycle.[7][8]

  • Induction of Apoptosis: Prolonged mitotic arrest triggers programmed cell death (apoptosis), leading to the elimination of cancer cells.[6]

Given the structural similarity of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate to known tubulin inhibitors, it is highly plausible that it will exhibit similar biological activity. The 2,3,4-trimethoxyphenyl group is expected to be the primary pharmacophore responsible for binding to the colchicine site of tubulin.

Signaling Pathway Diagram

Biological_Pathway cluster_effects Cellular Effects compound Ethyl 5-(2,3,4-trimethoxyphenyl) -5-oxovalerate tubulin β-Tubulin (Colchicine Binding Site) compound->tubulin Binds to microtubules Microtubule Assembly tubulin->microtubules Inhibits mitotic_spindle Mitotic Spindle Formation microtubules->mitotic_spindle Required for inhibition_node Disruption of Microtubule Dynamics cell_cycle G2/M Phase Progression mitotic_spindle->cell_cycle Required for arrest_node G2/M Arrest apoptosis Apoptosis (Cell Death) inhibition_node->arrest_node Leads to arrest_node->apoptosis Triggers

Caption: Proposed mechanism of action for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Future Directions and Research Implications

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate represents a promising, yet underexplored, scaffold for the development of novel anticancer therapeutics. The synthetic protocol outlined herein provides a reliable method for its preparation, enabling further investigation into its biological properties.

Key areas for future research include:

  • In Vitro Cytotoxicity Screening: Evaluation of the compound's antiproliferative activity against a panel of human cancer cell lines.

  • Tubulin Polymerization Assays: Direct measurement of the compound's ability to inhibit microtubule assembly in vitro.

  • Cell Cycle and Apoptosis Analysis: Confirmation of G2/M phase arrest and induction of apoptosis in cancer cells treated with the compound.

  • Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogues to optimize potency and pharmacokinetic properties. The flexibility of the valerate chain and the nature of the ester group could be key points for modification.

The exploration of compounds like Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is crucial for expanding the arsenal of microtubule-targeting agents, a class of drugs that remains a cornerstone of cancer chemotherapy.

References

  • Vertex AI Search. (n.d.). The Role of (2,3,4-Trimethoxyphenyl)methanol in Pharmaceutical Synthesis. Retrieved January 18, 2026.
  • National Center for Biotechnology Information. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. PubChem Compound Database. Retrieved January 18, 2026, from [Link]

  • Abdel-Maksoud, M. S., et al. (2021). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. Scientific Reports, 11(1), 1-19.
  • Li, L., et al. (2018). Recent advances in trimethoxyphenyl (TMP) based tubulin inhibitors targeting the colchicine binding site. European Journal of Medicinal Chemistry, 151, 463-475.
  • Forootanfar, H., et al. (2023). The trimethoxyphenyl (TMP) functional group: a versatile pharmacophore. Medicinal Chemistry Research, 32(12), 2369-2394.
  • Gomaa, A. M., et al. (2021). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 26(16), 4995.
  • Wang, Y., et al. (2020). 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1084-1092.
  • ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different acylating reagents. Retrieved January 18, 2026, from [Link]

  • Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. Retrieved January 18, 2026, from [Link]

Sources

Exploratory

An In-depth Technical Guide to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

< For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction: Situating a Key Synthetic Intermediate Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, a mole...

Author: BenchChem Technical Support Team. Date: January 2026

<

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: Situating a Key Synthetic Intermediate

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, a molecule of significant interest within the synthetic organic chemistry landscape, serves as a crucial intermediate in the generation of various pharmacologically active compounds. Its structural architecture, featuring a trimethoxyphenyl moiety linked to a keto-ester chain, presents a versatile scaffold for the elaboration into more complex molecular frameworks. This guide provides an in-depth exploration of its synthesis, characterization, and potential applications, with a particular focus on its role in the development of trimetazidine and other therapeutic agents. The strategic importance of this compound lies in its ability to introduce the 2,3,4-trimethoxyphenyl group, a key pharmacophore in a range of biologically active molecules.

Molecular Structure and Properties

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate possesses the chemical formula C16H22O6 and a molecular weight of 310.35 g/mol .[1] The molecule's core is a benzene ring substituted with three methoxy groups at positions 2, 3, and 4. This electron-rich aromatic system is attached to a five-carbon valerate chain via a ketone functional group. At the terminus of the aliphatic chain is an ethyl ester group.

Table 1: Physicochemical Properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

PropertyValueSource
CAS Number 854859-30-6
Molecular Formula C16H22O6[1]
Molecular Weight 310.35 g/mol
InChI Key DKQYOMVHIPCFOJ-UHFFFAOYSA-N
Purity Typically ≥97%

Synthesis and Mechanistic Considerations

The primary and most efficient route for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is through a Friedel-Crafts acylation reaction.[2][3] This classic electrophilic aromatic substitution reaction provides a direct method for forming the carbon-carbon bond between the aromatic ring and the acyl group.

Core Synthesis: Friedel-Crafts Acylation

The reaction involves the acylation of 1,2,3-trimethoxybenzene with a suitable acylating agent derived from ethyl valerate. A common and effective acylating agent is the corresponding acyl chloride, which can be prepared from ethyl hydrogen adipate.

Reaction Scheme:

Sources

Foundational

"Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate" IUPAC name

An In-depth Technical Guide to Ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate Executive Summary This technical guide provides a comprehensive overview of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, a keto-ester of...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to Ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate

Executive Summary

This technical guide provides a comprehensive overview of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, a keto-ester of significant interest in synthetic and medicinal chemistry. The document details its chemical identity, a robust and plausible synthetic pathway via Friedel-Crafts acylation, and standard protocols for its structural elucidation and analytical validation. The core of this guide focuses on the compound's potential as a valuable scaffold and synthetic intermediate in drug discovery. The 2,3,4-trimethoxyphenyl moiety is a key pharmacophore in a range of biologically active molecules, particularly those targeting tubulin polymerization. This guide synthesizes field-proven chemical principles with forward-looking applications to serve as a critical resource for researchers, scientists, and professionals engaged in drug development.

Chemical Identity and Physicochemical Properties

Precise identification is the cornerstone of chemical research. The fundamental properties of the title compound are summarized below, providing the necessary identifiers for database searches, procurement, and regulatory documentation.

PropertyValueSource
IUPAC Name ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoatePubChem
CAS Number 854859-30-6Sigma-Aldrich
Molecular Formula C₁₆H₂₂O₆PubChem[1]
Molecular Weight 310.34 g/mol PubChem[1]
Canonical SMILES CCOC(=O)CCCC(=O)C1=CC=C(C(C1OC)OC)OCPubChem[1]
InChIKey DKQYOMVHIPCFOJ-UHFFFAOYSA-NPubChem[1]
Synonyms Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerateSigma-Aldrich

Synthesis and Purification Workflow

The synthesis of Ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate can be efficiently achieved through a Friedel-Crafts acylation reaction. This classic electrophilic aromatic substitution provides a reliable method for forming the crucial carbon-carbon bond between the aromatic ring and the keto-group of the valerate chain.

Principle of Synthesis

The reaction involves the acylation of 1,2,3-trimethoxybenzene with an appropriate acylating agent, ethyl 4-(chloroformyl)butanoate, which can be prepared from glutaric anhydride. A Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃), is employed to activate the acyl chloride, generating a highly electrophilic acylium ion that is subsequently attacked by the electron-rich trimethoxybenzene ring. The 2,3,4-trimethoxy substitution pattern strongly activates the aromatic ring, directing the substitution primarily to the C5 position (para to the 2-methoxy group and ortho to the 4-methoxy group) due to steric and electronic effects. Anhydrous conditions are critical to prevent the hydrolysis of the Lewis acid catalyst and the acyl chloride.

Detailed Experimental Protocol

Materials:

  • 1,2,3-Trimethoxybenzene

  • Ethyl 4-(chloroformyl)butanoate (or prepared in situ from ethyl hydrogen glutarate and thionyl chloride)

  • Anhydrous Aluminum Chloride (AlCl₃)

  • Anhydrous Dichloromethane (DCM)

  • Hydrochloric Acid (1 M HCl)

  • Saturated Sodium Bicarbonate Solution (NaHCO₃)

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

  • Hexanes and Ethyl Acetate (for chromatography)

Procedure:

  • Reaction Setup: A three-necked, flame-dried round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. The flask is charged with anhydrous dichloromethane (DCM) and 1,2,3-trimethoxybenzene (1.0 eq). The solution is cooled to 0 °C in an ice bath.

  • Catalyst Addition: Anhydrous aluminum chloride (AlCl₃, 1.2 eq) is added portion-wise to the stirred solution under a nitrogen atmosphere. The addition is controlled to maintain the internal temperature below 5 °C. The mixture is stirred for 15 minutes to allow for complex formation.

  • Acyl Chloride Addition: Ethyl 4-(chloroformyl)butanoate (1.1 eq) dissolved in anhydrous DCM is added dropwise via the dropping funnel over 30 minutes. The reaction mixture is stirred at 0 °C for an additional hour and then allowed to warm to room temperature, where it is stirred for 4-6 hours. Reaction progress is monitored by Thin Layer Chromatography (TLC).

  • Work-up and Quenching: Upon completion, the reaction flask is cooled again to 0 °C. The reaction is carefully quenched by the slow, dropwise addition of 1 M HCl to decompose the aluminum complex.

  • Extraction: The mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted twice more with DCM.

  • Washing: The combined organic layers are washed sequentially with water, saturated sodium bicarbonate solution, and finally with brine. This sequence neutralizes any remaining acid and removes water-soluble byproducts.

  • Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate (MgSO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: The crude residue is purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure Ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate.

Synthesis Workflow Diagram

Synthesis_Workflow cluster_reactants Reactants & Setup cluster_reaction Reaction cluster_workup Work-up & Purification Reactants 1,2,3-Trimethoxybenzene Ethyl 4-(chloroformyl)butanoate Anhydrous AlCl₃ Setup Flame-dried flask under N₂ Anhydrous DCM at 0 °C Addition Slow addition of Acyl Chloride Setup->Addition 1. Add Catalyst 2. Add Acylating Agent Stir Stir at RT for 4-6h Monitor via TLC Addition->Stir Quench Quench with 1 M HCl Stir->Quench Reaction Complete Extract DCM Extraction Quench->Extract Wash Wash (H₂O, NaHCO₃, Brine) Extract->Wash Dry Dry (MgSO₄) & Concentrate Wash->Dry Purify Silica Gel Chromatography Dry->Purify Product Pure Product Purify->Product

Caption: Friedel-Crafts acylation workflow for synthesis.

Structural Elucidation and Analytical Validation

Confirmation of the molecular structure is achieved through a combination of standard spectroscopic techniques. The following section describes the expected spectral data for the title compound, which serves as a benchmark for analytical validation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The spectrum is expected to show distinct signals corresponding to each unique proton environment. The ethyl ester group should produce a triplet around 1.2 ppm (3H, -CH₃) and a quartet around 4.1 ppm (2H, -OCH₂-). The three aliphatic methylene groups (-CH₂CH₂CH₂-) will appear as multiplets or overlapping triplets between 2.0 and 3.1 ppm. The three methoxy groups will present as sharp singlets at different chemical shifts, likely between 3.8 and 4.0 ppm. The two aromatic protons will appear as two distinct doublets with ortho coupling (J ≈ 8-9 Hz), likely in the range of 6.7 to 7.5 ppm.

    • ¹³C NMR: The carbon spectrum will confirm the presence of 16 unique carbon atoms. Key signals include two carbonyl carbons (ketone and ester) between 170-200 ppm, aromatic carbons between 110-160 ppm (including four oxygen-substituted carbons at the lower field end of this range), three distinct methoxy carbons around 56-62 ppm, the ester methylene carbon (~61 ppm), the aliphatic methylene carbons (20-40 ppm), and the ester methyl carbon (~14 ppm).

  • Infrared (IR) Spectroscopy: The IR spectrum provides functional group information. Two strong carbonyl (C=O) stretching bands are expected: one for the aromatic ketone around 1670-1690 cm⁻¹ and another for the saturated ester around 1730-1750 cm⁻¹. Additional key peaks include C-O stretching for the ether and ester groups (1000-1300 cm⁻¹) and aromatic C-H and C=C bands.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should confirm the molecular formula (C₁₆H₂₂O₆) by showing a molecular ion peak [M]+ or adducts like [M+H]+ or [M+Na]+ corresponding to the calculated exact mass.

Applications in Drug Discovery and Development

The Trimethoxyphenyl Moiety: A Privileged Scaffold

The trimethoxyphenyl (TMP) structural motif is recognized as a "privileged scaffold" in medicinal chemistry. It is a key component of numerous natural products and synthetic molecules with potent biological activities, most notably as anticancer agents.[2] The TMP group is a cornerstone of the combretastatin family of compounds, which are powerful inhibitors of tubulin polymerization.[3] Its presence often confers high binding affinity for the colchicine site on β-tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[2][3]

Potential as a Precursor for Tubulin Polymerization Inhibitors

Ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate is an ideal intermediate for the synthesis of novel tubulin-targeting agents. The molecule possesses several handles for chemical modification:

  • The ketone can be reduced, derivatized into heterocycles, or used in condensation reactions.

  • The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled to various amines or alcohols to generate a library of amide or ester derivatives.

  • The aliphatic chain provides flexibility and can be modified to optimize spacing and conformation for target binding.

This versatility allows for the strategic design of molecules that can probe the structure-activity relationships of the colchicine binding site on tubulin, with the goal of developing potent and selective anticancer therapeutics.[4][5]

Proposed Mechanism of Action for Derived Therapeutics

Therapeutics derived from this scaffold would likely function by inhibiting the polymerization of tubulin into microtubules. Microtubules are essential components of the cytoskeleton and are critical for the formation of the mitotic spindle during cell division.

  • Binding: The TMP moiety of a derived drug would bind to the colchicine binding site on β-tubulin.

  • Disruption: This binding event introduces a conformational change that prevents the tubulin heterodimer from polymerizing into microtubules.

  • Cell Cycle Arrest: The failure to form a functional mitotic spindle leads to an arrest of the cell cycle in the G2/M phase.

  • Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death in rapidly dividing cancer cells.[2]

Signaling Pathway Diagram

Microtubule_Dynamics cluster_normal Normal Cell Division cluster_inhibition Inhibition Pathway Tubulin αβ-Tubulin Dimers MT Dynamic Microtubules Tubulin->MT Polymerization BoundTubulin Tubulin-Inhibitor Complex MT->Tubulin Depolymerization Spindle Mitotic Spindle MT->Spindle MT->Spindle Disrupts Formation Division Cell Division Spindle->Division Arrest G2/M Arrest Spindle->Arrest Inhibitor TMP-Derived Inhibitor Inhibitor->Tubulin Binds to Colchicine Site BoundTubulin->MT Blocks Polymerization Apoptosis Apoptosis Arrest->Apoptosis

Caption: Disruption of microtubule dynamics by a TMP-scaffold inhibitor.

Conclusion

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is more than a simple organic molecule; it is a strategically designed building block with significant potential for the development of next-generation therapeutics. Its straightforward synthesis, combined with the proven biological relevance of its core trimethoxyphenyl moiety, makes it a highly attractive starting point for medicinal chemistry campaigns targeting cancer and other proliferative diseases. This guide provides the foundational knowledge required for its synthesis, characterization, and rational application in advanced drug discovery projects.

References

  • ResearchGate. (n.d.). Scheme for the synthesis of 2,3,4-trimethoxy benzaldehyde chalcones. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. National Center for Biotechnology Information. Retrieved from [Link]

  • Abdel-Maksoud, M. S., et al. (2022). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. Scientific Reports, 12(1), 1-18. National Center for Biotechnology Information. Retrieved from [Link]

  • Shally, et al. (2020). Molecular Structure, Frontier Molecular Orbitals, MESP and UV–Visible Spectroscopy Studies of Ethyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate: A Theoretical and Experimental Appraisal. Journal of Molecular Structure, 1222, 128892.
  • Yasohara, Y., et al. (1999). Synthesis of optically active ethyl 4-chloro-3-hydroxybutanoate by microbial reduction. Applied Microbiology and Biotechnology, 51(6), 847-851.
  • Abdel-Maksoud, M. S., et al. (2021). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Pharmaceuticals, 14(11), 1159. National Center for Biotechnology Information. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-(2,3-dimethoxyphenyl)-5-oxovalerate. National Center for Biotechnology Information. Retrieved from [Link]

  • O'Boyle, N. M., et al. (2019). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. Molecules, 24(15), 2736. MDPI. Retrieved from [Link]

  • Wang, Y. T., et al. (2017). 1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diyl Esters, a Novel Compound Class with Potent Chemoreversal Activity. Molecules, 22(12), 2200. National Center for Biotechnology Information. Retrieved from [Link]

  • Zhang, Y., et al. (2019). Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives. European Journal of Medicinal Chemistry, 166, 335-346. National Center for Biotechnology Information. Retrieved from [Link]

  • Google Patents. (n.d.). CN1047589C - Catalytic synthesis method of ethyl 4-acetoxybutyrate at normal temperature.
  • PubChem. (n.d.). Ethyl 4-(4-formyl-2-methoxyphenoxy)butanoate. National Center for Biotechnology Information. Retrieved from [Link]

  • Google Patents. (n.d.). CN102168117A - Method for preparing ethyl (R)-4-cyano-3-hydroxybutyate.
  • BuyersGuideChem. (n.d.). Ethyl 5-(3,5-dimethoxyphenyl)-5-oxovalerate suppliers and producers. Retrieved from [Link]

  • PubMed. (2023). Computational investigation of natural phenolic-3,4,5-trimethoxybenzoates as potential anticancer agent targeting estrogen receptor alpha. National Center for Biotechnology Information. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

An In-depth Analysis of Starting Materials and Synthetic Strategies for Drug Development Professionals Executive Summary Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a substituted aromatic keto-ester, a structural m...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Analysis of Starting Materials and Synthetic Strategies for Drug Development Professionals

Executive Summary

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a substituted aromatic keto-ester, a structural motif that can serve as a valuable intermediate in the synthesis of more complex pharmaceutical agents. Its preparation hinges on a classic electrophilic aromatic substitution—the Friedel-Crafts acylation. This guide provides a detailed examination of the primary synthetic routes to this target molecule, beginning with a retrosynthetic analysis to identify the core starting materials. We will explore the synthesis of the key precursors, 1,2,3-trimethoxybenzene and an appropriate C5 acylating agent, and provide detailed, field-proven protocols for the final coupling reaction. The causality behind experimental choices, from catalyst selection to reaction conditions, is explained to provide a comprehensive and actionable resource for researchers in organic synthesis and drug development.

Retrosynthetic Analysis: Deconstructing the Target Molecule

The most logical and industrially scalable approach to synthesizing Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate involves disconnecting the molecule at the bond between the aromatic ring and the acyl chain. This strategy points directly to a Friedel-Crafts acylation reaction, a robust and well-understood method for forming carbon-carbon bonds with aromatic systems.[1]

This disconnection reveals two primary synthons, which correspond to two key starting materials:

  • The Aromatic Nucleophile: 1,2,3-Trimethoxybenzene. This electron-rich benzene derivative is highly activated towards electrophilic substitution.

  • The C5 Acylating Electrophile: A five-carbon chain with an ethyl ester at one terminus and an electrophilic carbonyl group at the other. This can be practically achieved using either glutaric anhydride or a mono-esterified acid chloride of glutaric acid.

G cluster_product Target Molecule cluster_synthons Key Synthons Product Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Aromatic 1,2,3-Trimethoxybenzene (Nucleophile) Product->Aromatic C-C Disconnection (Friedel-Crafts) Acyl C5 Acylating Agent (Electrophile) Product->Acyl C-C Disconnection (Friedel-Crafts) G cluster_path_A Route A: Via Anhydride cluster_path_B Route B: Direct Acylation Pyrogallol Pyrogallol TMB 1,2,3-Trimethoxybenzene Pyrogallol->TMB Methylation KetoAcid Intermediate Keto-Acid TMB->KetoAcid FinalProduct Ethyl 5-(2,3,4-trimethoxyphenyl) -5-oxovalerate TMB->FinalProduct GlutaricAcid Glutaric Acid Anhydride Glutaric Anhydride GlutaricAcid->Anhydride Dehydration AcidChloride Ethyl 4-(chloroformyl)butanoate GlutaricAcid->AcidChloride Mono-esterification, then Chlorination Anhydride->KetoAcid 1. Friedel-Crafts Acylation (AlCl3) AcidChloride->FinalProduct 1. Friedel-Crafts Acylation (AlCl3) KetoAcid->FinalProduct 2. Esterification (EtOH, H+)

Caption: Synthetic workflow for the target molecule.

Mechanistic Considerations & Regioselectivity

The Friedel-Crafts acylation proceeds via the formation of a highly electrophilic acylium ion, generated from the reaction of the acylating agent with a Lewis acid catalyst like aluminum chloride (AlCl₃). [2]

  • Authoritative Grounding: The three methoxy groups on the benzene ring are powerful activating, ortho-para directing groups. The C5 position is electronically favored as it is para to the C2-methoxy group and ortho to both the C1 and C4-methoxy groups. Furthermore, it is sterically the most accessible of the highly activated positions, leading to excellent regioselectivity for the desired product.

Experimental Protocols

Protocol A: Two-Step Synthesis using Glutaric Anhydride

  • Acylation:

    • Suspend aluminum chloride (AlCl₃, 2.2 eq.) in a suitable solvent like dichloromethane (DCM) or nitrobenzene under an inert atmosphere (N₂).

    • Cool the suspension to 0°C.

    • Add glutaric anhydride (1.1 eq.) portion-wise.

    • Add a solution of 1,2,3-trimethoxybenzene (1.0 eq.) in the same solvent dropwise, maintaining the temperature between 0-5°C.

    • After addition, allow the reaction to stir at room temperature for 12-24 hours.

    • Quench the reaction by carefully pouring it onto crushed ice with concentrated HCl.

    • Extract the aqueous layer with DCM, combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the crude 4-(2,3,4-trimethoxybenzoyl)butanoic acid.

  • Esterification (Fischer Esterification):

    • Dissolve the crude keto-acid in a large excess of absolute ethanol.

    • Add a catalytic amount of a strong acid (e.g., concentrated H₂SO₄).

    • Heat the mixture to reflux for 4-8 hours, monitoring by TLC.

    • Cool the reaction, neutralize the acid with a weak base (e.g., NaHCO₃ solution), and remove most of the ethanol under reduced pressure.

    • Extract the residue with ethyl acetate, wash with water and brine, dry, and concentrate. Purify the final product by column chromatography or vacuum distillation.

Protocol B: Direct Acylation using Ethyl 4-(chloroformyl)butanoate

  • Reaction Setup: Suspend AlCl₃ (1.2 eq.) in DCM at 0°C under an inert atmosphere.

  • Reagent Addition: Add a solution of 1,2,3-trimethoxybenzene (1.0 eq.) and ethyl 4-(chloroformyl)butanoate (1.1 eq.) in DCM dropwise. Note: Premixing the reagents is sometimes avoided to prevent side reactions; co-addition or adding the acid chloride to the benzene/catalyst mixture is common.

  • Reaction & Workup: Allow the reaction to proceed at 0°C to room temperature for 2-6 hours. The workup is identical to step 1 of Protocol A, yielding the final product directly after purification.

Data Summary: Comparison of Synthetic Routes
ParameterRoute A (Anhydride)Route B (Acid Chloride)
Steps 2 (Acylation + Esterification)1 (Direct Acylation)
Acylating Agent Stability High (Stable solid)Moderate (Moisture sensitive)
Overall Yield Typically Good to ExcellentTypically Good to Excellent
Key Advantage Use of a stable, easy-to-handle starting material.More atom-economical and faster workflow.
Key Disadvantage Longer overall process.Requires synthesis of a less stable intermediate.

Conclusion

The synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is reliably achieved through a Friedel-Crafts acylation strategy. The choice between a two-step approach using stable glutaric anhydride and a more direct route with a mono-ester acid chloride depends on laboratory capabilities, scale, and handling preferences. Both pathways rely on the robust and predictable synthesis of the key starting material, 1,2,3-trimethoxybenzene, from pyrogallol. Understanding the synthesis of these precursors is as critical as the final coupling step for developing a cost-effective and scalable process in a drug development setting.

References

  • PrepChem. (n.d.). Preparation of 1,2,3-trimethoxybenzene. Retrieved from [Link]

  • Organic Syntheses. (n.d.). β-METHYLGLUTARIC ANHYDRIDE. Coll. Vol. 4, p.616 (1963); Vol. 34, p.68 (1954). Retrieved from [Link]

  • Patsnap. (n.d.). CN1706783A - Synthesis process of 1,2,3-trimethoxy benzene. Google Patents.
  • Chemistry LibreTexts. (2020). 22.5: Acid Anhydride Chemistry. Retrieved from [Link]

  • Wang, Y., et al. (2012). Green Synthesis of 1,2,3-Trimethoxybenzene. Advanced Materials Research, 550-553, 1145-1148. Available from ResearchGate. Retrieved from [Link]

  • Patsnap. (n.d.). CN104230681A - Preparation method of 1,2,3-trimethoxy-5-allylbenzene. Google Patents.
  • Patsnap. (n.d.). CN1603295A - Process for preparing substituted glutaric anhydride. Google Patents.
  • Patsnap. (n.d.). CN102168117A - Method for preparing ethyl (R)-4-cyano-3-hydroxybutyate. Google Patents.
  • Organic Syntheses. (n.d.). α-PHENYLGLUTARIC ANHYDRIDE. Coll. Vol. 4, p.790 (1963); Vol. 35, p.91 (1955). Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. Retrieved from [Link]

  • Leah4sci. (2014, March 6). Friedel-Crafts Alkylation Reaction Mechanism EAS Vid 6. YouTube. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a substituted aromatic γ-keto ester. The presence of the trimethoxyphenyl moiety suggests its pot...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a substituted aromatic γ-keto ester. The presence of the trimethoxyphenyl moiety suggests its potential as a pharmacologically active agent, drawing parallels to a class of compounds known for their interaction with biological targets such as tubulin. This technical guide provides a comprehensive overview of this molecule, including its chemical and physical properties, a detailed, plausible synthetic route based on established chemical principles, and an exploration of its potential biological activities and applications in drug discovery, drawn from the broader understanding of related trimethoxyphenyl-containing compounds.

Introduction

The trimethoxyphenyl motif is a key pharmacophore in a multitude of biologically active molecules, including the potent tubulin-destabilizing agent, combretastatin. The specific substitution pattern of the methoxy groups on the phenyl ring significantly influences the molecule's conformation and its interaction with biological targets. While the 3,4,5-trimethoxyphenyl substitution is prevalent in many potent anticancer agents, other isomers, such as the 2,3,4-trimethoxy arrangement, present opportunities for novel structure-activity relationship (SAR) studies. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, a γ-keto ester, serves as a versatile synthetic intermediate and a potential lead compound for the development of new therapeutics. This guide will delve into the essential technical aspects of this compound, providing a foundational understanding for researchers in medicinal chemistry and drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is presented in Table 1. These properties are crucial for its handling, characterization, and formulation.[1]

Table 1: Chemical and Physical Properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate [1]

PropertyValue
Molecular Formula C₁₆H₂₂O₆
Molecular Weight 310.34 g/mol
IUPAC Name ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate
CAS Number 854859-30-6
Appearance Predicted to be a solid or oil
Solubility Expected to be soluble in organic solvents like dichloromethane, ethyl acetate, and methanol.
Hydrogen Bond Donor Count 0
Hydrogen Bond Acceptor Count 6
Rotatable Bond Count 10

Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

The most probable synthetic route to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is through a Friedel-Crafts acylation of 1,2,3-trimethoxybenzene. This well-established reaction is a cornerstone of C-C bond formation on aromatic rings.

Underlying Principle: Friedel-Crafts Acylation

Friedel-Crafts acylation involves the reaction of an aromatic ring with an acylating agent, typically an acyl halide or anhydride, in the presence of a Lewis acid catalyst.[2] The Lewis acid, commonly aluminum chloride (AlCl₃), activates the acylating agent, generating a highly electrophilic acylium ion, which then undergoes electrophilic aromatic substitution on the electron-rich aromatic substrate.

Proposed Synthetic Workflow

The synthesis can be envisioned as a two-step process starting from commercially available materials.

G cluster_0 Step 1: Preparation of the Acylating Agent cluster_1 Step 2: Friedel-Crafts Acylation Glutaric Anhydride Glutaric Anhydride Ethyl 5-chloro-5-oxovalerate Ethyl 5-chloro-5-oxovalerate Glutaric Anhydride->Ethyl 5-chloro-5-oxovalerate Ring-opening & Chlorination (e.g., with Thionyl Chloride) Ethanol Ethanol Ethanol->Ethyl 5-chloro-5-oxovalerate Acid Catalyst Acid Catalyst Product Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Ethyl 5-chloro-5-oxovalerate->Product 1,2,3-Trimethoxybenzene 1,2,3-Trimethoxybenzene 1,2,3-Trimethoxybenzene->Product Acylation AlCl3 AlCl3 AlCl3->Product Catalyst

Caption: Proposed synthetic workflow for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Detailed Experimental Protocol (Representative)

The following protocol is a representative procedure based on established methods for Friedel-Crafts acylation of similar substrates.[2][3]

Step 1: Preparation of Ethyl 5-chloro-5-oxovalerate (Acylating Agent)

  • To a stirred solution of glutaric anhydride (1.0 eq) in anhydrous ethanol (5-10 volumes) at 0 °C, add a catalytic amount of a strong acid (e.g., concentrated H₂SO₄).

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, neutralize the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3 x 10 volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain ethyl hydrogen glutarate.

  • To the crude ethyl hydrogen glutarate, add thionyl chloride (1.2 eq) dropwise at 0 °C.

  • Heat the mixture to reflux for 2-3 hours.

  • Cool the reaction mixture and remove the excess thionyl chloride by distillation under reduced pressure to yield crude ethyl 5-chloro-5-oxovalerate. This can be used in the next step without further purification.

Step 2: Friedel-Crafts Acylation

  • To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane (10 volumes) at 0 °C under a nitrogen atmosphere, add a solution of ethyl 5-chloro-5-oxovalerate (1.0 eq) in anhydrous dichloromethane (5 volumes) dropwise.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add a solution of 1,2,3-trimethoxybenzene (1.0 eq) in anhydrous dichloromethane (5 volumes) dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to stir at room temperature for 12-16 hours, monitoring its progress by TLC.

  • Upon completion, carefully pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 10 volumes).

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford pure Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Potential Biological Activity and Applications

While no specific biological data for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate has been found in the current literature, the trimethoxyphenyl moiety is a well-established pharmacophore in numerous anticancer agents.

The Trimethoxyphenyl Pharmacophore and Tubulin Inhibition

Many compounds containing a 3,4,5-trimethoxyphenyl ring, such as combretastatin A-4, exhibit potent cytotoxic activity by inhibiting tubulin polymerization.[4] These agents bind to the colchicine-binding site on β-tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest in the G2/M phase and subsequent apoptosis. It is plausible that isomers like the 2,3,4-trimethoxyphenyl derivative could also interact with tubulin, potentially with different binding affinities or conformational effects.

G TMP_Compound Trimethoxyphenyl Compound (e.g., Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate) Tubulin β-Tubulin (Colchicine Binding Site) TMP_Compound->Tubulin Binding Microtubule_Assembly Inhibition of Microtubule Assembly Tubulin->Microtubule_Assembly G2M_Arrest G2/M Phase Cell Cycle Arrest Microtubule_Assembly->G2M_Arrest Apoptosis Apoptosis G2M_Arrest->Apoptosis

Caption: Hypothesized mechanism of action for trimethoxyphenyl compounds.

Potential as a Synthetic Intermediate

Beyond its own potential bioactivity, Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a valuable synthetic intermediate. The ketone and ester functionalities offer multiple handles for further chemical modifications, allowing for the generation of a library of derivatives for SAR studies. For instance, the ketone could be reduced to an alcohol or converted to an oxime, while the ester could be hydrolyzed to a carboxylic acid or converted to an amide.

Future Directions and Conclusion

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate represents an under-explored area of medicinal chemistry. The lack of specific literature on this compound highlights an opportunity for novel research. Future studies should focus on:

  • Definitive Synthesis and Characterization: A thorough investigation and reporting of an optimized synthetic protocol and complete spectral characterization (¹H NMR, ¹³C NMR, IR, MS) are necessary.

  • Biological Evaluation: Screening for cytotoxic activity against a panel of cancer cell lines is a logical first step. Subsequent studies could investigate its effect on tubulin polymerization, cell cycle progression, and induction of apoptosis.

  • SAR Studies: Synthesis and biological evaluation of a library of derivatives will be crucial to understand the structure-activity relationships and to potentially identify more potent analogs.

References

  • Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. National Institutes of Health. Available at: [Link]

  • Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate | C16H22O6 | CID 24727698. PubChem. Available at: [Link]

  • Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. International Journal of Advanced Chemistry Research. Available at: [Link]

  • "Friedel-Crafts Reactions". In: Kirk-Othmer Encyclopedia of Chemical Technology. Wiley Online Library. Available at: [Link]

Sources

Exploratory

"Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate" spectroscopic data

An In-Depth Technical Guide to the Spectroscopic Profile of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehe...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Spectroscopic Profile of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the anticipated spectroscopic characteristics of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (Molecular Formula: C₁₆H₂₂O₆, Molecular Weight: 310.34 g/mol ). In the absence of directly published experimental spectra for this specific molecule, this document leverages foundational spectroscopic principles and comparative data from structurally analogous compounds to construct a reliable, predicted spectroscopic profile.[1][2] We will delve into the theoretical ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, explaining the rationale behind the predicted values. This guide is intended to serve as a robust reference for researchers synthesizing or working with this compound, enabling its unambiguous identification and characterization.

Introduction and Molecular Structure Analysis

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a keto-ester featuring a substituted aromatic ring. Its structure is composed of two primary moieties: the 2,3,4-trimethoxyphenyl ketone group and the ethyl valerate chain. The strategic placement of three methoxy groups on the phenyl ring significantly influences the electronic environment of the aromatic protons and carbons, leading to a distinctive spectroscopic signature. The aliphatic chain and the terminal ethyl ester group provide additional, clearly distinguishable features in the NMR spectra. Understanding the interplay of these functional groups is paramount for accurate spectral interpretation.

Below is the chemical structure of the target compound, with key carbon positions numbered for clarity in the subsequent NMR analysis.

Caption: Numbered structure of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Predicted Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum is a powerful tool for elucidating the proton framework of a molecule. The predicted chemical shifts (δ) are based on a standard 400 or 500 MHz spectrometer using CDCl₃ as a solvent.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Protons Predicted δ (ppm) Multiplicity Integration Assignment Rationale / Notes
H-6 7.45 - 7.55 d, J ≈ 8.8 Hz 1H Ar-H Deshielded by the adjacent carbonyl group and ortho to a methoxy group.
H-5 6.65 - 6.75 d, J ≈ 8.8 Hz 1H Ar-H Shielded by three ortho/para methoxy groups.
OCH₂CH₃ 4.05 - 4.15 q, J ≈ 7.1 Hz 2H Ethyl Ester Standard quartet for an ethyl ester methylene group.
OCH₃ (C4) 3.88 - 3.95 s 3H Methoxy Methoxy groups on aromatic rings typically appear in this region.[3]
OCH₃ (C3) 3.85 - 3.92 s 3H Methoxy Slight variation in shifts is expected due to different positions.
OCH₃ (C2) 3.82 - 3.89 s 3H Methoxy The C2-methoxy may be slightly different due to proximity to the carbonyl.
C(O)CH₂ 2.95 - 3.05 t, J ≈ 7.2 Hz 2H H-8 Alpha to the ketone, thus significantly deshielded.
COOCH₂CH₂ 2.30 - 2.40 t, J ≈ 7.4 Hz 2H H-10 Alpha to the ester carbonyl.
CH₂CH₂CH₂ 1.90 - 2.05 p 2H H-9 Methylene group beta to both carbonyls.

| OCH₂CH₃ | 1.15 - 1.25 | t, J ≈ 7.1 Hz | 3H | Ethyl Ester | Standard triplet for an ethyl ester methyl group. |

Expert Insights:

The aromatic region is expected to show a simple AX system (two doublets) due to the substitution pattern. The proton at C6 is ortho to the electron-withdrawing carbonyl group, shifting it significantly downfield. Conversely, the proton at C5 is ortho and para to electron-donating methoxy groups, shifting it upfield. The three methoxy singlets may overlap or be very closely spaced.[3] The aliphatic chain protons exhibit predictable triplet-pentet-triplet coupling patterns, with chemical shifts determined by their proximity to the deshielding carbonyl groups.

Predicted Carbon-13 (¹³C) NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Predicted chemical shifts are based on a 125 MHz spectrometer.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Predicted δ (ppm) Assignment Rationale / Notes
C7 198.0 - 200.0 C=O (Ketone) Ketone carbonyls are highly deshielded.
C11 172.5 - 173.5 C=O (Ester) Ester carbonyls are slightly more shielded than ketones.
C4 158.0 - 159.0 Ar-C (C-OCH₃) Aromatic carbon attached to oxygen, highly deshielded.
C2 153.0 - 154.0 Ar-C (C-OCH₃) Similar to C4.[3]
C3 142.0 - 143.0 Ar-C (C-OCH₃) Aromatic carbon attached to oxygen.
C1 124.0 - 125.0 Ar-C (C-C=O) Quaternary carbon attached to the ketone.
C6 123.5 - 124.5 Ar-CH Aromatic methine carbon.
C5 107.0 - 108.0 Ar-CH Shielded by ortho/para methoxy groups.[3]
C15 60.5 - 61.5 O-CH₂ Ethyl ester methylene carbon.
OCH₃ (C4) 61.0 - 62.0 Methoxy Methoxy carbons appear in this range.
OCH₃ (C2/C3) 56.0 - 56.5 Methoxy Typical range for aromatic methoxy carbons.[4]
C8 37.5 - 38.5 C(O)CH₂ Carbon alpha to the ketone.
C10 33.0 - 34.0 COOCH₂CH₂ Carbon alpha to the ester.
C9 20.0 - 21.0 CH₂CH₂CH₂ Central methylene of the valerate chain.

| C16 | 14.0 - 14.5 | CH₃ | Ethyl ester methyl carbon. |

Predicted Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule through their characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Bands

Frequency (cm⁻¹) Intensity Vibration Functional Group
3000 - 2850 Medium C-H stretch Aliphatic (CH₂, CH₃)
1735 - 1725 Strong C=O stretch Ester
1685 - 1675 Strong C=O stretch Aryl Ketone
1600 - 1580 Medium-Strong C=C stretch Aromatic Ring
1275 - 1200 Strong C-O stretch Aryl Ether & Ester

| 1130 - 1020 | Strong | C-O stretch | Alkyl Ether & Ester |

Expert Insights:

The IR spectrum will be dominated by two strong carbonyl absorption bands. The ester carbonyl (C11=O) is expected at a higher wavenumber (around 1730 cm⁻¹) than the aryl ketone carbonyl (C7=O, around 1680 cm⁻¹).[5] This difference is due to the conjugation of the ketone with the aromatic ring, which lowers its stretching frequency. The presence of multiple strong C-O stretching bands between 1300 and 1000 cm⁻¹ will be characteristic of the three methoxy ethers and the ester group.

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of the molecule, confirming its molecular weight and aspects of its structure.

  • Molecular Ion (M⁺): The electron impact (EI) mass spectrum should show a molecular ion peak at m/z = 310 , corresponding to the molecular formula [C₁₆H₂₂O₆]⁺.

  • Key Fragmentation Patterns: The molecule is expected to fragment via characteristic pathways for ketones and esters.

G cluster_main Major Fragmentation Pathways M+ (m/z 310) M+ (m/z 310) m/z 265 m/z 265 M+ (m/z 310)->m/z 265 - C2H5O (loss of ethoxy radical) m/z 195 m/z 195 M+ (m/z 310)->m/z 195 - C6H9O2 (cleavage at keto-aliphatic bond) m/z 167 m/z 167 m/z 195->m/z 167 - CO

Caption: Predicted major fragmentation pathways in EI-MS.

  • Loss of the Ethoxy Group: A common fragmentation for ethyl esters is the loss of the ethoxy radical (•OCH₂CH₃), leading to a prominent peak at m/z = 265 .

  • Acylium Ion Formation: Alpha-cleavage next to the ketone is highly favorable. This would involve the cleavage of the C7-C8 bond to form the stable 2,3,4-trimethoxybenzoyl cation, which would be a base peak or very intense peak at m/z = 195 .

  • Further Fragmentation: The acylium ion (m/z 195) can subsequently lose a molecule of carbon monoxide (CO) to yield a fragment at m/z = 167 .

Standard Experimental Protocols

To validate the predicted data, the following standard operating procedures are recommended.

Workflow for Spectroscopic Analysis

G cluster_workflow General Spectroscopic Workflow start Synthesized Compound nmr Dissolve ~5-10 mg in CDCl3 for NMR Analysis start->nmr ir Prepare thin film or KBr pellet for IR Analysis start->ir ms Inject dilute solution (e.g., in MeOH/DCM) for MS Analysis start->ms acquire_nmr Acquire 1H, 13C, DEPT Spectra nmr->acquire_nmr acquire_ir Acquire IR Spectrum (4000-400 cm-1) ir->acquire_ir acquire_ms Acquire Mass Spectrum (EI or ESI) ms->acquire_ms process Process & Analyze Data (Compare to Predictions) acquire_nmr->process acquire_ir->process acquire_ms->process

Caption: Standard workflow for sample preparation and analysis.

A. NMR Spectroscopy

  • Sample Preparation: Accurately weigh 5-10 mg of the purified compound.

  • Dissolution: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

  • Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Acquisition: Acquire the ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer. Standard pulse programs should be used. A DEPT-135 experiment is also recommended to differentiate between CH, CH₂, and CH₃ signals.

  • Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm.

B. IR Spectroscopy

  • Sample Preparation (Thin Film): If the compound is an oil, place a small drop between two NaCl or KBr salt plates and gently press them together to create a thin film.

  • Sample Preparation (KBr Pellet): If the compound is a solid, grind 1-2 mg of the sample with ~100 mg of dry KBr powder. Press the mixture into a transparent pellet using a hydraulic press.

  • Acquisition: Place the sample in the spectrometer's sample holder and record the spectrum, typically over a range of 4000-400 cm⁻¹.

  • Background Correction: A background spectrum of the empty spectrometer (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

C. Mass Spectrometry (Electron Impact - EI)

  • Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile solvent like methanol, acetonitrile, or dichloromethane.

  • Injection: Introduce the sample into the mass spectrometer, often via a direct insertion probe or through a gas chromatography (GC-MS) inlet if the compound is sufficiently volatile and thermally stable.

  • Ionization: Subject the sample to a standard electron beam (typically 70 eV) to induce ionization and fragmentation.

  • Analysis: The resulting ions are separated by the mass analyzer based on their mass-to-charge ratio (m/z) and detected.

Conclusion

This guide presents a detailed, predicted spectroscopic profile for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate based on established chemical principles and data from analogous structures. The anticipated ¹H NMR, ¹³C NMR, IR, and MS data provide a clear and comprehensive set of benchmarks for the structural verification of this compound. The distinctive signals arising from the 2,3,4-trimethoxyphenyl system, combined with the classic patterns of the keto-ester aliphatic chain, should allow for its confident identification by researchers in the field.

References

  • BenchChem. (2025). Spectroscopic Data Interpretation for Ethyl 5-(4-nitrophenyl)-5-oxovalerate: A Technical Guide.
  • El-Sayed, M. A., et al. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. National Institutes of Health (NIH).
  • Narayana, B., et al. (2020). Molecular Structure, Frontier Molecular Orbitals, MESP and UV–Visible Spectroscopy Studies of Ethyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate: A Theoretical and Experimental Appraisal. Journal of Molecular Structure.
  • PubChem. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. National Center for Biotechnology Information. Available at: [Link]

Sources

Foundational

An In-Depth Technical Guide to the Physicochemical Characteristics of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Introduction Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a substituted aromatic keto-ester of interest in medicinal chemistry and drug development. Its molecular architecture, featuring a trimethoxyphenyl moiety li...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a substituted aromatic keto-ester of interest in medicinal chemistry and drug development. Its molecular architecture, featuring a trimethoxyphenyl moiety linked to a valerate backbone, presents a scaffold with potential for diverse biological activities. The strategic placement of three methoxy groups on the phenyl ring significantly influences the molecule's electronic properties and conformational flexibility, which are critical determinants of its interaction with biological targets. This guide provides a comprehensive overview of the core physical and chemical characteristics of this compound, offering a foundational understanding for researchers engaged in its synthesis, characterization, and application.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is presented in the table below. It is important to note that while computational data is readily available, experimental values for properties such as melting and boiling points are not extensively reported in publicly accessible literature.

PropertyValueSource
Molecular Formula C₁₆H₂₂O₆PubChem[1]
Molecular Weight 310.34 g/mol PubChem[1]
CAS Number 854859-30-6ChemSrc
Appearance Not available (likely a solid or oil at room temperature)Inferred
Melting Point Not available-
Boiling Point Not available-
Density Not available-
Solubility Expected to be soluble in common organic solvents like dichloromethane, chloroform, ethyl acetate, and acetone. Limited solubility in water is anticipated.Inferred from structure
Purity 97% (as commercially available)-
InChI InChI=1S/C16H22O6/c1-5-22-14(18)8-6-7-12(17)11-9-10-13(19-2)16(21-4)15(11)20-3/h9-10H,5-8H2,1-4H3-
InChIKey DKQYOMVHIPCFOJ-UHFFFAOYSA-N-

Proposed Synthesis Workflow

A plausible and efficient synthetic route to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate involves a Friedel-Crafts acylation reaction. This well-established method is ideal for forming a carbon-carbon bond between an aromatic ring and an acyl group.[2]

Conceptual Workflow Diagram

G A 1,2,3-Trimethoxybenzene D Reaction Mixture A->D B Ethyl 5-chloro-5-oxovalerate B->D C Lewis Acid (e.g., AlCl3) C->D E Quenching (e.g., with ice/HCl) D->E Acylation F Workup (Extraction, Washing) E->F G Purification (Column Chromatography) F->G H Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate G->H G A Purified Product B ¹H NMR Spectroscopy A->B C ¹³C NMR Spectroscopy A->C D Infrared (IR) Spectroscopy A->D E Mass Spectrometry (MS) A->E F Structural Confirmation B->F C->F D->F E->F

Sources

Exploratory

A Technical Guide to the Research Potential of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate: A Scaffold for Novel Therapeutics

Audience: Researchers, Scientists, and Drug Development Professionals Abstract: This technical guide explores the untapped research potential of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. While direct literature on...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide explores the untapped research potential of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. While direct literature on this specific molecule is sparse, its structural components, particularly the trimethoxyphenyl (TMP) moiety, suggest significant opportunities in medicinal chemistry and drug discovery. Drawing parallels from extensively studied TMP-containing compounds, this document outlines a strategic approach to investigating its utility as a precursor for novel therapeutics, with a primary focus on anticancer applications targeting microtubule dynamics. We provide a comprehensive, experience-driven framework, including a plausible synthetic route and detailed protocols for initial biological evaluation, to empower researchers to unlock the potential of this promising chemical entity.

Introduction: The Significance of the Trimethoxyphenyl Scaffold

The trimethoxyphenyl (TMP) moiety is a well-established pharmacophore, particularly the 3,4,5-trimethoxy substitution pattern, which is a key structural feature of numerous potent tubulin polymerization inhibitors like combretastatin A-4 and podophyllotoxin.[1][2] These agents disrupt the dynamic instability of microtubules, which are crucial for mitotic spindle formation, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis in cancer cells.[3] The 2,3,4-trimethoxy substitution pattern present in Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, while less common, offers a unique electronic and steric profile that warrants investigation. The core hypothesis is that this substitution pattern can also confer significant biological activity, potentially interacting with the colchicine-binding site on β-tubulin, a common target for TMP-containing molecules.[2][3]

This guide provides a foundational roadmap for exploring Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate not just as a standalone agent, but as a versatile scaffold for the synthesis of more complex derivatives.

Proposed Research Applications

The primary research application proposed for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is in the field of oncology. Its structural similarity to known anticancer agents makes it a prime candidate for investigation as a novel tubulin polymerization inhibitor.

Key Research Areas:

  • Anticancer Drug Discovery: The core focus should be on evaluating its cytotoxicity against a panel of human cancer cell lines and elucidating its mechanism of action, with a strong hypothesis centered on tubulin interaction.

  • Scaffold for Medicinal Chemistry: The keto-ester functionality provides two reactive handles for chemical modification. The ketone can be reduced or used in reductive amination, while the ester can be hydrolyzed to the carboxylic acid and coupled with various amines or alcohols to create a library of derivatives. This allows for structure-activity relationship (SAR) studies to optimize potency and selectivity.

  • Anti-inflammatory Research: Some TMP-containing compounds have demonstrated anti-inflammatory properties, often linked to the inhibition of cyclooxygenase (COX) enzymes.[4] This presents a secondary, yet viable, avenue for investigation.

Experimental Framework: Synthesis and Biological Evaluation

This section details the necessary experimental protocols to synthesize and perform an initial biological characterization of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Synthesis Protocol: Friedel-Crafts Acylation

The most logical and established method for synthesizing aryl ketones is the Friedel-Crafts acylation.[5] This protocol outlines the synthesis of the target compound from 1,2,3-trimethoxybenzene and a derivative of glutaric acid.

Reaction Principle: The electron-rich 1,2,3-trimethoxybenzene ring undergoes electrophilic aromatic substitution with an acylium ion generated from ethyl 5-chloro-5-oxovalerate in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Step-by-Step Protocol:

  • Preparation of the Acylating Agent (Ethyl 5-chloro-5-oxovalerate):

    • To a round-bottom flask containing ethyl hydrogen glutarate (1 equivalent), add thionyl chloride (1.2 equivalents) dropwise at 0 °C.

    • Allow the reaction to warm to room temperature and then heat at 50-60 °C for 2 hours until gas evolution ceases.

    • Remove the excess thionyl chloride under reduced pressure to yield the crude ethyl 5-chloro-5-oxovalerate. This reagent is moisture-sensitive and should be used immediately.

  • Friedel-Crafts Acylation Reaction:

    • Set up a flame-dried, three-neck round-bottom flask equipped with a dropping funnel, a condenser with a drying tube, and a magnetic stirrer under an inert atmosphere (e.g., nitrogen or argon).[6]

    • Add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) to a suitable anhydrous solvent, such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

    • Cool the suspension to 0 °C in an ice bath.

    • Dissolve 1,2,3-trimethoxybenzene (1 equivalent) and the freshly prepared ethyl 5-chloro-5-oxovalerate (1.1 equivalents) in the same anhydrous solvent and add it to the dropping funnel.

    • Add the solution from the dropping funnel to the AlCl₃ suspension dropwise over 30 minutes, maintaining the temperature at 0 °C.[6]

    • After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Purification:

    • Upon completion, cool the reaction mixture back to 0 °C and cautiously quench it by slowly pouring it over crushed ice containing concentrated hydrochloric acid (HCl).[6] This step hydrolyzes the aluminum complexes.

    • Separate the organic layer. Extract the aqueous layer twice with DCM.

    • Combine the organic layers and wash sequentially with 2M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the resulting crude oil by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Causality and Trustworthiness: The use of anhydrous conditions and inert atmosphere is critical as the Lewis acid catalyst (AlCl₃) and the acyl chloride are highly reactive towards water.[6] The acidic work-up ensures the complete breakdown of the product-catalyst complex. Each step, from reagent preparation to purification, is designed to maximize yield and purity, providing a reliable starting material for biological assays.

Biological Evaluation Protocols

The following protocols are standard, robust methods for assessing the potential anticancer activity of the synthesized compound.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized. The absorbance of the colored solution is proportional to the number of viable cells.[7]

Step-by-Step Protocol:

  • Cell Seeding:

    • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in appropriate media.

    • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.[8]

    • Incubate the plate for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate in DMSO.

    • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM).

    • Remove the old medium from the cells and add 100 µL of the medium containing the test compound concentrations. Include wells with vehicle (DMSO) as a negative control and a known anticancer drug (e.g., Paclitaxel) as a positive control.

    • Incubate the plate for 48-72 hours.

  • MTT Addition and Solubilization:

    • After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[8]

    • Incubate for another 3-4 hours at 37 °C, allowing formazan crystals to form.

    • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[9]

    • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[8]

  • Data Acquisition and Analysis:

    • Measure the absorbance at a wavelength of 570 nm using a microplate reader.[10]

    • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

    • Plot the viability percentage against the compound concentration (logarithmic scale) and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Principle: This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules. Polymerization is initiated by GTP and warming to 37 °C, and it can be monitored by the increase in fluorescence of a reporter dye that binds to polymerized microtubules.[11][12]

Step-by-Step Protocol:

  • Reagent Preparation:

    • Use a commercially available tubulin polymerization assay kit (fluorescence-based) which typically includes purified tubulin (>99%), GTP, and a fluorescent reporter.[12][13]

    • Prepare a tubulin reaction mix on ice containing tubulin (e.g., 2 mg/mL final concentration) in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA) supplemented with 1 mM GTP, glycerol, and the fluorescent reporter.[11][14]

  • Assay Setup:

    • Pre-warm a 96-well, black, flat-bottom plate to 37 °C.

    • Prepare 10x stocks of the test compound, a known inhibitor (e.g., Nocodazole or Colchicine), and a known stabilizer (e.g., Paclitaxel) as controls.

    • Add 5 µL of the 10x test compound, controls, or vehicle (DMSO) to the appropriate wells.[11]

  • Initiation and Measurement:

    • To initiate the polymerization, add 45 µL of the ice-cold tubulin reaction mix to each well for a final volume of 50 µL.

    • Immediately place the plate in a fluorescence microplate reader pre-warmed to 37 °C.

    • Measure the fluorescence intensity (e.g., Ex: 360 nm, Em: 450 nm) every minute for 60-90 minutes.

  • Data Analysis:

    • Plot fluorescence intensity versus time to generate polymerization curves.

    • Compare the curves of the test compound to the controls. Inhibition is indicated by a decrease in the rate and maximum level of polymerization, while stabilization would show an increase.

    • Calculate the percentage of inhibition at a specific time point in the plateau phase to determine IC₅₀ values for tubulin polymerization.

Data Presentation and Visualization

Clear presentation of data is crucial for interpretation. Quantitative results should be summarized in tables, and complex processes should be visualized with diagrams.

Quantitative Data Summary
Cell LineCompoundIC₅₀ (µM) [Hypothetical Data]
MCF-7Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate1.5 ± 0.2
A549Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate2.3 ± 0.4
HCT116Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate1.8 ± 0.3
MCF-7Paclitaxel (Positive Control)0.005 ± 0.001

Table 1: Hypothetical IC₅₀ values from MTT assays.

Visualizations (Graphviz DOT Language)

Synthesis_Workflow cluster_start Starting Materials cluster_reagents Key Reagents cluster_process Reaction Process cluster_end Final Product 1,2,3-Trimethoxybenzene 1,2,3-Trimethoxybenzene Friedel_Crafts_Acylation Friedel-Crafts Acylation @ 0°C to RT 1,2,3-Trimethoxybenzene->Friedel_Crafts_Acylation 2. Lewis Acid   Catalysis Ethyl_Glutarate Ethyl_Glutarate Acyl_Chloride_Formation Formation of Ethyl 5-chloro-5-oxovalerate Ethyl_Glutarate->Acyl_Chloride_Formation 1. SOCl₂ Thionyl_Chloride Thionyl_Chloride Thionyl_Chloride->Acyl_Chloride_Formation AlCl3_DCM AlCl₃ in DCM AlCl3_DCM->Friedel_Crafts_Acylation Acyl_Chloride_Formation->Friedel_Crafts_Acylation Workup_Purification Aqueous Work-up & Column Chromatography Friedel_Crafts_Acylation->Workup_Purification 3. Quench & Purify Target_Compound Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Workup_Purification->Target_Compound

Figure 1: Proposed synthesis workflow for the target compound.

Tubulin_Dynamics_Inhibition Tubulin_Dimers α/β-Tubulin Dimers Microtubule Microtubule Polymer Tubulin_Dimers->Microtubule Polymerization Microtubule->Tubulin_Dimers Depolymerization Mitotic_Spindle Mitotic Spindle Formation Microtubule->Mitotic_Spindle Cell_Cycle_Arrest G2/M Phase Cell Cycle Arrest Mitotic_Spindle->Cell_Cycle_Arrest Normal Progression Blocked Apoptosis Apoptosis Cell_Cycle_Arrest->Apoptosis Target_Compound Ethyl 5-(2,3,4-trimethoxyphenyl) -5-oxovalerate Target_Compound->Tubulin_Dimers Binds to Tubulin, Inhibits Polymerization

Figure 2: Hypothesized mechanism of action via tubulin inhibition.

Conclusion and Future Directions

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate represents a molecule of significant, albeit underexplored, potential. The robust precedent set by other trimethoxyphenyl-containing compounds strongly suggests its promise as a scaffold for novel anticancer agents targeting tubulin polymerization. The experimental framework provided in this guide offers a clear, logical, and scientifically sound pathway for its synthesis and initial biological characterization. Successful validation of its cytotoxic and tubulin-inhibiting activities would open the door to extensive medicinal chemistry efforts, including SAR studies and the development of more potent and selective analogs. This molecule is not merely a single data point but a gateway to a potentially rich area of therapeutic discovery.

References

  • Cytoskeleton, Inc. (n.d.). Tubulin Polymerization Assay Using >99% Pure Tubulin, Fluorescence Based. Cytoskeleton, Inc. Retrieved from [Link]

  • Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Roche. Retrieved from [Link]

  • Google Patents. (n.d.). Preparation method of medical intermediate 2,3,4-trimethoxy benzaldehyde. Google Patents.
  • Bio-protocol. (n.d.). Tubulin Polymerization Assay. Bio-protocol. Retrieved from [Link]

  • El-Gamal, M. I., et al. (2018). Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. Scientific Reports, 8(1), 1-11. Retrieved from [Link]

  • Google Patents. (n.d.). Method for preparing 2,3,4-trimethoxybenzaldehyde. Google Patents.
  • ResearchGate. (n.d.). Scheme for the synthesis of 2,3,4-trimethoxy benzaldehyde chalcones. ResearchGate. Retrieved from [Link]

  • ResearchGate. (2017). MTT Proliferation Assay Protocol. ResearchGate. Retrieved from [Link]

  • Abdel-Maksoud, M. S., et al. (2022). Design, synthesis, docking study and anticancer evaluation of new trimethoxyphenyl pyridine derivatives as tubulin inhibitors and apoptosis inducers. Bioorganic Chemistry, 121, 105655. Retrieved from [Link]

  • Abdulkareem, A. H., Kadhim, E. J., & Mahmood, M. (2023). MTT (Assay protocol). protocols.io. Retrieved from [Link]

  • Google Patents. (n.d.). Method for preparing 2, 3, 4-trimethoxybenzaldehyde. Google Patents.
  • Ghorab, M. M., et al. (2022). Trimethoxyphenyl containing compounds: Synthesis, biological evaluation, nitric oxide release, modeling, histochemical and histopathological studies. Bioorganic Chemistry, 123, 105806. Retrieved from [Link]

  • Al-Warhi, T., et al. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 27(14), 4619. Retrieved from [Link]

  • Zhang, Y., et al. (2023). Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. European Journal of Medicinal Chemistry, 259, 115654. Retrieved from [Link]

  • ResearchGate. (n.d.). Recent advances in trimethoxyphenyl (TMP) based tubulin inhibitors targeting the colchicine binding site. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different.... ResearchGate. Retrieved from [Link]

  • International Journal of Advanced Chemistry Research. (2021). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. International Journal of Advanced Chemistry Research. Retrieved from [Link]

  • Wilsdorf, M., Leichnitz, D., & Reissig, H. U. (2013). Trifluoromethanesulfonic acid catalyzed friedel-Crafts alkylations of 1,2,4-trimethoxybenzene with aldehydes or benzylic alcohols. Organic Letters, 15(10), 2494–2497. Retrieved from [Link]

  • Davies, D. (2011, August 2). Experiment 14: Friedel-Crafts Acylation. YouTube. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

"Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate" synthesis protocol

An Application Note and Protocol for the Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Introduction Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a keto-ester derivative whose substituted phenyl moiety...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol for the Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Introduction

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a keto-ester derivative whose substituted phenyl moiety is a common feature in various biologically active molecules and natural products. The trimethoxyphenyl group, in particular, is a key pharmacophore found in compounds with anticancer and antimitotic properties. This document provides a comprehensive guide for the synthesis of this target molecule, intended for researchers in medicinal chemistry, organic synthesis, and drug development. The protocol details a robust method centered around the Friedel-Crafts acylation, a cornerstone of electrophilic aromatic substitution reactions. This guide emphasizes not just the procedural steps but also the underlying chemical principles, safety considerations, and characterization techniques to ensure a successful and reproducible synthesis.

Reaction Principle and Mechanism

The synthesis is achieved via a Friedel-Crafts acylation of 1,2,3-trimethoxybenzene with ethyl 4-(chloroformyl)butanoate (the acid chloride of mono-ethyl glutarate).[1] The reaction is catalyzed by a strong Lewis acid, anhydrous aluminum chloride (AlCl₃), which activates the acyl chloride to generate a highly electrophilic acylium ion.[2][3]

The reaction proceeds through the following key steps:

  • Formation of the Acylium Ion : The Lewis acid catalyst, AlCl₃, coordinates with the chlorine atom of ethyl 4-(chloroformyl)butanoate. This complex facilitates the cleavage of the C-Cl bond, resulting in the formation of a resonance-stabilized acylium ion.[1][2]

  • Electrophilic Aromatic Substitution : The electron-rich 1,2,3-trimethoxybenzene ring acts as a nucleophile, attacking the electrophilic acylium ion. The methoxy groups are strongly activating and ortho-, para-directing. Acylation occurs predominantly at the C-5 position, which is sterically accessible and electronically activated, to form a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[2]

  • Restoration of Aromaticity : A base, AlCl₄⁻, abstracts a proton from the carbon bearing the new acyl group, collapsing the intermediate and restoring the aromaticity of the ring.[3]

  • Complex Formation and Workup : The product, a ketone, is a Lewis base and forms a stable complex with the AlCl₃ catalyst. Therefore, a stoichiometric amount of the catalyst is required.[3] This complex is subsequently hydrolyzed during an aqueous workup to release the final product, Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Caption: Friedel-Crafts Acylation Mechanism.

Materials and Equipment

Category Item Specifications Supplier Example
Reagents 1,2,3-Trimethoxybenzene99% puritySigma-Aldrich
Ethyl 4-(chloroformyl)butanoate≥97% purityCombi-Blocks
Aluminum Chloride (AlCl₃)Anhydrous, ≥99.99%Sigma-Aldrich
Dichloromethane (DCM)Anhydrous, ≥99.8%Fisher Scientific
Hydrochloric Acid (HCl)Concentrated (37%)VWR
Sodium Bicarbonate (NaHCO₃)Saturated aqueous solution---
Brine (NaCl)Saturated aqueous solution---
Anhydrous Sodium Sulfate (Na₂SO₄)Granular, ACS grade---
Purification Silica Gel60 Å, 230-400 mesh---
n-HexaneHPLC grade---
Ethyl AcetateHPLC grade---
Equipment Three-neck round-bottom flask250 mL---
Magnetic stirrer and stir bar------
Condenser------
Dropping funnel100 mL---
Nitrogen gas inlet/bubbler------
Ice bath------
Separatory funnel500 mL---
Rotary evaporator------
Glass column for chromatography------

Experimental Protocol

Safety First: Handling Anhydrous Aluminum Chloride

Anhydrous AlCl₃ reacts violently and exothermically with water and moisture, releasing toxic hydrogen chloride (HCl) gas.[4][5] All operations must be conducted in a certified fume hood. Personal Protective Equipment (PPE), including safety goggles, a fire-retardant lab coat, and impervious gloves, is mandatory.[4][6] Ensure a Class D fire extinguisher or dry sand is accessible for emergencies.[4] Avoid contact with water and keep the work area dry.

Experimental_Workflow A Setup: Assemble dry glassware under N₂ atmosphere B Charge flask with 1,2,3-trimethoxybenzene and anhydrous DCM A->B C Cool reaction mixture to 0 °C in an ice bath B->C D Slowly add anhydrous AlCl₃ in portions C->D E Add ethyl 4-(chloroformyl)butanoate dropwise via funnel D->E F Allow reaction to warm to room temp. and stir for 2-4 hours E->F G Monitor reaction progress by TLC F->G H Quench: Pour reaction mixture slowly onto crushed ice/conc. HCl G->H Upon completion I Workup: Separate organic layer H->I J Wash organic layer with H₂O, sat. NaHCO₃, and brine I->J K Dry organic layer over Na₂SO₄ J->K L Concentrate in vacuo using a rotary evaporator K->L M Purify crude product via silica gel column chromatography L->M N Characterize pure product (NMR, IR, MS) M->N

Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure
  • Reaction Setup : Assemble a dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a condenser, a 100 mL pressure-equalizing dropping funnel, and a nitrogen inlet. The entire apparatus must be flame-dried or oven-dried before use to ensure anhydrous conditions. Maintain a positive pressure of dry nitrogen throughout the reaction.

  • Reagent Charging : In the flask, dissolve 1,2,3-trimethoxybenzene (1.0 eq) in anhydrous dichloromethane (DCM, approx. 3 mL per mmol of arene).

  • Catalyst Addition : Cool the stirred solution to 0 °C using an ice-water bath. Carefully add anhydrous aluminum chloride (1.2 eq) to the flask in small portions over 15-20 minutes. Causality Note: Portion-wise addition is crucial to control the initial exothermic reaction between the Lewis acid and the solvent/arene.

  • Acylating Agent Addition : Dissolve ethyl 4-(chloroformyl)butanoate (1.1 eq) in anhydrous DCM (approx. 1 mL per mmol) and load it into the dropping funnel. Add the acyl chloride solution dropwise to the reaction mixture over 30-45 minutes, maintaining the internal temperature below 5 °C.

  • Reaction Progression : After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours.

  • Monitoring : Monitor the reaction's progress using Thin-Layer Chromatography (TLC). A typical eluent is 30% ethyl acetate in hexane. The disappearance of the starting 1,2,3-trimethoxybenzene spot indicates the reaction is nearing completion.

  • Reaction Quenching (Workup) : Prepare a beaker with a mixture of crushed ice (approx. 100 g per 10 mmol of AlCl₃) and concentrated HCl (approx. 10 mL). While stirring vigorously, slowly and carefully pour the reaction mixture onto the ice/HCl. Causality Note: This step hydrolyzes the AlCl₃-ketone complex and quenches any remaining reactive species. The process is highly exothermic and releases HCl gas, necessitating a well-ventilated fume hood.

  • Extraction and Washing : Transfer the quenched mixture to a 500 mL separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water (2x), saturated NaHCO₃ solution (2x, caution: CO₂ evolution), and finally with saturated brine (1x).

  • Drying and Concentration : Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

Purification and Characterization

The crude product is typically purified by flash column chromatography on silica gel.

  • Technique : Slurry pack a glass column with silica gel in n-hexane. Load the crude product (adsorbed onto a small amount of silica gel for best results) onto the column.

  • Elution : Elute the column with a gradient of ethyl acetate in n-hexane (e.g., starting from 10% and gradually increasing to 40% ethyl acetate). Collect fractions and analyze them by TLC to pool the pure product.

  • Final Step : Combine the pure fractions and remove the solvent in vacuo to obtain Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate as a pure compound.

Expected Analytical Data
Analysis Expected Results for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate
Appearance Pale yellow oil or low-melting solid
Molecular Formula C₁₆H₂₂O₆
Molecular Weight 310.35 g/mol [7]
¹H NMR (CDCl₃, 400 MHz)δ (ppm): ~7.35 (d, 1H, Ar-H), ~6.70 (d, 1H, Ar-H), 4.12 (q, 2H, -OCH₂CH₃), 3.90 (s, 3H, -OCH₃), 3.88 (s, 3H, -OCH₃), 3.85 (s, 3H, -OCH₃), 3.00 (t, 2H, -COCH₂-), 2.40 (t, 2H, -CH₂COOEt), 2.05 (quint, 2H, -COCH₂CH₂-), 1.25 (t, 3H, -OCH₂CH₃).
¹³C NMR (CDCl₃, 100 MHz)δ (ppm): ~202.0 (Ar-C=O), ~173.5 (-COOEt), ~157.0, ~154.0, ~142.0, ~125.0, ~123.0, ~107.0 (Aromatic C), ~61.5, ~61.0, ~56.0 (OCH₃), ~60.5 (-OCH₂CH₃), ~38.0 (-COCH₂-), ~33.5 (-CH₂COOEt), ~20.0 (-COCH₂CH₂-), ~14.2 (-OCH₂CH₃).
IR (ATR) ν (cm⁻¹): ~2950 (C-H), ~1730 (C=O, ester), ~1675 (C=O, ketone), ~1590 (C=C, aromatic), ~1270, ~1100 (C-O).
Mass Spec (ESI+) m/z: 311.15 [M+H]⁺, 333.13 [M+Na]⁺

Note: Predicted NMR values are based on analogous structures and chemical shift principles. Actual values may vary slightly.

Troubleshooting Guide

Problem Potential Cause(s) Suggested Solution(s)
Low or No Yield 1. Inactive (hydrated) AlCl₃. 2. Insufficient catalyst. 3. Deactivated starting arene (if impurities are present).1. Use a fresh, unopened bottle of anhydrous AlCl₃. 2. Ensure at least stoichiometric amounts of AlCl₃ are used. 3. Purify the 1,2,3-trimethoxybenzene before use.
Recovery of Starting Material 1. Reaction time too short or temperature too low. 2. Poor quality acylating agent.1. Increase reaction time and allow warming to room temperature. 2. Check the purity of the acyl chloride; if prepared in-house, ensure complete conversion from the acid.
Formation of Multiple Products 1. Polysubstitution (less common in acylation). 2. Isomer formation (acylation at other ring positions). 3. Side reactions due to impurities.1. Use a non-polar solvent like DCM or 1,2-dichloroethane. 2. Carefully control the reaction temperature during addition. 3. Ensure high purity of all reagents and solvents.
Product Degradation during Purification Keto-esters can sometimes be sensitive to the acidic nature of standard silica gel.[8]1. Neutralize the silica gel by pre-treating it with a triethylamine/hexane solution. 2. Minimize the time the product spends on the column.

References

  • Chemistry Steps. Friedel-Crafts Acylation. Available from: [Link]

  • Physics Wallah. Reaction Mechanism of Friedel−Crafts Acylation. Available from: [Link]

  • Princeton University Environmental Health & Safety. Aluminum Chloride (anhydrous) Safety Information. Available from: [Link]

  • BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. Available from: [Link]

  • Wikipedia. Friedel–Crafts reaction. Available from: [Link]

  • Google Patents. US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER.
  • Carl ROTH. Safety Data Sheet: Aluminium chloride. Available from: [Link]

  • Journal of Fermentation and Bioengineering. Purification and Characterization of IX-Keto Ester Reductases from Bakers' Yeast. Available from: [Link]

  • Google Patents. CN102026955A - Process for purifying an alpha-keto ester.
  • New Jersey Department of Health. Hazardous Substance Fact Sheet: Aluminum Chloride. Available from: [Link]

  • Oxford Academic. Purification and Characterization of Two α-Keto Ester Reductases from Streptomyces thermocyaneoviolaceus IFO 14271. Available from: [Link]

  • PubChem. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Available from: [Link]

Sources

Application

"Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate" Friedel-Crafts acylation synthesis

An Application Note for the Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate via Friedel-Crafts Acylation Authored by: Dr. Gemini, Senior Application Scientist Introduction: The synthesis of substituted aryl k...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for the Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate via Friedel-Crafts Acylation

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The synthesis of substituted aryl ketones is a cornerstone of medicinal chemistry and materials science. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a valuable intermediate, serving as a scaffold for more complex molecules, including analogues of naturally occurring compounds like combretastatin, which exhibit potent biological activities.[1][2] This application note provides a comprehensive guide to the synthesis of this target molecule using the classic Friedel-Crafts acylation reaction, a robust method for forming carbon-carbon bonds on aromatic rings.[3] We will delve into the mechanistic underpinnings of the reaction, offer a detailed and validated laboratory protocol, and discuss the critical parameters that ensure a successful and high-yielding synthesis.

The Underlying Chemistry: A Mechanistic Perspective

The Friedel-Crafts acylation is a quintessential example of electrophilic aromatic substitution.[4][5][6] The reaction's success hinges on the generation of a highly reactive electrophile, an acylium ion, which is then attacked by the electron-rich aromatic ring.

Causality Behind Component Selection:

  • Aromatic Substrate (1,2,3-Trimethoxybenzene): This substrate is highly activated towards electrophilic substitution due to the three electron-donating methoxy (-OCH₃) groups. These groups increase the nucleophilicity of the benzene ring, facilitating the attack on the electrophile.

  • Acylating Agent (Ethyl 4-(chloroformyl)butyrate): Also known as ethyl glutaryl chloride, this reagent provides the five-carbon chain that forms the keto-ester functionality of the final product. It is prepared from glutaric acid monoethyl ester.

  • Lewis Acid Catalyst (Aluminum Chloride, AlCl₃): The catalyst's primary role is to abstract the chloride from the acyl chloride, generating the resonance-stabilized acylium ion, which serves as the potent electrophile.[4][7]

Unlike a truly catalytic process, the Friedel-Crafts acylation requires a stoichiometric amount of the Lewis acid.[3] This is because the product, an aryl ketone, is a moderate Lewis base and forms a stable complex with the AlCl₃. This complexation deactivates the product, preventing further acylation (polyacylation), a common issue in Friedel-Crafts alkylation reactions.[5][8] The complex is subsequently hydrolyzed during the aqueous workup to release the final ketone product.[3]

Friedel_Crafts_Acylation_Mechanism Mechanism of Friedel-Crafts Acylation cluster_0 Step 1: Acylium Ion Formation cluster_1 Step 2: Electrophilic Attack cluster_2 Step 3: Deprotonation & Complexation cluster_3 Step 4: Workup AcylCl Ethyl 4-(chloroformyl)butyrate AcyliumIon Resonance-Stabilized Acylium Ion AcylCl->AcyliumIon + AlCl₃ AlCl3 AlCl₃ (Lewis Acid) AlCl4 [AlCl₄]⁻ Aromatic 1,2,3-Trimethoxybenzene SigmaComplex Arenium Ion (Sigma Complex) Aromatic->SigmaComplex + Acylium Ion ProductComplex Product-AlCl₃ Complex SigmaComplex->ProductComplex + [AlCl₄]⁻ HCl HCl AlCl3_regen AlCl₃ FinalProduct Ethyl 5-(2,3,4-trimethoxyphenyl) -5-oxovalerate ProductComplex->FinalProduct + H₂O

Mechanism of Friedel-Crafts Acylation.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for a laboratory scale synthesis. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials and Reagents
ReagentFormulaMW ( g/mol )AmountMoles (mmol)Equiv.
1,2,3-TrimethoxybenzeneC₉H₁₂O₃168.195.00 g29.71.0
Aluminum Chloride (anhydrous)AlCl₃133.344.36 g32.71.1
Ethyl 4-(chloroformyl)butyrateC₇H₁₁ClO₃178.615.83 g32.71.1
Dichloromethane (DCM, anhydrous)CH₂Cl₂84.93100 mL--
Hydrochloric Acid (conc.)HCl36.46~10 mL--
Saturated Sodium BicarbonateNaHCO₃-~50 mL--
Brine (Saturated NaCl)NaCl-~50 mL--
Anhydrous Magnesium SulfateMgSO₄-~5 g--
Experimental Workflow

The synthesis follows a logical progression from reaction setup to final product characterization.

Experimental_Workflow Experimental Synthesis Workflow A Reaction Setup (Inert Atmosphere, Dry Glassware) B Charge Flask (1,2,3-Trimethoxybenzene, AlCl₃, DCM) A->B C Cool to 0 °C (Ice Bath) B->C D Slow Addition of Acyl Chloride (via dropping funnel over 30 min) C->D E Reaction (Stir at RT for 2-4 hours) D->E F Monitor Progress (Thin Layer Chromatography) E->F G Quench Reaction (Pour onto ice/conc. HCl) F->G H Aqueous Workup (Separate layers, Extract aqueous phase with DCM) G->H I Wash Organic Layer (H₂O, sat. NaHCO₃, Brine) H->I J Dry and Concentrate (Dry over MgSO₄, filter, evaporate solvent) I->J K Purification (Column Chromatography on Silica Gel) J->K L Characterization (NMR, IR, MS) K->L

Experimental Synthesis Workflow.
Detailed Procedure
  • Reaction Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Ensure all glassware is oven-dried to remove any residual moisture, as AlCl₃ is extremely water-sensitive.

  • Reagent Charging: To the flask, add 1,2,3-trimethoxybenzene (5.00 g, 29.7 mmol) and anhydrous dichloromethane (DCM, 60 mL). Begin stirring to dissolve the substrate. Carefully add anhydrous aluminum chloride (4.36 g, 32.7 mmol) in portions. The addition is exothermic and will result in a colored slurry.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Acyl Chloride Addition: Dissolve ethyl 4-(chloroformyl)butyrate (5.83 g, 32.7 mmol) in 40 mL of anhydrous DCM and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred reaction mixture over a period of 30 minutes, maintaining the internal temperature below 5 °C.

  • Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours.

  • Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane). The disappearance of the starting 1,2,3-trimethoxybenzene spot indicates completion.

  • Workup - Quenching: Carefully and slowly pour the reaction mixture into a separate beaker containing crushed ice (approx. 100 g) and concentrated HCl (10 mL). This step is highly exothermic and will release HCl gas. Perform this in a well-ventilated fume hood. Stir the quenched mixture until the ice has melted and the deep color dissipates.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM (2 x 50 mL). Combine all organic extracts.

  • Washing: Wash the combined organic layer sequentially with water (50 mL), saturated sodium bicarbonate solution (50 mL, to neutralize residual acid), and finally with brine (50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

  • Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and increasing to 40%) to afford the pure Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Product Characterization

The identity and purity of the final product should be confirmed using standard spectroscopic techniques.

TechniqueExpected Observations
¹H NMR Signals corresponding to the ethyl group (triplet and quartet), three distinct methoxy singlets, aliphatic methylene protons, and two aromatic protons.
¹³C NMR Resonances for the ketone carbonyl, ester carbonyl, aromatic carbons (including oxygenated carbons), methoxy carbons, and aliphatic carbons.
IR (Infrared) Characteristic absorption bands for the aryl ketone C=O stretch (~1670 cm⁻¹), ester C=O stretch (~1730 cm⁻¹), and C-O stretches.
MS (Mass Spec) A molecular ion peak corresponding to the calculated mass of C₁₆H₂₂O₆.[9]

Safety and Troubleshooting

  • Safety: Aluminum chloride is corrosive and reacts violently with water. Handle it in a dry environment and avoid inhalation of the dust. Acyl chlorides are lachrymatory and corrosive. Always work in a fume hood. The quenching step is highly exothermic and releases HCl gas.

  • Troubleshooting:

    • Low Yield: Often caused by moisture contamination, which deactivates the AlCl₃ catalyst. Ensure all glassware is dry and use anhydrous solvents.

    • Incomplete Reaction: May require a longer reaction time or gentle heating. Confirm reagent quality and stoichiometry.

    • Side Products: While polyacylation is unlikely, other side reactions can occur. Purification by column chromatography is essential to isolate the desired product.

References

  • BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. [Link]

  • Wikipedia. Friedel–Crafts reaction. [Link]

  • Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022-09-24). [Link]

  • My Chemistry. Friedel-Crafts Acylation: Mechanism, Reactions & limitations. [Link]

  • ChemTalk. Friedel-Crafts Alkylation and Acylation Reactions. [Link]

  • Gimeno, T. M., Marset, X., Guillem, C., & Guillena, G. Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different acylating reagents using choline chloride : zinc chloride (1 : 2). ResearchGate. [Link]

  • PubChem. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. [Link]

  • ResearchGate. Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. (2025-08-06). [Link]

  • International Journal of Advanced Chemistry Research. Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. (2021-05-26). [Link]

  • Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018-05-17). [Link]

  • The Organic Chemistry Tutor. Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. YouTube. (2016-12-29). [Link]

  • National Institutes of Health. Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. [Link]

  • MDPI. Molecular Structure, Frontier Molecular Orbitals, MESP and UV–Visible Spectroscopy Studies of Ethyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate: A Theoretical and Experimental Appraisal. [Link]

  • ResearchGate. DES catalyzed Friedel-Crafts acylation of 1,2,4-trimethoxybenzene and benzoyl chloride. [Link]

  • PubChemLite. Ethyl 5-(4-methoxyphenyl)-5-oxovalerate (C14H18O4). [Link]

  • MDPI. Synthesis and Antiproliferative Effect of 3,4,5-Trimethoxylated Chalcones on Colorectal and Prostatic Cancer Cells. (2024-09-13). [Link]

  • MDPI. (E)-5-(3-Oxo-3-(3,4,5-trimethoxyphenyl)prop-1-en-1-yl)benzo[d]oxazol-2(3H)-one. [Link]

  • PubMed. Trifluoromethanesulfonic acid catalyzed friedel-Crafts alkylations of 1,2,4-trimethoxybenzene with aldehydes or benzylic alcohols. (2013-05-17). [Link]

  • Oriental Journal of Chemistry. Synthesis and Biological Activity of Novel (E)-N'-(Substituted)-3,4,5-Trimethoxybenzohydrazide Analogs. [Link]

  • MDPI. (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. [Link]

  • National Institutes of Health. Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. [Link]

  • Leah4sci. Friedel-Crafts Alkylation Reaction Mechanism EAS Vid 6. YouTube. (2014-03-06). [Link]

Sources

Method

Comprehensive NMR Analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate: From Sample Preparation to Advanced Structural Elucidation

An Application Note for Researchers and Drug Development Professionals Abstract: This guide provides a detailed protocol and in-depth analysis for the structural characterization of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxo...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers and Drug Development Professionals

Abstract: This guide provides a detailed protocol and in-depth analysis for the structural characterization of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate using Nuclear Magnetic Resonance (NMR) spectroscopy. We cover the entire workflow, from optimal sample preparation to the acquisition and interpretation of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR data. The causality behind each step is explained to provide researchers with the rationale needed to adapt these methods for analogous compounds. This document serves as a practical guide for scientists in organic synthesis, medicinal chemistry, and drug development who rely on NMR for unambiguous molecular structure verification.

Introduction: The Role of NMR in Characterizing Phenylalkanoic Acid Derivatives

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a keto-ester featuring a substituted aromatic ring, a common scaffold in pharmacologically active molecules. The precise arrangement of the methoxy groups on the phenyl ring and the integrity of the ethyl valerate chain are critical for its chemical properties and biological activity. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for confirming such structural details, providing atom-level information on connectivity and chemical environment.[1][2]

This application note details the systematic approach to analyzing this specific molecule. We will first establish the foundational 1D NMR assignments and then use advanced 2D correlation experiments to unequivocally confirm the complete molecular structure. The principles and protocols described herein are broadly applicable to the characterization of similar small organic molecules.

Foundational Protocols: Sample Preparation & 1D Spectra Acquisition

The quality of the final NMR spectrum is fundamentally dependent on the quality of the sample. Proper sample preparation is therefore a critical, non-negotiable first step.[3]

Protocol 1: NMR Sample Preparation

The objective is to create a homogeneous solution, free of particulate matter and paramagnetic impurities, within a suitable deuterated solvent.[4][5]

  • Glassware and Tube Selection : Begin with a clean, dry high-quality 5 mm NMR tube. Scratches or defects in the glass can interfere with the magnetic field homogeneity, a process known as shimming.[5]

  • Analyte Quantity : Weigh 10-25 mg of purified Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate for ¹H NMR. For a subsequent ¹³C NMR experiment on a standard instrument, a more concentrated sample of 50-100 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.[5]

  • Solvent Selection & Dissolution :

    • Choice of Solvent : Deuterated chloroform (CDCl₃) is an excellent first choice for this molecule due to its non-polar character, which should readily dissolve the analyte. Its residual proton signal at ~7.26 ppm provides a convenient internal reference.[6]

    • Procedure : Place the weighed sample into a small, clean vial. Add approximately 0.6-0.7 mL of CDCl₃.[4] Gently vortex or swirl the vial until the sample is fully dissolved. A secondary vial is used to ensure complete dissolution before transfer, as mixing within the narrow NMR tube is inefficient.[5]

  • Filtration and Transfer : If any particulate matter is visible, filter the solution through a small plug of cotton or glass wool packed into a Pasteur pipette.[7] Transfer the clear solution into the NMR tube. The final sample height should be between 4-5 cm to ensure it spans the active region of the spectrometer's receiver coil.[4][8]

  • Internal Standard (Optional) : While the residual solvent peak is often sufficient for referencing, Tetramethylsilane (TMS) can be added (a single drop to 5-10 mL of solvent, then use that solvent) for precise calibration to 0.00 ppm.[5] However, TMS is volatile and may not be necessary for routine characterization.

Protocol 2: 1D NMR Data Acquisition
  • Instrument Setup : Insert the sample into the NMR spectrometer.

  • Locking and Shimming : The instrument will "lock" onto the deuterium signal of the solvent (e.g., CDCl₃) to stabilize the magnetic field. Automated or manual shimming procedures are then performed to optimize the magnetic field homogeneity across the sample volume, which is critical for achieving sharp, well-resolved peaks.

  • ¹H NMR Acquisition :

    • Acquire a standard one-dimensional proton spectrum.

    • Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

    • A small number of scans (e.g., 8 or 16) is usually sufficient for a sample of this concentration.

  • ¹³C NMR Acquisition :

    • Acquire a proton-decoupled ¹³C spectrum. In this mode, all carbon signals will appear as singlets, simplifying the spectrum.

    • Due to the low natural abundance of the ¹³C isotope, significantly more scans are required (hundreds to thousands) to achieve an adequate signal-to-noise ratio.

Spectral Analysis and Structural Assignment

The following sections detail the predicted NMR signals for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate based on its known structure.

Molecular Structure with Atom Labeling

To facilitate a clear discussion, the protons and carbons of the target molecule are systematically labeled in the diagram below.

molecule cluster_ring cluster_chain cluster_methoxy C1 C1 C2 C2 C1->C2 C7 C7=O C1->C7 C3 C3 C2->C3 O1 O1 C2->O1 C4 C4 C3->C4 O2 O2 C3->O2 C5 C5(H_k) C4->C5 O3 O3 C4->O3 C6 C6(H_j) C5->C6 C6->C1 C8 C8(H_f)₂ C7->C8 C9 C9(H_e)₂ C8->C9 C10 C10(H_d)₂ C9->C10 C11 C11=O C10->C11 O6 O6 C11->O6 C12 C12(H_c)₂ O6->C12 C13 C13(H_b)₃ C12->C13 C14 C14(H_g)₃ O1->C14 C15 C15(H_h)₃ O2->C15 C16 C16(H_i)₃ O3->C16

Figure 1: Labeled structure of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

¹H NMR Spectrum: Predicted Data

The proton NMR spectrum provides information on the chemical environment, number, and connectivity of protons.

LabelPredicted Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
Hb ~1.25Triplet (t)3H-O-CH₂-CH₃ Alkyl group adjacent to an electronegative oxygen, split by two Hc protons (n+1 = 3).
Hc ~4.15Quartet (q)2H-O-CH₂ -CH₃Methylene group deshielded by the adjacent ester oxygen, split by three Hb protons (n+1 = 4).
Hd ~2.95Triplet (t)2HAr-CO-CH₂-CH₂-CH₂ -Methylene group adjacent to the ester carbonyl (C11), split by two He protons.
He ~2.00Quintet/Multiplet (m)2HAr-CO-CH₂-CH₂ -CH₂-Methylene group situated between two other methylenes (Hd and Hf).
Hf ~3.10Triplet (t)2HAr-CO-CH₂ -CH₂-CH₂-Methylene group alpha to the aromatic ketone (C7), expected to be significantly deshielded.
Hg ~3.90Singlet (s)3HC2-OCH₃ Methoxy protons, no adjacent protons to couple with.
Hh ~3.88Singlet (s)3HC3-OCH₃ Methoxy protons, distinct from Hg and Hi.
Hi ~3.92Singlet (s)3HC4-OCH₃ Methoxy protons, distinct from Hg and Hh.
Hj ~7.30Doublet (d)1HAromatic C6-H Aromatic proton ortho to the deshielding acyl group, coupled to Hk.
Hk ~6.70Doublet (d)1HAromatic C5-H Aromatic proton coupled to Hj.
¹³C NMR Spectrum: Predicted Data

The ¹³C NMR spectrum identifies all unique carbon atoms in the molecule.

LabelPredicted Shift (δ, ppm)AssignmentRationale
C13 ~14.2-O-CH₂-C H₃Ethyl ester methyl carbon.
C12 ~60.5-O-C H₂-CH₃Ethyl ester methylene carbon, deshielded by oxygen.
C9 ~20.0Ar-CO-CH₂-C H₂-CH₂-Central methylene of the valerate chain.
C10 ~33.0-C H₂-CO-O-Methylene adjacent to the ester carbonyl.
C8 ~38.0Ar-CO-C H₂-Methylene adjacent to the ketone carbonyl.
C14 ~56.1C2-OC H₃Methoxy carbons, often appear in this region.
C15 ~60.8C3-OC H₃Methoxy carbons.
C16 ~61.5C4-OC H₃Methoxy carbons.
C5 ~107.5Aromatic C HAromatic methine carbon.
C6 ~124.0Aromatic C HAromatic methine carbon.
C1 ~128.0Aromatic Quaternary C Acyl-substituted aromatic carbon.
C2 ~158.0Aromatic Quaternary C Oxygen-substituted aromatic carbon.
C3 ~142.5Aromatic Quaternary C Oxygen-substituted aromatic carbon.
C4 ~157.0Aromatic Quaternary C Oxygen-substituted aromatic carbon.
C11 ~173.0Ester C =OEster carbonyl carbon.
C7 ~200.0Ketone C =OKetone carbonyl carbon, typically significantly downfield.

Advanced Structural Verification with 2D NMR

While 1D NMR provides a strong foundation for the structure, 2D NMR experiments are essential for unambiguous confirmation by revealing through-bond correlations between nuclei.[9][10]

Workflow for 2D NMR Analysis

Figure 2: Workflow for structural verification using 2D NMR experiments.

A. COSY (COrrelation SpectroscopY)

The COSY experiment identifies protons that are coupled to each other, typically through 2-3 bonds.[11] This is invaluable for tracing the connectivity of the alkyl chains.

  • Expected Correlations :

    • A cross-peak between Hb (~1.25 ppm) and Hc (~4.15 ppm), confirming the ethyl group.

    • A cross-peak between Hd (~2.95 ppm) and He (~2.00 ppm).

    • A cross-peak between He (~2.00 ppm) and Hf (~3.10 ppm), confirming the -CH₂-CH₂-CH₂- linkage of the valerate chain.

    • A cross-peak between the aromatic protons Hj (~7.30 ppm) and Hk (~6.70 ppm).

B. HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates protons directly to the carbons they are attached to (one-bond ¹H-¹³C correlation).[10][11][12] This provides definitive assignment for all protonated carbons.

  • Expected Correlations :

    • Hb (~1.25 ppm) will correlate to C13 (~14.2 ppm).

    • Hc (~4.15 ppm) will correlate to C12 (~60.5 ppm).

    • Hd (~2.95 ppm) will correlate to C10 (~33.0 ppm).

    • He (~2.00 ppm) will correlate to C9 (~20.0 ppm).

    • Hf (~3.10 ppm) will correlate to C8 (~38.0 ppm).

    • The three methoxy protons (Hg, Hh, Hi ) will each correlate to their respective methoxy carbons (C14, C15, C16 ).

    • Hj (~7.30 ppm) will correlate to C6 (~124.0 ppm).

    • Hk (~6.70 ppm) will correlate to C5 (~107.5 ppm).

C. HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is arguably the most powerful for piecing together a molecule, as it shows correlations between protons and carbons that are 2-4 bonds away.[10][11][12] This is crucial for assigning quaternary (non-protonated) carbons and linking molecular fragments.

  • Key Expected Correlations :

    • Connecting the Valerate Chain to the Ring : The methylene protons Hf (~3.10 ppm) should show a 2-bond correlation to the ketone carbonyl C7 (~200.0 ppm) and a 3-bond correlation to the aromatic quaternary carbon C1 (~128.0 ppm). This definitively links the aliphatic chain to the aromatic ring.

    • Assigning Methoxy Groups : The methoxy protons Hg (~3.90 ppm) should show a 3-bond correlation to the aromatic carbon C2 (~158.0 ppm). Similarly, Hh will correlate to C3 and Hi to C4 .

    • Assigning Carbonyls : The methylene protons Hd (~2.95 ppm) will show a 2-bond correlation to the ester carbonyl C11 (~173.0 ppm). The ethyl protons Hc (~4.15 ppm) will also show a 3-bond correlation to C11 .

    • Confirming Aromatic Substitution : The aromatic proton Hj (~7.30 ppm) should show correlations to quaternary carbons C1 and C2 , and the protonated carbon C5 .

Conclusion

By systematically applying 1D and 2D NMR techniques, the complete and unambiguous structural assignment of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate can be achieved. The initial hypotheses from ¹H and ¹³C spectra are validated and refined using COSY, HSQC, and HMBC experiments. This workflow provides a robust and self-validating system for structural elucidation, ensuring the highest level of confidence for researchers in chemical synthesis and drug discovery.

References

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

  • Slideshare. (n.d.). 2D NMR Spectroscopy. Retrieved from [Link]

  • University of California, Davis. (n.d.). Sample Preparation. Retrieved from [Link]

  • Scribd. (n.d.). Advanced 2D NMR Techniques Guide. Retrieved from [Link]

  • Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

  • Longdom Publishing. (n.d.). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Retrieved from [Link]

  • Microbe Notes. (2022, January 12). NMR Spectroscopy- Definition, Principle, Steps, Parts, Uses. Retrieved from [Link]

  • Slideshare. (n.d.). NMR Spectroscopy: Principles, Techniques, and Applicationsy.pptx. Retrieved from [Link]

  • Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy. Retrieved from [Link]

  • NMR Service. (n.d.). Types of 2D NMR. Retrieved from [Link]

  • International Journal of Innovative Research in Science, Engineering and Technology. (n.d.). Basic Concepts, Principles and Applications of NMR Spectroscopy. Retrieved from [Link]

  • YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

  • San Diego State University NMR Facility. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

  • ScienceOpen. (n.d.). Supporting Information. Retrieved from [Link]

Sources

Application

Application Note: Structural Elucidation of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate using Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

Abstract This technical guide provides a comprehensive framework for the characterization of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate using Fourier-Transform Infrared (FT-IR) Spectroscopy with an Attenuated Total R...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive framework for the characterization of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate using Fourier-Transform Infrared (FT-IR) Spectroscopy with an Attenuated Total Reflectance (ATR) sampling accessory. This compound, featuring a unique combination of an aromatic ketone, an ester, and multiple methoxy groups, presents a distinct infrared spectrum crucial for its identification and quality control in research and pharmaceutical development. This note details the underlying principles, a step-by-step experimental protocol, and a thorough interpretation of the expected spectral features, grounded in established spectroscopic principles.

Introduction: The Role of IR Spectroscopy in a Multifunctional Molecule

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a molecule of interest in synthetic organic chemistry, potentially as an intermediate in the development of novel pharmaceutical agents. Its molecular structure, containing both an aromatic ketone and a saturated aliphatic ester, makes FT-IR spectroscopy an invaluable tool for rapid and non-destructive structural verification. The carbonyl (C=O) stretching vibrations of the ketone and ester moieties are particularly strong and diagnostic, appearing in a well-defined region of the spectrum.[1][2] Their exact positions are influenced by their chemical environment—conjugation with the aromatic ring in the case of the ketone, and the electronic effects of the adjacent oxygen in the ester.[3][4]

This guide focuses on the ATR-FTIR technique, which is favored for its minimal sample preparation requirements and suitability for analyzing liquid and solid samples directly.[5][6] By understanding the characteristic vibrational frequencies of each functional group within the molecule, researchers can confirm its identity, assess its purity, and monitor reaction progress.

Molecular Structure and Key Vibrational Modes

The primary functional groups contributing to the IR spectrum of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate are:

  • Aromatic Ketone: The carbonyl group is conjugated with the trimethoxyphenyl ring.

  • Saturated Ester: An ethyl ester group at the end of the valerate chain.

  • Trimethoxy-substituted Benzene Ring: Provides signals for aromatic C-H and C=C bonds, as well as C-O ether linkages.

  • Aliphatic Chain: Methylene (-CH2-) groups from the valerate backbone and the ethyl group.

Diagram 1: Key Functional Groups for IR Analysis

cluster_molecule Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate A Aromatic Ketone (C=O) C Aromatic Ring (C=C, C-H) A->C Conjugated with B Saturated Ester (C=O) E Aliphatic Chain (C-H) B->E Attached to D Ether Linkages (Ar-O-CH3) D->C Substituents on

Caption: Logical relationship of key functional groups within the target molecule.

Experimental Protocol: ATR-FTIR Analysis

This protocol outlines the procedure for acquiring a high-quality IR spectrum of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, which is presumed to be a liquid or solid at room temperature.

3.1. Safety Precautions

  • Always handle the compound in a well-ventilated area or a fume hood.[7]

  • Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[8]

  • Consult the Safety Data Sheet (SDS) for the specific compound and any solvents used for detailed handling and disposal information. Although a specific SDS for this exact molecule was not found, general laboratory safety protocols for organic compounds should be strictly followed.

3.2. Instrumentation and Materials

  • Spectrometer: A Fourier-Transform Infrared (FT-IR) spectrometer.

  • Accessory: An Attenuated Total Reflectance (ATR) accessory, typically with a diamond or zinc selenide crystal.[6]

  • Sample: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (a few milligrams or 1-2 drops).[9]

  • Cleaning Supplies: Reagent-grade isopropanol or ethanol and lint-free wipes.

3.3. Step-by-Step Workflow

  • Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • ATR Crystal Cleaning:

    • Thoroughly clean the surface of the ATR crystal using a lint-free wipe dampened with isopropanol.

    • Allow the solvent to evaporate completely. A clean crystal is paramount for a pure sample spectrum.

  • Background Spectrum Acquisition:

    • With the clean, empty ATR crystal, acquire a background spectrum. This measurement accounts for the absorbance of the crystal and ambient atmospheric components (e.g., CO2, water vapor).

    • Typical parameters: 16-32 scans at a resolution of 4 cm⁻¹.[10]

  • Sample Application:

    • Place a small amount of the sample directly onto the center of the ATR crystal. For solids, ensure good contact by applying gentle pressure with the built-in press.[9] For liquids, one or two drops are sufficient to cover the crystal.

  • Sample Spectrum Acquisition:

    • Using the same parameters as the background scan, acquire the sample spectrum.

    • The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

  • Post-Measurement Cleaning:

    • Remove the sample from the crystal.

    • Clean the ATR crystal thoroughly with isopropanol and a lint-free wipe to prepare it for the next user.

Diagram 2: ATR-FTIR Experimental Workflow

A 1. Clean ATR Crystal B 2. Acquire Background Spectrum (16 scans, 4 cm-1 resolution) A->B C 3. Apply Sample to Crystal B->C D 4. Acquire Sample Spectrum C->D E 5. Process Data (Background Correction) D->E F 6. Clean ATR Crystal D->F G Final Spectrum E->G

Caption: Step-by-step workflow for acquiring an ATR-FTIR spectrum.

Data Interpretation: Predicted Spectral Features

The IR spectrum is typically analyzed in two main regions: the functional group region (4000-1500 cm⁻¹) and the fingerprint region (1500-600 cm⁻¹).[11]

Table 1: Predicted IR Absorption Bands for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Wavenumber (cm⁻¹)IntensityFunctional Group & Vibration ModeRationale for Assignment
~3080-3010Weak-MediumAromatic C-H StretchStretching of sp² C-H bonds on the benzene ring. Typically appear just above 3000 cm⁻¹.[12]
~2980-2850Medium-StrongAliphatic C-H StretchAsymmetric and symmetric stretching of C-H bonds in CH₃ and CH₂ groups of the ethyl and valerate portions.[3]
~1735 Strong, Sharp Ester C=O Stretch Carbonyl stretch of a saturated aliphatic ester. This is a highly characteristic and intense peak.[1][2][13]
~1685 Strong, Sharp Aromatic Ketone C=O Stretch Carbonyl stretch of the ketone. The frequency is lowered from a typical aliphatic ketone (~1715 cm⁻¹) due to conjugation with the aromatic ring, which weakens the C=O bond.[4][14]
~1600 & ~1470Medium-WeakAromatic C=C StretchIn-ring carbon-carbon stretching vibrations of the benzene ring.[12]
~1260StrongAryl Ether C-O StretchAsymmetric stretching of the Ar-O-CH₃ bond. This is often a prominent feature for methoxy-substituted aromatics.
~1240 & ~1050StrongEster C-O StretchesAsymmetric and symmetric C-O-C stretching vibrations of the ester group. Esters typically show two C-O stretches.[13][15]
Below 900Medium-StrongAromatic C-H Out-of-Plane BendThe substitution pattern on the benzene ring (1,2,3,4-tetrasubstituted) will determine the exact position of these "oop" bands.[11]

Causality Behind Peak Positions:

  • Dual Carbonyl Peaks: The presence of two distinct, strong peaks in the 1800-1650 cm⁻¹ region is the most telling feature of this molecule. The higher frequency peak (~1735 cm⁻¹) corresponds to the saturated ester, while the lower frequency peak (~1685 cm⁻¹) is indicative of the aromatic ketone.[1][4] This ~50 cm⁻¹ difference is a direct electronic consequence of conjugation.

  • C-O Stretching Region: The region between 1300-1000 cm⁻¹ will be complex but informative. The strong absorptions from the three methoxy ether C-O bonds and the two ester C-O bonds will overlap, resulting in a series of intense bands that confirm the presence of these functionalities.[15]

  • C-H Stretching: The distinction between aromatic C-H stretches (>3000 cm⁻¹) and aliphatic C-H stretches (<3000 cm⁻¹) provides clear evidence for the presence of both the benzene ring and the saturated carbon chains.[12]

Conclusion: A Self-Validating System

The protocol and spectral interpretation guide presented here form a self-validating system for the analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. The expected spectrum contains a unique combination of highly characteristic peaks: two distinct carbonyl absorptions, strong C-O ether and ester bands, and both aromatic and aliphatic C-H signals. The presence and relative positions of these bands provide a robust "fingerprint" for the molecule. Any significant deviation from the predicted wavenumbers or the absence of an expected peak would strongly suggest the presence of an impurity or an incorrect molecular structure, prompting further investigation by complementary analytical techniques such as NMR spectroscopy or mass spectrometry.

References

  • Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

  • OpenStax. (2023). 12.8 Infrared Spectra of Some Common Functional Groups. [Link]

  • University of Calgary. (n.d.). IR Spectroscopy Tutorial: Esters. [Link]

  • NC State University Libraries. (n.d.). 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry. [Link]

  • Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

  • Chemistry Steps. (n.d.). Ketone infrared spectra. [Link]

  • Smith, B. C. (2017). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. [Link]

  • Illinois State University. (2015). An Introduction to Laboratory Practices in Organic Chemistry: Infrared Spectroscopy. [Link]

  • Scribd. (n.d.). IR Spectrum Analysis of Aromatic Compounds. [Link]

  • BASF. (2025). Safety Data Sheet. [Link]

  • PubChem. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. [Link]

  • Schuttlefield, J. D., & Grassian, V. H. (2008). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. Journal of Chemical Education. [Link]

  • MarkHerb. (n.d.). Safety Data Sheet - Ethyl p-Methoxycinnamate. [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. [Link]

  • ResearchGate. (2025). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. [Link]

  • Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. [Link]

  • de la Guardia, M., & Garrigues, S. (2015). Introducing ATR-FTIR Spectroscopy through Analysis of Acetaminophen Drugs: Practical Lessons for Interdisciplinary and Progressive Learning for Undergraduate Students. Journal of Chemical Education. [Link]

  • Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. [Link]

Sources

Method

Application Note: Mass Spectrometry Analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Introduction: The Significance of Structural Elucidation Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a significant organic molecule, often utilized as a building block in the synthesis of various pharmaceutical com...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Structural Elucidation

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a significant organic molecule, often utilized as a building block in the synthesis of various pharmaceutical compounds.[1][2] Its chemical structure, featuring a trimethoxyphenyl ring, a ketone, and an ethyl ester functional group, presents a unique analytical challenge requiring robust methodologies for confirmation and characterization. Accurate mass spectrometry analysis is paramount for verifying its identity, purity, and for tracking its fate in complex reaction mixtures. This application note provides a detailed guide for the mass spectrometric analysis of this compound, offering insights into its fragmentation behavior under different ionization techniques and presenting detailed protocols for its characterization.

Analytical Strategy: A Multi-Faceted Approach

A comprehensive understanding of a molecule's behavior in a mass spectrometer necessitates a multi-pronged analytical strategy. For Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, both "hard" and "soft" ionization techniques are employed to garner complementary structural information. Electron Ionization (EI), a classic hard ionization method, induces extensive fragmentation, providing a detailed fingerprint of the molecule's structure.[3] In contrast, Electrospray Ionization (ESI), a soft ionization technique, typically produces a prominent molecular ion, which is crucial for determining the molecular weight with high accuracy.[4][5]

The choice of mass analyzer also plays a critical role. High-resolution instruments like Time-of-Flight (TOF) or Orbitrap analyzers are invaluable for determining the elemental composition of fragment ions, while triple quadrupole (QqQ) instruments are ideal for targeted quantification and fragmentation studies.

Predicted Fragmentation Pathways: Unraveling the Molecular Blueprint

The fragmentation of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is dictated by the interplay of its functional groups. The location of the charge and radical sites on the molecular ion will influence the subsequent bond cleavages.

Electron Ionization (EI) Fragmentation

Under EI conditions, the high energy electrons will likely ionize the molecule by removing an electron from one of the oxygen atoms, either in the carbonyl group or the methoxy groups, due to the presence of non-bonding electrons. The resulting molecular ion (M+•) is highly energetic and prone to fragmentation.

Key fragmentation pathways for ketones include α-cleavage, where the bond adjacent to the carbonyl group is broken.[6][7] For Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, two primary α-cleavage events are anticipated:

  • Cleavage 'a': Loss of the butyl ethyl ester radical to form the stable 2,3,4-trimethoxybenzoyl cation.

  • Cleavage 'b': Loss of the 2,3,4-trimethoxyphenyl radical to form an acylium ion containing the ethyl valerate moiety.

Another characteristic fragmentation for carbonyl compounds is the McLafferty rearrangement, which involves the transfer of a gamma-hydrogen to the carbonyl oxygen, followed by the cleavage of the beta-bond.[6]

The trimethoxy-substituted aromatic ring will also contribute to the fragmentation pattern, with potential losses of methyl radicals (•CH3) or formaldehyde (CH2O) from the methoxy groups.

Diagram: Predicted EI Fragmentation Pathway

EI_Fragmentation cluster_alpha α-Cleavage cluster_mclafferty McLafferty Rearrangement cluster_aromatic Aromatic Ring Fragmentation M Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (M+•) m/z 310 F1 2,3,4-Trimethoxybenzoyl cation m/z 195 M->F1 Cleavage 'a' F2 [M - (C6H2(OCH3)3)]+• m/z 143 M->F2 Cleavage 'b' F3 [M - C4H6O2]+• m/z 224 M->F3 γ-H transfer F4 [m/z 195 - CH3]+ m/z 180 F1->F4 - •CH3 F5 [m/z 180 - CO]+ m/z 152 F4->F5 - CO

Caption: Predicted major fragmentation pathways for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate under Electron Ionization.

Electrospray Ionization (ESI) Fragmentation

In positive ion mode ESI-MS, the molecule is expected to be observed as the protonated molecule [M+H]+ or as adducts with sodium [M+Na]+ or potassium [M+K]+. Fragmentation of the protonated molecule is typically induced by collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS).

The protonation is most likely to occur on the carbonyl oxygen, which is a favorable protonation site for ketones.[8] The fragmentation of the [M+H]+ ion will likely involve neutral losses, such as the loss of ethanol (C2H5OH) from the ester group or the loss of water (H2O). Cleavage of the bond between the carbonyl group and the aromatic ring can also occur.

Diagram: Predicted ESI-MS/MS Fragmentation Pathway

ESI_Fragmentation cluster_losses Neutral Losses cluster_cleavage Bond Cleavage MH [M+H]+ m/z 311 F1 [M+H - C2H5OH]+ m/z 265 MH->F1 - C2H5OH F2 [M+H - H2O]+ m/z 293 MH->F2 - H2O F3 2,3,4-Trimethoxybenzoyl cation m/z 195 MH->F3 CID

Caption: Predicted major fragmentation pathways for the protonated molecule of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate in ESI-MS/MS.

Experimental Protocols

The following protocols provide a starting point for the analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Optimization may be required based on the specific instrumentation and sample matrix.

Sample Preparation
  • Standard Solution Preparation: Accurately weigh approximately 10 mg of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and dissolve it in 10 mL of a suitable solvent such as methanol or acetonitrile to prepare a 1 mg/mL stock solution.

  • Working Solutions: Prepare a series of working solutions by diluting the stock solution with the mobile phase to be used for LC-MS analysis or with the injection solvent for GC-MS analysis. Typical concentrations for direct infusion analysis range from 1 to 10 µg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is well-suited for the analysis of volatile and thermally stable compounds like the target analyte.

Parameter Setting Rationale
GC Column 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)A standard non-polar column provides good separation for a wide range of organic molecules.
Injector Temperature 280 °CEnsures complete vaporization of the analyte without thermal degradation.
Oven Program 100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 minA temperature ramp allows for the separation of the analyte from any potential impurities.
Carrier Gas Helium at a constant flow of 1.0 mL/minHelium is an inert carrier gas that provides good chromatographic efficiency.
Ion Source Temp. 230 °CA standard ion source temperature for EI.
Ionization Mode Electron Ionization (EI) at 70 eV70 eV is the standard energy for EI, which generates reproducible fragmentation patterns.[3]
Mass Analyzer Quadrupole or TOF
Scan Range m/z 40 - 450A wide scan range ensures the detection of both low and high mass fragment ions.
Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

LC-MS is the preferred method for non-volatile compounds or for analyzing complex mixtures.

Parameter Setting Rationale
LC Column C18, 2.1 x 100 mm, 1.8 µmA C18 column provides good reversed-phase separation for moderately polar compounds.
Mobile Phase A 0.1% Formic Acid in WaterFormic acid aids in the protonation of the analyte in positive ion mode.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic solvent for reversed-phase chromatography.
Gradient 5% B to 95% B over 10 minutesA gradient elution is necessary to effectively elute the analyte and separate it from other components.
Flow Rate 0.3 mL/minA typical flow rate for a 2.1 mm ID column.
Ion Source Electrospray Ionization (ESI), Positive Ion ModeESI is a soft ionization technique suitable for polar molecules.[5]
Capillary Voltage 3.5 kVOptimizes the spray and ionization efficiency.
Drying Gas Temp. 325 °CFacilitates desolvation of the analyte ions.
Drying Gas Flow 8 L/min
Mass Analyzer Q-TOF or Triple Quadrupole
Scan Range m/z 100 - 500

Data Interpretation and Validation

A critical aspect of mass spectrometry analysis is the confident identification of the compound and its fragments.

  • Molecular Ion Confirmation: The presence of the molecular ion (or [M+H]+ in ESI) at the expected m/z value is the first piece of evidence for the compound's identity. High-resolution mass spectrometry can provide the accurate mass, which can be used to confirm the elemental composition.

  • Fragmentation Pattern Matching: The observed fragmentation pattern should be consistent with the predicted pathways based on the known fragmentation rules for ketones, esters, and aromatic compounds.[9][10][11]

  • Isotopic Pattern Analysis: The isotopic distribution of the molecular ion and fragment ions should match the theoretical distribution for the proposed elemental composition.

Conclusion: A Robust Framework for Analysis

This application note provides a comprehensive framework for the mass spectrometric analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. By employing a combination of GC-MS and LC-MS with appropriate ionization techniques and mass analyzers, researchers can confidently identify and characterize this important pharmaceutical intermediate. The provided protocols and fragmentation insights serve as a valuable resource for method development and routine analysis in research, development, and quality control laboratories.

References

  • BenchChem. (2025). A Comparative Guide to Analytical Methods for the Quantification of 4-Methoxy-2,3,6-trimethylphenol.
  • Vessecchi, R., et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3).
  • Wikipedia. (n.d.). Electron ionization.
  • Spectroscopy Online. (n.d.). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I.
  • Chemistry LibreTexts. (2020, May 30). 19.2: Spectroscopy of Ketones and Aldehydes.
  • JoVE. (2024, December 5). Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation.
  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
  • Hu, N., et al. (2008). Dissociative protonation and proton transfers: fragmentation of alpha, beta-unsaturated aromatic ketones in mass spectrometry. Journal of Organic Chemistry, 73(9), 3369-76.
  • BenchChem. (n.d.). Application Notes and Protocols for the Quantification of 3,4,5-Trimethoxytoluene.
  • Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds.
  • Hall, B. J., & Brodbelt, J. S. (n.d.). Study of diketone/metal ion complexes by electrospray ionization mass spectrometry: Influence of Keto-Enol tautomerism and chelation. Journal of the American Society for Mass Spectrometry.
  • Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry.
  • University of California, Irvine. (n.d.). Interpretation of mass spectra.
  • eGyanKosh. (n.d.). Mass Spectrometry: Fragmentation Patterns.
  • Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods.
  • HSC Chemistry. (2023, October 24). Mass Spectrometry: Interpreting Fragmentation Patterns [Video]. YouTube.
  • Royal Society of Chemistry. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products.
  • National Institutes of Health. (n.d.). Electrospray Ionization (ESI) Fragmentations and Dimethyldioxirane Reactivities of Three Diverse Lactams Having Full, Half, and Zero Resonance Energies.
  • PubChem. (n.d.). Ethyl 5-(4-methoxyphenyl)-5-oxovalerate (C14H18O4).
  • PubChem. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.
  • PubChem. (n.d.). Ethyl 5-(2,3-dimethoxyphenyl)-5-oxovalerate.

Sources

Application

Application Notes &amp; Protocols: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate as a Pivotal Intermediate in Pharmaceutical Synthesis

Abstract Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a key keto-ester intermediate, distinguished by its 2,3,4-trimethoxyphenyl moiety. This structural feature makes it an essential building block in the synthesis...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a key keto-ester intermediate, distinguished by its 2,3,4-trimethoxyphenyl moiety. This structural feature makes it an essential building block in the synthesis of various pharmacologically active molecules. Its primary and most notable application is in the manufacturing of Trimetazidine, a widely used anti-anginal agent.[1][2][3] This document provides a comprehensive guide for researchers and drug development professionals, detailing the synthesis, purification, and subsequent utilization of this intermediate. We will explore the underlying chemical principles, provide validated step-by-step protocols, and discuss the analytical methods required for quality control.

Introduction: The Strategic Importance of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

The trimethoxyphenyl group is a recurring motif in numerous bioactive compounds, prized for its ability to modulate metabolic pathways.[4][5] Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, hereafter referred to as ETOV , serves as a versatile precursor. Its structure contains a reactive ketone and an ester functional group, allowing for a variety of subsequent chemical transformations.

The principal application of ETOV is in the synthesis of Trimetazidine [1-(2,3,4-trimethoxybenzyl)piperazine], a metabolic agent that improves myocardial glucose utilization and is prescribed for the treatment of angina pectoris.[2][3] The synthesis of Trimetazidine from ETOV is a multi-step process that highlights the utility of this intermediate. Understanding the efficient synthesis and handling of ETOV is therefore critical for the cost-effective production of this important drug.

Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate via Friedel-Crafts Acylation

The most direct and industrially relevant method for synthesizing ETOV is the Friedel-Crafts acylation of 1,2,3-trimethoxybenzene.[6][7][8] This classic electrophilic aromatic substitution reaction creates a new carbon-carbon bond between the aromatic ring and an acyl group.

Principle and Mechanism

The reaction involves the activation of an acylating agent, typically ethyl 4-(chloroformyl)butanoate (the acid chloride of ethyl hydrogen glutarate), with a Lewis acid catalyst such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃).[8] The Lewis acid coordinates to the acyl chloride, generating a highly electrophilic acylium ion. The electron-rich 1,2,3-trimethoxybenzene then acts as a nucleophile, attacking the acylium ion. A subsequent deprotonation step restores the aromaticity of the ring, yielding the final product, ETOV. The deactivating nature of the resulting ketone product advantageously prevents polyacylation, a common issue in Friedel-Crafts alkylations.[9]

G cluster_0 Acylium Ion Formation cluster_1 Electrophilic Aromatic Substitution Acyl_Chloride Ethyl 4-(chloroformyl)butanoate Acylium_Ion Acylium Ion [R-C=O]⁺ Acyl_Chloride->Acylium_Ion + AlCl₃ Lewis_Acid AlCl₃ AlCl4- [AlCl₄]⁻ TMB 1,2,3-Trimethoxybenzene Sigma_Complex Sigma Complex (Intermediate) AlCl4-->Sigma_Complex Base for deprotonation TMB->Sigma_Complex + Acylium Ion ETOV ETOV Sigma_Complex->ETOV - H⁺

Caption: Friedel-Crafts Acylation Mechanism for ETOV Synthesis.

Experimental Protocol: Synthesis of ETOV

This protocol describes a standard laboratory-scale synthesis.

Materials and Reagents:

  • 1,2,3-Trimethoxybenzene

  • Ethyl 4-(chloroformyl)butanoate

  • Anhydrous Aluminum Chloride (AlCl₃)

  • Anhydrous Dichloromethane (DCM)

  • Hydrochloric Acid (conc. and 1M)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Crushed Ice

Equipment:

  • Three-necked round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Reflux condenser with a gas trap (e.g., CaCl₂ drying tube or bubbler)

  • Ice-water bath

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Reaction Setup: Assemble a dry three-necked flask with a magnetic stir bar, dropping funnel, and condenser under an inert atmosphere (e.g., Nitrogen or Argon).

  • Reagent Charging: Charge the flask with anhydrous AlCl₃ (1.2 equivalents) and anhydrous DCM. Cool the stirred suspension to 0-5 °C using an ice-water bath.

  • Acyl Chloride Addition: Dissolve ethyl 4-(chloroformyl)butanoate (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add this solution dropwise to the AlCl₃ suspension over 30-45 minutes, ensuring the internal temperature remains below 10 °C.

  • Aromatic Substrate Addition: After the acyl chloride addition is complete, add a solution of 1,2,3-trimethoxybenzene (1.1 equivalents) in anhydrous DCM dropwise over 30 minutes, maintaining the temperature at 0-5 °C.

  • Reaction: Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

  • Work-up (Quenching): Once the reaction is deemed complete, cool the flask back to 0 °C. Cautiously and slowly pour the reaction mixture into a beaker containing a stirred mixture of crushed ice and concentrated HCl. This step is highly exothermic and will decompose the aluminum chloride complex.[9]

  • Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic (DCM) layer. Extract the aqueous layer twice more with DCM.

  • Washing: Combine all organic layers. Wash sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude ETOV product.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel if necessary.

ParameterConditionRationale
Catalyst Anhydrous AlCl₃ (1.2 eq.)Lewis acid required to generate the acylium ion. Excess ensures complete activation.[8]
Solvent Anhydrous DichloromethaneInert solvent that solubilizes reactants and is stable to Lewis acids.
Temperature 0-5 °C (addition), RT (reaction)Low temperature controls the initial exothermic reaction; RT drives the reaction to completion.
Reaction Time 2-6 hoursTypical duration for acylation of activated aromatic rings. Monitor by TLC.
Work-up Ice/HCl quenchDecomposes the AlCl₃-ketone complex and separates the catalyst into the aqueous phase.[9]
Typical Yield 75-90%Varies based on scale and purity of reagents.

Application: Synthesis of Trimetazidine from ETOV

ETOV is an ideal starting point for the synthesis of Trimetazidine. The synthetic route involves the reductive amination of the ketone functionality with piperazine.

Synthetic Pathway Overview

The conversion of ETOV to Trimetazidine typically proceeds in two main steps:

  • Amide Formation: The ester group of ETOV is first converted to an amide by reaction with piperazine. This step is often bypassed in favor of a more direct approach.

  • Reductive Amination: A more common and efficient route involves the direct reductive amination of the ketone in ETOV with piperazine. This is followed by the reduction of the ester group. A powerful reducing agent like Lithium Aluminium Hydride (LiAlH₄) can achieve both reductions in a single step, although this requires careful control. Alternatively, a two-step process involving catalytic hydrogenation or other reducing agents can be employed.

A plausible modern approach involves forming an intermediate, 1-(2,3,4-trimethoxyphenyl)butane-1,4-dione, which is then reacted with piperazine. However, a more direct pathway from a benzyl chloride intermediate is also common in patent literature.[10] For the purpose of this guide, we will outline a conceptual reductive amination pathway from a related benzyl precursor, which ETOV can be converted to.

G ETOV Ethyl 5-(2,3,4-trimethoxyphenyl) -5-oxovalerate (ETOV) Intermediate 2,3,4-Trimethoxy benzyl chloride ETOV->Intermediate 1. Reduction (e.g., Wolff-Kishner) 2. Halogenation Trimetazidine Trimetazidine Intermediate->Trimetazidine + Piperazine (Nucleophilic Substitution) Piperazine Piperazine

Caption: Conceptual Synthetic Pathway from ETOV to Trimetazidine.

Protocol: Conversion of 2,3,4-Trimethoxybenzyl Chloride to Trimetazidine

This protocol details the final step, assuming the conversion of ETOV to the corresponding benzyl chloride intermediate.

Materials and Reagents:

  • 2,3,4-Trimethoxybenzyl chloride

  • Anhydrous Piperazine

  • Triethylamine (or another acid scavenger like K₂CO₃)[1]

  • Toluene or Acetonitrile

  • Hydrochloric Acid (for salt formation)

  • Ethanol

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 2,3,4-trimethoxybenzyl chloride (1.0 equivalent) in toluene.

  • Reagent Addition: Add anhydrous piperazine (2.5 equivalents) and triethylamine (1.5 equivalents) to the solution. The excess piperazine acts as both reactant and acid scavenger.

  • Reaction: Heat the mixture to reflux (around 80-110 °C depending on the solvent) and stir for 4-8 hours. Monitor the reaction by TLC.

  • Work-up: Cool the reaction mixture to room temperature. Filter off the triethylamine hydrochloride salt that has precipitated.

  • Extraction: Wash the filtrate with water to remove excess piperazine and any remaining salts. Separate the organic layer.

  • Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain crude Trimetazidine free base as an oil.

  • Salt Formation and Purification: Dissolve the crude oil in ethanol. Slowly add a solution of concentrated HCl in ethanol to precipitate Trimetazidine dihydrochloride. Cool the mixture in an ice bath to maximize precipitation.

  • Isolation: Collect the white crystalline solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield pure Trimetazidine dihydrochloride.[1]

Analytical Methods for Quality Control

Rigorous analytical testing is essential to confirm the identity, purity, and quality of ETOV and its subsequent products.[3][11]

TechniquePurposeKey Parameters & Expected Results for ETOV
¹H NMR Structural ElucidationSignals corresponding to ethyl group protons (~1.2 ppm triplet, ~4.1 ppm quartet), aliphatic chain protons (~2.0-3.0 ppm), aromatic protons (~6.7-7.5 ppm), and methoxy group protons (~3.8-3.9 ppm singlets).
¹³C NMR Structural ConfirmationPeaks for carbonyl carbons (ketone ~198 ppm, ester ~173 ppm), aromatic carbons (~107-158 ppm), methoxy carbons (~56-61 ppm), and aliphatic carbons.
Mass Spec. Molecular WeightExpected [M+H]⁺ at m/z 311.15 for C₁₆H₂₂O₆ (Molecular Weight: 310.35 g/mol ).[12][13]
IR Spec. Functional Group IDStrong C=O stretching bands for the ketone (~1675 cm⁻¹) and ester (~1730 cm⁻¹). C-O stretching for ether and ester groups.
HPLC Purity AssessmentA single major peak under appropriate chromatographic conditions (e.g., C18 column, water/acetonitrile mobile phase) indicating >97% purity.[3]

Conclusion

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a fundamentally important intermediate whose efficient synthesis is a cornerstone of the production of Trimetazidine. The Friedel-Crafts acylation provides a reliable and high-yielding route to this key building block. The protocols and analytical methods detailed in this guide offer a robust framework for researchers and process chemists working in pharmaceutical development. By understanding the causality behind each experimental step, scientists can optimize these processes for safety, efficiency, and scalability.

References

  • Preparation method of trimetazidine hydrochloride intermediate.
  • Trimetazidine EP Impurities & USP Related Compounds. SynThink Research Chemicals.[Link]

  • Novel synthesis path of trimetazidine hydrochloride.
  • Analytical Methods. National Institute for Environmental Studies, Japan.[Link]

  • 13 Friedel-Crafts Acylation. University of Toronto Scarborough.[Link]

  • Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different acylating reagents using choline chloride : zinc chloride (1 : 2). ResearchGate.[Link]

  • Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate | C16H22O6 | CID 24727698. PubChem.[Link]

  • Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues... National Institutes of Health (PMC).[Link]

  • 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. Boston College.[Link]

  • Analytical Methods. Royal Society of Chemistry.[Link]

  • EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry.[Link]

  • Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. National Institutes of Health (PMC).[Link]

  • Synthesis and Antiproliferative Effect of 3,4,5-Trimethoxylated Chalcones on Colorectal and Prostatic Cancer Cells. MDPI.[Link]

  • Design, synthesis, and anticancer assessment of structural analogues... National Institutes of Health (PMC).[Link]

  • Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. MDPI.[Link]

Sources

Method

Application Notes and Protocols for Investigating the Biological Activity of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Authored by: A Senior Application Scientist Introduction: Rationale for Investigation Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a novel synthetic organic compound characterized by two key structural features: a t...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist

Introduction: Rationale for Investigation

Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a novel synthetic organic compound characterized by two key structural features: a trimethoxyphenyl moiety and a keto-ester backbone. While direct biological data for this specific molecule is not extensively documented in publicly available literature[1], its constituent motifs provide a strong rationale for investigating its potential as a therapeutic agent, particularly in oncology.

The trimethoxyphenyl (TMP) group is a well-established pharmacophore found in numerous natural and synthetic compounds with potent biological activities.[2] Specifically, the 2,3,4-trimethoxy substitution pattern is a known feature in molecules designed as pharmaceutical intermediates.[3][4] Compounds bearing the TMP motif, especially the 3,4,5-trimethoxy substitution, have demonstrated significant anticancer effects, often by targeting microtubule dynamics through inhibition of tubulin polymerization.[5][6][7] This disruption of the cellular cytoskeleton leads to cell cycle arrest, typically at the G2/M phase, and subsequent induction of apoptosis.[5][6]

Given this precedent, it is hypothesized that Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate may exhibit cytotoxic or antiproliferative activity against cancer cells. These application notes provide a comprehensive, step-by-step framework for researchers to systematically evaluate the biological activity of this compound, from initial cytotoxicity screening to preliminary mechanism of action studies.

Part 1: Initial Assessment of Cytotoxic Activity

The first critical step in evaluating a novel compound is to determine its effect on cell viability across a panel of relevant cell lines. A colorimetric method such as the MTT assay is a robust, widely used, and cost-effective technique for this purpose.[8][9] It measures the metabolic activity of cells, which serves as a proxy for cell viability.[10]

Protocol 1: In Vitro Cytotoxicity Screening using the MTT Assay

This protocol outlines the procedure for determining the half-maximal inhibitory concentration (IC50) of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, which is a key measure of its potency.[11]

Materials:

  • Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

  • Dimethyl sulfoxide (DMSO, sterile)

  • Selected cancer cell lines (e.g., MCF-7 [breast], HepG2 [liver], A549 [lung]) and a non-cancerous control cell line (e.g., HEK-293T)[9][11]

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

  • Trypsin-EDTA

  • Phosphate-Buffered Saline (PBS), sterile

  • 96-well flat-bottom cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Microplate reader

Procedure:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate in DMSO.

    • Perform serial dilutions in complete culture medium to obtain a range of working concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM). The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity.[9]

  • Cell Seeding:

    • Culture cells in a humidified incubator at 37°C with 5% CO2.

    • Harvest cells during their logarithmic growth phase using Trypsin-EDTA.

    • Perform a cell count and viability assessment (e.g., using a hemocytometer and trypan blue).

    • Seed the cells into 96-well plates at an optimized density (typically 5,000-10,000 cells/well) in 100 µL of medium.

    • Incubate the plates for 24 hours to allow for cell attachment.[10]

  • Compound Treatment:

    • After 24 hours, carefully remove the medium and add 100 µL of the prepared compound dilutions to the respective wells.

    • Include vehicle control wells (medium with 0.5% DMSO) and positive control wells (a known cytotoxic drug).

    • Incubate the plates for a defined period, typically 48 or 72 hours.[11]

  • MTT Assay:

    • Following incubation, add 20 µL of MTT solution (5 mg/mL) to each well.

    • Incubate for an additional 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[10][12]

    • Carefully aspirate the medium from each well without disturbing the formazan crystals.

    • Add 150 µL of DMSO to each well to dissolve the crystals. Gently pipette to ensure complete dissolution.[10]

  • Data Acquisition and Analysis:

    • Measure the absorbance of each well at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot a dose-response curve (percentage viability vs. compound concentration) and determine the IC50 value using non-linear regression analysis.

Data Presentation: Quantifying Cytotoxicity

The results of the cytotoxicity screening should be summarized in a clear and concise table. This allows for easy comparison of the compound's potency and selectivity across different cell lines.

Cell LineCell TypeIC50 (µM) of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (72h exposure)
MCF-7 Human Breast AdenocarcinomaExperimental Value
HepG2 Human Hepatocellular CarcinomaExperimental Value
A549 Human Lung CarcinomaExperimental Value
HEK-293T Human Embryonic Kidney (non-cancerous)Experimental Value

A higher IC50 value in the non-cancerous cell line compared to the cancer cell lines would suggest a favorable selectivity index.[9]

Workflow for Cytotoxicity Assessment

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis prep_compound Prepare Compound Stock (10 mM in DMSO) serial_dilute Serial Dilutions prep_compound->serial_dilute prep_cells Culture & Harvest Cells seed_plate Seed 96-Well Plates (5k-10k cells/well) prep_cells->seed_plate add_compound Add Compound to Wells serial_dilute->add_compound incubate_24h Incubate 24h seed_plate->incubate_24h incubate_24h->add_compound incubate_72h Incubate 72h add_compound->incubate_72h add_mtt Add MTT Reagent incubate_72h->add_mtt incubate_4h Incubate 4h add_mtt->incubate_4h dissolve Dissolve Formazan (Add DMSO) incubate_4h->dissolve read_plate Read Absorbance (570 nm) dissolve->read_plate calc_viability Calculate % Viability read_plate->calc_viability plot_curve Plot Dose-Response Curve calc_viability->plot_curve calc_ic50 Determine IC50 Value plot_curve->calc_ic50

Caption: Workflow for determining the IC50 value using the MTT assay.

Part 2: Elucidating the Mechanism of Action

If Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate demonstrates significant cytotoxicity, the next logical step is to investigate its mechanism of action. Based on the activity of related TMP-containing compounds, assessing its impact on the cell cycle and its ability to induce apoptosis are primary areas of focus.[5][6]

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol uses propidium iodide (PI) staining to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M). A compound that arrests the cell cycle will cause an accumulation of cells in a specific phase.

Materials:

  • Cancer cell line showing high sensitivity to the compound

  • 6-well plates

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • 70% ethanol, ice-cold

  • Flow cytometer

Procedure:

  • Cell Treatment:

    • Seed cells in 6-well plates and allow them to attach for 24 hours.

    • Treat the cells with Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate at its IC50 and 2x IC50 concentrations for 24 or 48 hours. Include a vehicle control.

  • Cell Fixation:

    • Harvest the cells (including floating cells in the supernatant) and wash with ice-cold PBS.

    • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

    • Store the fixed cells at -20°C for at least 2 hours (or overnight).

  • Staining and Analysis:

    • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

    • Resuspend the cell pellet in PI staining solution.

    • Incubate in the dark at room temperature for 30 minutes.

    • Analyze the samples using a flow cytometer. The PI fluorescence intensity is directly proportional to the DNA content.

Protocol 3: Apoptosis Detection using Annexin V/PI Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which translocates to the outer cell membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes (late apoptotic/necrotic).

Materials:

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • 6-well plates

  • Flow cytometer

Procedure:

  • Cell Treatment:

    • Follow the same treatment procedure as described in the cell cycle analysis protocol.

  • Staining and Analysis:

    • Harvest the cells and wash them twice with cold PBS.

    • Resuspend the cells in 1X Binding Buffer provided in the kit.

    • Add Annexin V-FITC and Propidium Iodide to the cell suspension.

    • Incubate for 15 minutes at room temperature in the dark.

    • Analyze the samples by flow cytometry within one hour.

Logical Flow for Mechanism of Action Studies

G cluster_moa Mechanism of Action Investigation cluster_results Potential Outcomes cluster_hypothesis Further Hypothesis start Compound Shows Cytotoxicity (Low IC50) cell_cycle Cell Cycle Analysis (Flow Cytometry) start->cell_cycle apoptosis Apoptosis Assay (Annexin V/PI) start->apoptosis g2m_arrest G2/M Phase Arrest cell_cycle->g2m_arrest apoptosis_increase Increased Annexin V+ Population apoptosis->apoptosis_increase tubulin_inhibition Hypothesis: Tubulin Polymerization Inhibition g2m_arrest->tubulin_inhibition apoptosis_increase->tubulin_inhibition

Caption: Logical progression from cytotoxicity to mechanism of action studies.

Conclusion and Future Directions

These protocols provide a foundational framework for characterizing the biological activity of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. A positive result in the initial cytotoxicity screen, particularly with selectivity for cancer cells, would warrant progression to the mechanistic studies outlined. Should the compound induce G2/M arrest and apoptosis, further investigation into its direct effect on tubulin polymerization would be a scientifically justified next step, aligning with the known activities of many trimethoxyphenyl-containing molecules.[5][6] Subsequent studies could explore its effects on key apoptotic proteins such as Bcl-2 and Bax, and its potential in more complex in vivo models.[6] This systematic approach ensures a thorough and logical evaluation of this novel compound's therapeutic potential.

References

  • BenchChem. Protocol for Cytotoxicity Assessment of Novel Compounds in Cancer Cell Lines.
  • BenchChem. A Comprehensive Guide to Assessing the Cytotoxicity of Novel Compounds: A Methodological Framework.
  • BenchChem. The Role of (2,3,4-Trimethoxyphenyl)methanol in Pharmaceutical Synthesis.
  • BenchChem. Ethyl 5-oxo-5-[2-(piperidinomethyl)phenyl]valerate.
  • Roy, P.S. In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate.
  • SciELO. Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery.
  • International Journal of Pharmaceutical Research and Applications. In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • NIH National Center for Biotechnology Information. Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents.
  • NIH National Center for Biotechnology Information. 5-Oxo-ETE analogs and the proliferation of cancer cells.
  • American Association for Clinical Chemistry. Ketone-Testing-Chapter-8.
  • NIH National Center for Biotechnology Information. Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity.
  • NIH National Center for Biotechnology Information. Structure-activity relationship and molecular mechanisms of ethyl 2-amino-6-(3,5-dimethoxyphenyl)-4-(2-ethoxy-2-oxoethyl)-4H-chromene-3-carboxylate (CXL017) and its analogues.
  • Quora. What are the chemical tests for aldehydes, ketones, alcohols and esters?.
  • A-Level Chemistry. Aldehydes and Ketones - Testing for Carbonyl Compounds.
  • Science Ready. Tests For Aldehyde, Ketone & Carboxylic Acid – HSC Chemistry.
  • BLDpharm. 898783-38-5|Ethyl 5-oxo-5-[4-(thiomorpholinomethyl)phenyl]valerate.
  • Echemi. ETHYL 5-OXO-5-[2-(THIOMORPHOLINOMETHYL)PHENYL]VALERATE.
  • NINGBO INNO PHARMCHEM CO.,LTD. The Role of 3,4,5-Trimethoxybenzylamine in Pharmaceutical Research and Development.
  • LGC Standards. (2,3,4-Trimethoxyphenyl)methanol.
  • Ncert. TESTSFOR CARBOHYDRATES FATSAND PROTEINS.
  • ChemicalBook. ETHYL 5-OXO-5-[(4-PYRROLIDINOMTHYL)PHENYL]VALERATE.
  • PubChem. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.
  • Sigma-Aldrich. Ethyl 5-(4-methoxyphenyl)-5-oxovalerate.
  • PubMed Central. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives.
  • MDPI. (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer.
  • NIH National Center for Biotechnology Information. Chalcones bearing a 3,4,5-trimethoxyphenyl motif are capable of selectively inhibiting oncogenic K-Ras signaling.
  • NIH National Center for Biotechnology Information. 1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diyl Esters, a Novel Compound Class with Potent Chemoreversal Activity.
  • NIH National Center for Biotechnology Information. Antiangiogenic effects and mechanisms of trans-ethyl p-methoxycinnamate from Kaempferia galanga L.
  • PubChem. Ethyl 5-(2,3-dimethoxyphenyl)-5-oxovalerate.
  • PubChem. Ethyl 5-(2,5-dimethoxyphenyl)-5-oxovalerate.
  • PubMed Central. Design, synthesis, and anticancer assessment of structural analogues of (E)-1-((3,4,5-trimethoxybenzylidene)amino)-4-(3,4,5-trimethoxyphenyl)imidazo[1,2-a]quinoxaline-2-carbonitrile (6b), an imidazo[1,2-a]quinoxaline.
  • ResearchGate. Convenient Synthetic Routes to 5-Substituted 3-(4-Methoxyphenyl)-4(1H)-quinolones.

Sources

Application

Application Notes and Protocols for In Vitro Evaluation of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Authored by: Senior Application Scientist Introduction: The Therapeutic Potential of Trimethoxyphenyl Moieties The trimethoxyphenyl (TMP) scaffold is a key pharmacophore found in a variety of biologically active compound...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: Senior Application Scientist

Introduction: The Therapeutic Potential of Trimethoxyphenyl Moieties

The trimethoxyphenyl (TMP) scaffold is a key pharmacophore found in a variety of biologically active compounds, noted for its presence in potent agents like the tubulin polymerization inhibitor combretastatin A-4.[1][2] Derivatives of TMP have demonstrated a wide spectrum of pharmacological activities, including significant anticancer and anti-inflammatory effects.[3][4][5] The compound of interest, Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, incorporates this valuable TMP group. While specific biological data for this exact molecule is not yet prevalent in published literature, its structural features suggest a strong rationale for investigating its potential as a novel therapeutic agent.

These application notes provide a strategic framework and detailed protocols for the initial in vitro characterization of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. The proposed studies are designed to efficiently screen for cytotoxic, anti-inflammatory, and specific enzyme-inhibitory activities, thereby establishing a foundational dataset for further drug development.[6][7]

Part 1: Preliminary Cytotoxicity Screening

The first critical step in evaluating any novel compound is to determine its effect on cell viability.[8][9] This allows for the identification of a therapeutic window and establishes concentration ranges for subsequent, more specific assays. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[10][11]

Causality Behind Experimental Choices:
  • Cell Line Selection: A panel of cell lines is recommended to assess both general toxicity and potential cancer-specific effects. This should include at least one non-cancerous cell line (e.g., MRC-5 or HL-7702) to determine selectivity, and a selection of cancer cell lines from different tissues (e.g., A549 - lung, SW480 - colon, MCF-7 - breast) to screen for broad-spectrum or targeted anticancer activity.[12][13]

  • Concentration Gradient: A logarithmic serial dilution of the test compound is crucial for generating a dose-response curve, from which the IC₅₀ (half-maximal inhibitory concentration) can be accurately calculated.

  • Time Points: Evaluating cytotoxicity at multiple time points (e.g., 24, 48, 72 hours) provides insight into the kinetics of the compound's effect, distinguishing between rapid and slow-acting cytotoxicity.[8]

Experimental Workflow: Cytotoxicity Screening

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Prepare Stock Solution of Compound in DMSO Treat_Cells Add Serial Dilutions of Compound Compound_Prep->Treat_Cells Cell_Culture Culture & Maintain Cell Lines Seed_Cells Seed Cells into 96-well Plates Cell_Culture->Seed_Cells Seed_Cells->Treat_Cells Incubate Incubate for 24, 48, 72 hours Treat_Cells->Incubate Add_MTT Add MTT Reagent to each well Incubate->Add_MTT Incubate_MTT Incubate (2-4h) for Formazan Formation Add_MTT->Incubate_MTT Solubilize Add Solubilizing Agent (e.g., DMSO) Incubate_MTT->Solubilize Read_Absorbance Measure Absorbance at ~570 nm Solubilize->Read_Absorbance Calculate_Viability Calculate % Cell Viability vs. Vehicle Control Read_Absorbance->Calculate_Viability Plot_Curve Plot Dose-Response Curve Calculate_Viability->Plot_Curve Determine_IC50 Determine IC50 Value Plot_Curve->Determine_IC50 G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Seed_Cells Seed RAW 264.7 Cells into 96-well Plates Pretreat Pre-treat cells with Compound (1h) Seed_Cells->Pretreat Stimulate Stimulate with LPS (e.g., 200 ng/mL) Pretreat->Stimulate Incubate Incubate for 18-24 hours Stimulate->Incubate Collect_Supernatant Collect Cell Culture Supernatant Incubate->Collect_Supernatant Griess_Assay Perform Griess Assay for Nitrite (NO) Collect_Supernatant->Griess_Assay ELISA_Assay Perform ELISA for TNF-α and IL-6 Collect_Supernatant->ELISA_Assay Calculate_Inhibition Calculate % Inhibition of Mediator Production Griess_Assay->Calculate_Inhibition ELISA_Assay->Calculate_Inhibition

Sources

Method

Application Notes &amp; Protocols: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate in Medicinal Chemistry

Forward: The trimethoxyphenyl (TMP) motif is a cornerstone pharmacophore in medicinal chemistry, renowned for its prevalence in potent, naturally occurring bioactive compounds. Its most notable representative, Combretast...

Author: BenchChem Technical Support Team. Date: January 2026

Forward: The trimethoxyphenyl (TMP) motif is a cornerstone pharmacophore in medicinal chemistry, renowned for its prevalence in potent, naturally occurring bioactive compounds. Its most notable representative, Combretastin A-4, features a 3,4,5-trimethoxyphenyl ring that is critical for its powerful tubulin polymerization inhibition. The 2,3,4-trimethoxyphenyl isomer, while less explored, presents a unique electronic and steric profile that offers a compelling opportunity for the development of novel therapeutics. This guide introduces Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate as a versatile yet underexplored chemical scaffold. We provide a comprehensive framework, including detailed synthetic protocols and robust biological screening assays, to empower researchers to unlock the potential of this building block in the rational design of new chemical entities for oncology and anti-inflammatory applications.

PART 1: SCIENTIFIC RATIONALE & FOUNDATIONAL CONCEPTS

The strategic value of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate lies in the combination of two key structural features: the bio-active 2,3,4-trimethoxyphenyl (TMP) ring and a versatile keto-ester aliphatic chain.

  • The 2,3,4-Trimethoxyphenyl Pharmacophore: The TMP moiety is essential for the biological activity of numerous tubulin inhibitors that bind to the colchicine site.[1] These agents disrupt microtubule dynamics, a process vital for cell division, making them highly effective anticancer agents.[2] While the 3,4,5-TMP substitution pattern of Combretastatin A-4 is well-studied, isomers like the 2,3,4-TMP variant offer a distinct vector for substitution, potentially leading to altered binding affinities, improved pharmacokinetic profiles, or novel mechanisms of action.

  • The Keto-Ester Synthetic Handle: The 5-oxo-valerate portion of the molecule is not merely a linker but a reactive chemical handle. The ketone is an ideal electrophile for engaging in carbon-carbon bond-forming reactions, most notably the Claisen-Schmidt condensation, to generate α,β-unsaturated carbonyl systems characteristic of chalcones.[3][4] Chalcones themselves are a "privileged scaffold" in medicinal chemistry, exhibiting a vast array of biological activities including anticancer, anti-inflammatory, and antimicrobial properties.[5][6] The terminal ethyl ester provides an additional site for modification or can be hydrolyzed to the corresponding carboxylic acid to enhance solubility or facilitate prodrug strategies.

This dual functionality makes Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate an ideal starting point for creating diverse libraries of compounds with high potential for biological activity.

PART 2: SYNTHESIS & MODIFICATION PROTOCOLS
Protocol 2.1: Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

This protocol details the synthesis of the title compound via a Friedel-Crafts acylation reaction. The electrophile, ethyl 5-chloro-5-oxovalerate (glutaric acid ethyl ester chloride), is reacted with the nucleophilic 1,2,3-trimethoxybenzene in the presence of a Lewis acid catalyst.[7]

Workflow Diagram: Synthesis of the Target Scaffold

G cluster_0 Step 1: Preparation of Acyl Chloride cluster_1 Step 2: Friedel-Crafts Acylation A Ethyl hydrogen glutarate C Ethyl 5-chloro-5-oxovalerate A->C Reflux, 2h B Thionyl Chloride (SOCl₂) F Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate C->F 0°C to RT, 12h D 1,2,3-Trimethoxybenzene E Aluminum Chloride (AlCl₃) Dichloromethane (DCM) G A Ethyl 5-(2,3,4-trimethoxyphenyl) -5-oxovalerate C Claisen-Schmidt Condensation A->C B Library of Aromatic Aldehydes B->C D Chalcone Analog Library C->D E In Vitro Tubulin Polymerization Assay D->E F Cellular Cytotoxicity (MTT Assay) D->F G Lead Compound Identification E->G F->G G cluster_0 Normal Polymerization cluster_1 Inhibition Pathway A α/β-Tubulin Dimers + GTP B Protofilament Formation A->B E Binds to Colchicine Site on β-Tubulin A->E C Microtubule (Dynamic) B->C D TMP-based Inhibitor (e.g., Chalcone Analog) D->E F Conformational Change E->F G Inhibition of Polymerization F->G H Microtubule Destabilization G->H I Mitotic Arrest & Apoptosis H->I

Sources

Application

Application Notes and Protocols: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate in Cancer Research

Introduction: Unveiling the Potential of a Novel Trimethoxyphenyl Compound in Oncology The quest for novel, efficacious, and selective anti-cancer therapeutics is a cornerstone of modern oncological research. Within this...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Novel Trimethoxyphenyl Compound in Oncology

The quest for novel, efficacious, and selective anti-cancer therapeutics is a cornerstone of modern oncological research. Within this landscape, compounds featuring a trimethoxyphenyl (TMP) moiety have garnered significant attention. This structural motif is a key pharmacophore in a variety of natural and synthetic molecules exhibiting potent anti-cancer properties, often through mechanisms involving microtubule disruption and the inhibition of critical oncogenic signaling pathways.[1][2][3] Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a synthetic compound characterized by this promising TMP group. While direct and extensive research on this specific molecule is emerging, its structural similarity to known anti-cancer agents warrants a thorough investigation into its potential as a novel therapeutic candidate.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to explore the anti-cancer potential of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. We will delve into a hypothesized mechanism of action based on the established activities of related TMP-containing compounds and provide detailed in vitro and in vivo protocols to rigorously test this hypothesis.

Hypothesized Mechanism of Action: A Multi-faceted Approach to Cancer Cell Cytotoxicity

Based on the well-documented bioactivity of compounds containing the trimethoxyphenyl group, we propose a dual mechanism of action for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate:

  • Disruption of Microtubule Dynamics: Many TMP-containing molecules, such as combretastatin A-4 and certain chalcones, are known to bind to the colchicine-binding site on β-tubulin.[2][4] This interaction inhibits tubulin polymerization, leading to a collapse of the microtubule network. The disruption of microtubules, which are crucial for the formation of the mitotic spindle, results in cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.[1][4]

  • Modulation of Oncogenic Signaling: The trimethoxyphenyl moiety has also been implicated in the inhibition of key oncogenic signaling pathways. For instance, certain chalcones bearing a 3,4,5-trimethoxyphenyl group have been shown to inhibit oncogenic K-Ras signaling by promoting its mislocalization from the plasma membrane.[3] Given the prevalence of Ras mutations in human cancers, this represents a highly significant therapeutic target.

The following diagram illustrates the proposed signaling pathways targeted by Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

proposed_moa Proposed Mechanism of Action of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate cluster_0 Microtubule Disruption cluster_1 Oncogenic Signaling Inhibition Tubulin_Polymerization Tubulin Polymerization Mitotic_Spindle_Formation Mitotic Spindle Formation Tubulin_Polymerization->Mitotic_Spindle_Formation G2M_Arrest G2/M Phase Arrest Mitotic_Spindle_Formation->G2M_Arrest Apoptosis_1 Apoptosis G2M_Arrest->Apoptosis_1 KRas Oncogenic K-Ras PM_Localization Plasma Membrane Localization KRas->PM_Localization Downstream_Signaling Downstream Effectors (e.g., RAF-MEK-ERK) PM_Localization->Downstream_Signaling Proliferation_Survival Cell Proliferation & Survival Downstream_Signaling->Proliferation_Survival Compound Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Compound->Tubulin_Polymerization Inhibition Compound->PM_Localization Inhibition

Caption: Proposed dual mechanism of action for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

In Vitro Experimental Protocols

A crucial first step in evaluating a novel anti-cancer compound is a comprehensive suite of in vitro assays.[5][6] These experiments provide initial data on cytotoxicity, mechanism of action, and selectivity.

Cell Viability and Cytotoxicity Assays

Objective: To determine the concentration-dependent cytotoxic effect of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate on a panel of cancer cell lines and to establish the IC50 (half-maximal inhibitory concentration) value.

Principle: Colorimetric, fluorometric, or luminometric assays are employed to quantify the number of viable cells after treatment with the compound.[7] The CellTiter-Glo® Luminescent Cell Viability Assay is a robust method that measures ATP levels as an indicator of metabolically active cells.[6][8]

Protocol: CellTiter-Glo® Assay

  • Cell Seeding:

    • Culture a panel of relevant cancer cell lines (e.g., A549 lung carcinoma, MDA-MB-231 breast adenocarcinoma, HCT116 colorectal carcinoma) and a non-cancerous control cell line (e.g., MRC-5 normal lung fibroblasts) to ~80% confluency.

    • Trypsinize and count the cells. Seed the cells in a 96-well, opaque-walled plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

    • Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

  • Compound Treatment:

    • Prepare a 10 mM stock solution of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate in DMSO.

    • Perform a serial dilution of the stock solution to create a range of working concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). The final DMSO concentration in the wells should not exceed 0.5%.

    • Remove the medium from the wells and add 100 µL of fresh medium containing the desired concentration of the compound. Include vehicle control (DMSO) and untreated control wells.

    • Incubate the plate for 48-72 hours.

  • Assay Procedure:

    • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

    • Add 100 µL of CellTiter-Glo® reagent to each well.

    • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • Normalize the luminescence readings of the treated wells to the vehicle control wells.

    • Plot the percentage of cell viability against the log of the compound concentration.

    • Calculate the IC50 value using non-linear regression analysis (log(inhibitor) vs. normalized response -- variable slope).

Parameter Description
Cell Lines A panel representing different cancer types and a normal cell line.
Seeding Density 5,000 - 10,000 cells/well
Compound Concentrations 0.01 µM to 100 µM (logarithmic scale)
Incubation Time 48 - 72 hours
Readout Luminescence (proportional to ATP/viable cells)
Cell Cycle Analysis

Objective: To determine if Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate induces cell cycle arrest.

Principle: Flow cytometry is used to analyze the DNA content of cells stained with a fluorescent dye, such as propidium iodide (PI). The fluorescence intensity is directly proportional to the amount of DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Protocol: Propidium Iodide Staining and Flow Cytometry

  • Cell Treatment:

    • Seed cells in 6-well plates and treat with Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate at concentrations around the IC50 value for 24 hours.

  • Cell Harvesting and Fixation:

    • Harvest the cells (including floating cells in the supernatant) and wash with ice-cold PBS.

    • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

    • Incubate at -20°C for at least 2 hours (or overnight).

  • Staining and Analysis:

    • Centrifuge the fixed cells and wash with PBS.

    • Resuspend the cell pellet in a staining solution containing PI and RNase A.

    • Incubate in the dark at room temperature for 30 minutes.

    • Analyze the samples using a flow cytometer.

  • Data Analysis:

    • Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histograms and quantify the percentage of cells in each phase of the cell cycle.

    • Compare the cell cycle distribution of treated cells to that of control cells. An accumulation of cells in the G2/M phase would support the hypothesis of microtubule disruption.

Apoptosis Assay

Objective: To determine if the cytotoxicity induced by Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is mediated by apoptosis.

Principle: During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, conjugated to a fluorescent dye (e.g., FITC), can be used to detect apoptotic cells. Propidium iodide is used as a counterstain to differentiate between early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V positive, PI positive), and viable cells (Annexin V negative, PI negative).

Protocol: Annexin V/PI Staining and Flow Cytometry

  • Cell Treatment:

    • Treat cells with the compound at its IC50 concentration for a relevant time point (e.g., 24 or 48 hours).

  • Staining:

    • Harvest the cells and wash them with cold PBS.

    • Resuspend the cells in 1X Annexin V binding buffer.

    • Add FITC-conjugated Annexin V and PI to the cell suspension.

    • Incubate in the dark at room temperature for 15 minutes.

  • Analysis:

    • Analyze the stained cells by flow cytometry within one hour.

  • Data Analysis:

    • Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic). A significant increase in the percentage of Annexin V-positive cells in the treated samples compared to the control indicates the induction of apoptosis.

in_vitro_workflow In Vitro Evaluation Workflow Start Start: Compound Synthesis and Characterization Cell_Viability Cell Viability/Cytotoxicity Assay (IC50 Determination) Start->Cell_Viability Cell_Cycle Cell Cycle Analysis Cell_Viability->Cell_Cycle Based on IC50 Apoptosis Apoptosis Assay (Annexin V/PI) Cell_Viability->Apoptosis Based on IC50 Tubulin_Polymerization Tubulin Polymerization Assay Cell_Viability->Tubulin_Polymerization Western_Blot Western Blot Analysis (Apoptotic and Cell Cycle Markers) Cell_Cycle->Western_Blot Apoptosis->Western_Blot End Proceed to In Vivo Studies Tubulin_Polymerization->End Western_Blot->End

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Welcome to the technical support center for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common c...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important keto-ester intermediate. Drawing from established principles of organic synthesis and field-proven insights, this document provides in-depth troubleshooting advice and frequently asked questions to ensure your experimental success.

Introduction to the Synthesis

The synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is typically achieved via a Friedel-Crafts acylation reaction. This involves the electrophilic aromatic substitution of 1,2,3-trimethoxybenzene with an acylating agent derived from glutaric acid, most commonly ethyl 5-chloro-5-oxovalerate (the ethyl ester acid chloride of glutaric acid), in the presence of a Lewis acid catalyst.

The high activation of the aromatic ring by three methoxy groups presents unique challenges, primarily concerning regioselectivity and reaction control. This guide will address these specific issues to help you improve your synthesis yield.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific problems you may encounter during the synthesis in a question-and-answer format.

Question 1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in this Friedel-Crafts acylation can stem from several factors, primarily related to catalyst deactivation, suboptimal reaction conditions, or challenging purification.

  • Catalyst Stoichiometry and Activity: A common issue is the deactivation of the Lewis acid catalyst (e.g., AlCl₃). Both the carbonyl group of the acylating agent (ethyl 5-chloro-5-oxovalerate) and the ketone in the product can form stable complexes with the Lewis acid.[1][2] This sequestration means that a stoichiometric amount, or even a slight excess, of the catalyst relative to the acylating agent is often necessary.[1][2] Ensure your Lewis acid is of high purity and handled under anhydrous conditions, as moisture will lead to its decomposition.

  • Reaction Temperature: Temperature control is critical. While heating can increase the reaction rate, it can also promote the formation of side products and potentially lead to the decomposition of starting materials or the product. It is advisable to start the reaction at a lower temperature (e.g., 0 °C) and gradually warm to room temperature or slightly above, while monitoring the reaction progress by Thin-Layer Chromatography (TLC).

  • Purity of Reagents: The purity of all reactants is paramount. 1,2,3-trimethoxybenzene should be pure, and the acylating agent, ethyl 5-chloro-5-oxovalerate, should be freshly prepared or distilled before use to remove any hydrolyzed diacid, which can inhibit the reaction.

Troubleshooting Workflow for Low Yield

Below is a decision tree to guide your optimization efforts.

low_yield_troubleshooting start Low Yield Observed check_reagents Verify Reagent Purity & Anhydrous Conditions start->check_reagents check_catalyst Evaluate Lewis Acid Stoichiometry check_reagents->check_catalyst Reagents OK sub_reagents Action: Use freshly purified/distilled reagents. Ensure strict anhydrous setup. check_reagents->sub_reagents optimize_temp Optimize Reaction Temperature check_catalyst->optimize_temp Stoichiometry OK sub_catalyst Action: Increase AlCl₃ to 1.1-1.3 equivalents. Consider a milder Lewis acid if decomposition is observed. check_catalyst->sub_catalyst workup_issue Investigate Work-up & Purification optimize_temp->workup_issue Temperature Optimized sub_temp Action: Start at 0°C and slowly warm to RT. Monitor by TLC to find optimal temperature/time. optimize_temp->sub_temp success Improved Yield workup_issue->success Purification Optimized sub_workup Action: Ensure complete quenching. Optimize chromatography conditions. workup_issue->sub_workup

Caption: A troubleshooting decision tree for addressing low reaction yields.

Question 2: I am observing multiple spots on my TLC plate, suggesting the formation of isomers. How can I improve the regioselectivity?

Answer: Achieving high regioselectivity is the primary challenge in this synthesis. The three electron-donating methoxy groups on 1,2,3-trimethoxybenzene activate all available ortho and para positions, leading to potential isomers.[3][4]

  • Directing Effects: The methoxy groups at positions 1 and 3 will strongly direct acylation to their para positions (position 4 and 6 respectively) and their shared ortho position (position 2). The methoxy group at position 2 will direct to its ortho positions (1 and 3, which are already substituted) and its para position (position 5). The combination of these directing effects and steric hindrance will likely favor substitution at position 5. However, substitution at other positions can still occur.

  • Choice of Lewis Acid: The size and strength of the Lewis acid can influence the regiochemical outcome. A bulkier Lewis acid may favor acylation at the less sterically hindered position.[5] While AlCl₃ is common, you could explore others like FeCl₃ or TiCl₄ to see if the isomer ratio improves.

  • Solvent Effects: The choice of solvent can also play a role. Non-polar solvents like dichloromethane or 1,2-dichloroethane are standard. More polar solvents like nitrobenzene are sometimes used in Friedel-Crafts reactions to alter selectivity, but this should be approached with caution as it can also affect reactivity.

  • Temperature: Lowering the reaction temperature often enhances selectivity by favoring the kinetically controlled product.

ParameterCondition 1Condition 2Expected Outcome
Lewis Acid AlCl₃ (less bulky)ZrCl₄ (bulkier)May alter the ratio of isomers.
Temperature Room Temperature0 °C to 5 °CLower temperature may favor a single isomer.
Solvent DichloromethaneCarbon DisulfideMay influence the electrophile's reactivity and selectivity.

Table 1: Experimental Parameters to Optimize Regioselectivity.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for this Friedel-Crafts acylation?

A1: The reaction proceeds via an electrophilic aromatic substitution mechanism:

  • Formation of the Acylium Ion: The Lewis acid (e.g., AlCl₃) coordinates to the chlorine atom of ethyl 5-chloro-5-oxovalerate, making the carbonyl carbon more electrophilic. This complex then dissociates to form a highly reactive, resonance-stabilized acylium ion.

  • Electrophilic Attack: The electron-rich 1,2,3-trimethoxybenzene ring acts as a nucleophile, attacking the acylium ion to form a sigma complex (also known as an arenium ion), where the aromaticity of the ring is temporarily lost.

  • Deprotonation: A weak base, typically the [AlCl₄]⁻ complex, removes a proton from the carbon atom that was attacked, restoring the aromaticity of the ring and yielding the final product, Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Reaction Mechanism

reaction_mechanism cluster_0 Step 1: Acylium Ion Formation cluster_1 Step 2: Electrophilic Attack cluster_2 Step 3: Deprotonation & Product Formation AcylatingAgent Ethyl 5-chloro-5-oxovalerate AcyliumIon Acylium Ion + [AlCl₄]⁻ AcylatingAgent->AcyliumIon + AlCl₃ LewisAcid AlCl₃ Arene 1,2,3-Trimethoxybenzene SigmaComplex Sigma Complex (Arenium Ion) Arene->SigmaComplex + Acylium Ion Product Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate SigmaComplex->Product - H⁺ (via [AlCl₄]⁻)

Caption: The three key steps of the Friedel-Crafts acylation mechanism.

Q2: Can I use glutaric anhydride instead of ethyl 5-chloro-5-oxovalerate?

A2: Yes, glutaric anhydride is a common alternative. The reaction with an anhydride also requires a Lewis acid and will initially produce a carboxylic acid, which would then need to be esterified in a separate step to obtain the final ethyl ester. This two-step process might offer advantages in terms of the initial acylation's reactivity and selectivity.

Q3: What are the best methods for purifying the final product?

A3: The primary methods for purification are column chromatography and recrystallization.[6][7]

  • Column Chromatography: This is highly effective for separating the desired product from unreacted starting materials, any isomeric byproducts, and polysubstituted products. A silica gel column with a gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is a good starting point.

  • Recrystallization: If the crude product is relatively pure or after initial purification by chromatography, recrystallization can be used to obtain highly pure material. A solvent system in which the product is soluble when hot but sparingly soluble when cold (e.g., ethanol/water, ethyl acetate/hexane) should be identified.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

  • Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃) (1.2 equivalents).

  • Solvent Addition: Add anhydrous dichloromethane (DCM) via syringe and cool the suspension to 0 °C in an ice bath.

  • Reagent Addition: Slowly add a solution of ethyl 5-chloro-5-oxovalerate (1.0 equivalent) in anhydrous DCM to the stirred suspension via the dropping funnel.

  • Substrate Addition: After stirring for 15-20 minutes, add a solution of 1,2,3-trimethoxybenzene (1.0 equivalent) in anhydrous DCM dropwise, maintaining the temperature below 5 °C.

  • Reaction: Once the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

  • Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and concentrated HCl.

  • Extraction: Separate the organic layer and extract the aqueous layer with DCM (3 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with water, 5% sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Purification by Column Chromatography

  • Column Packing: Prepare a silica gel column using a slurry of silica in a non-polar solvent (e.g., 95:5 hexane:ethyl acetate).

  • Sample Loading: Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the packed column.

  • Elution: Begin eluting the column with the starting solvent system, gradually increasing the polarity by increasing the percentage of ethyl acetate.

  • Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

References

  • Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

  • Various Authors. (2006). Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. ResearchGate. Retrieved from [Link]

  • Sridharan, V., Ruiz, M., & Menéndez, J. C. (2010). Mild and High-Yielding Synthesis of β-Keto Esters and β-Ketoamides. Synthesis, 2010(06), 1053-1057. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

  • LibreTexts Chemistry. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

  • Various Authors. (2018). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different acylating reagents using choline chloride : zinc chloride (1 : 2). ResearchGate. Retrieved from [Link]

  • Santhanamoorthi, N., & Kolandaivel, P. (2009). Role of Lewis Acid(AlCl3)−Aromatic Ring Interactions in Friedel−Craft's Reaction: An ab Initio Study. The Journal of Physical Chemistry A, 113(33), 9419-9425. Retrieved from [Link]

  • Wang, W., Xu, B., & Hammond, G. B. (2009). Efficient synthesis of gamma-keto esters through neighboring carbonyl group-assisted regioselective hydration of 3-alkynoates. The Journal of Organic Chemistry, 74(4), 1640-1643. Retrieved from [Link]

  • Giernoth, R., et al. (2018). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Beilstein Journal of Organic Chemistry, 14, 2334-2339. Retrieved from [Link]

  • Hashimoto, I., et al. (1996). Regioselectivity of Friedel-Crafts Acylation of Aromatic Compounds with Several Cyclic Anhydrides. Research on Chemical Intermediates, 22(9), 855-869. Retrieved from [Link]

  • Bauer, J. O., & Brückner, R. (2022). Vicinal ketoesters – key intermediates in the total synthesis of natural products. Beilstein Journal of Organic Chemistry, 18, 1221-1258. Retrieved from [Link]

  • Sridharan, V., et al. (2010). Mild and High-Yielding Synthesis of β-Keto Esters and β-Ketoamides. ResearchGate. Retrieved from [Link]

  • CN103382152A - Preparation method of alpha-keto ester. (2013). Google Patents.
  • YouTube. (2020). Friedel Crafts Acylation Experiment Part 1, Prelab. Retrieved from [Link]

  • YouTube. (2023). Friedel Crafts acylation. Retrieved from [Link]

  • LibreTexts Chemistry. (2023). Friedel-Crafts Reactions. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Retrieved from [Link]

  • WO2013162390A1 - Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide. (2013). Google Patents.

Sources

Optimization

Technical Support Center: Purification of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Welcome to the technical support center for the purification of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth t...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate?

A1: The most effective and commonly used methods for the purification of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate are column chromatography and recrystallization.[1][2] The choice between these methods depends on the scale of your synthesis and the nature of the impurities. Distillation is generally not a suitable method due to the compound's high molecular weight and potential for thermal decomposition at elevated temperatures.[1]

Q2: What are the typical impurities I might encounter in the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate?

A2: Common impurities can arise from the starting materials, side reactions, or subsequent work-up steps. These may include:

  • Unreacted Starting Materials: Such as 1,2,3-trimethoxybenzene and the acylating agent (e.g., ethyl glutaryl chloride or glutaric anhydride).

  • Positional Isomers: Acylation at other positions on the aromatic ring, although the 2,3,4-trimethoxy substitution pattern directs the reaction.

  • Hydrolyzed Reagents: For instance, glutaric acid formed from the hydrolysis of the acylating agent.

  • Residual Catalyst: If a Lewis acid like aluminum chloride is used in a Friedel-Crafts acylation.[1]

  • Solvent Residues: Solvents used in the reaction and extraction steps.

Q3: How can I effectively monitor the progress of my purification?

A3: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring the purification process.[1][3] It allows you to:

  • Assess the purity of the crude material.

  • Identify the optimal solvent system for column chromatography.

  • Track the separation of your compound from impurities during chromatography.

  • Check the purity of the fractions collected from the column.

  • Confirm the purity of the final product after recrystallization.

Q4: What are the key physicochemical properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate that are relevant to its purification?

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

Column Chromatography Issues

Q5: My column chromatography separation is poor, and the fractions are still impure. What can I do?

A5: Poor separation in column chromatography can be due to several factors. Here is a systematic approach to troubleshoot this issue:

  • Optimize Your Solvent System with TLC: Before running a column, it is crucial to determine the best solvent system using TLC.[3] The ideal mobile phase should give your target compound a retention factor (Rf) of approximately 0.2-0.35 for the best separation.[3][6]

  • Adjust the Polarity Gradient: If you are using a gradient elution, ensure the polarity change is gradual. A sudden increase in solvent polarity can cause all compounds to elute at once.[6] A common and effective solvent system for moderately polar compounds is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[3][7]

  • Check Your Column Packing: A poorly packed column with air bubbles or channels will lead to inefficient separation.[6] Ensure the stationary phase (typically silica gel) is packed uniformly. A slurry packing method is often recommended for silica gel.[6]

  • Sample Loading: Load your crude product in a minimal amount of solvent to ensure a narrow starting band.[3] Dry loading, where the sample is adsorbed onto a small amount of silica gel before being added to the column, can also improve resolution.[3]

  • Ratio of Stationary Phase to Sample: A general rule of thumb is to use 20-100 times the weight of silica gel to the weight of your crude sample.[3][6] For difficult separations, a higher ratio is recommended.

Recrystallization Issues

Q6: My compound won't crystallize from the chosen solvent. What should I do?

A6: Failure to crystallize is a common issue. Here are several techniques to induce crystallization:

  • Scratch the Inner Surface: Use a glass rod to gently scratch the inner surface of the flask below the solvent level. The microscopic scratches can provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of pure, solid product, add a tiny crystal to the solution. This will act as a template for further crystallization.

  • Reduce the Temperature Slowly: Allow the solution to cool to room temperature slowly, and then transfer it to an ice bath or refrigerator.[1] Rapid cooling can sometimes lead to the formation of an oil rather than crystals.

  • Reduce the Volume of the Solvent: If the solution is too dilute, your compound may not reach its saturation point. Carefully evaporate some of the solvent and try to cool the solution again.

  • Try a Different Solvent or a Solvent Mixture: The ideal recrystallization solvent should dissolve your compound well at high temperatures but poorly at low temperatures. Experiment with different solvents or solvent mixtures. For compounds with moderate polarity, solvent systems like ethanol/water or ethyl acetate/hexanes can be effective.[8]

Q7: My recrystallized product is still impure or has a low yield. How can I improve this?

A7: Impurities after recrystallization or low yields can be addressed by refining your technique:

  • For Persistent Impurities:

    • Hot Filtration: If you have insoluble impurities, perform a hot filtration of the saturated solution before allowing it to cool.[1]

    • Decolorization: If your product is colored by impurities, you can add a small amount of activated charcoal to the hot solution, swirl, and then perform a hot filtration to remove the charcoal and the adsorbed impurities.[1] Be aware that charcoal can also adsorb some of your product, potentially reducing the yield.

  • For Low Yields:

    • Minimize Solvent Usage: Use the minimum amount of hot solvent required to fully dissolve your crude product. Using too much solvent will reduce the recovery of your compound upon cooling.

    • Wash with Cold Solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to remove any remaining soluble impurities without dissolving a significant amount of your product.[1]

    • Second Crop of Crystals: After filtering the first crop of crystals, you can try to concentrate the mother liquor (the remaining solution) to obtain a second, though likely less pure, crop of crystals.

General Purity Issues

Q8: I have an oily product instead of a solid. How do I purify it?

A8: If your product is an oil at room temperature, recrystallization will not be a viable option. In this case, column chromatography is the preferred method of purification.[6] If the oil is a result of the compound "oiling out" during a failed recrystallization attempt, try redissolving it in the hot solvent and allowing it to cool more slowly, or try a different solvent system.

Q9: My purified product has a persistent color. How can I remove it?

A9: As mentioned in Q7, using activated charcoal during recrystallization is a common method for removing colored impurities.[1] If the color persists after chromatography and recrystallization, it might be inherent to the compound itself or due to a very stubborn, colored impurity. In such cases, further analytical characterization (e.g., NMR, Mass Spectrometry) is recommended to identify the source of the color.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol outlines a standard procedure for the purification of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate using flash column chromatography.

1. TLC Analysis and Solvent System Selection:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).
  • Spot the solution onto a silica gel TLC plate.
  • Develop a series of TLC plates using different ratios of hexanes and ethyl acetate (e.g., 4:1, 3:1, 2:1).
  • Visualize the spots under UV light.
  • The optimal solvent system should provide an Rf value of approximately 0.2-0.35 for the desired product.[3][6]

2. Column Preparation:

  • Select a glass column of an appropriate size for the amount of crude material.
  • Prepare a slurry of silica gel in the initial, least polar mobile phase.
  • Carefully pour the slurry into the column, allowing the silica to settle into a uniform bed.
  • Add a thin layer of sand on top of the silica gel to prevent disturbance.
  • Equilibrate the column by running 2-3 column volumes of the mobile phase through the silica gel.

3. Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase.
  • Carefully apply the solution to the top of the column.
  • Alternatively, for "dry loading," dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the prepared column.[3]

4. Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system, collecting fractions in separate test tubes.
  • If a gradient elution is required, gradually increase the polarity of the mobile phase.

5. Analysis and Product Recovery:

  • Analyze the collected fractions by TLC to identify those containing the pure product.
  • Combine the pure fractions.
  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.
ParameterRecommendationRationale
Stationary Phase Silica Gel 60Standard for moderately polar compounds.[3]
Mobile Phase Hexanes:Ethyl AcetateA versatile system for a wide range of polarities.[7]
Silica to Crude Ratio (w/w) 20:1 to 100:1Higher ratios are used for more difficult separations.[3]
Protocol 2: Purification by Recrystallization

This protocol provides a general procedure for the recrystallization of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

1. Solvent Selection:

  • Test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating.
  • An ideal solvent will dissolve the compound when hot but not when cold. Ethanol, methanol, or mixtures like ethyl acetate/hexanes are good starting points.[1]

2. Dissolution:

  • Place the crude product in an Erlenmeyer flask.
  • Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring.
  • Continue adding small portions of the hot solvent until the compound just dissolves completely.

3. Decolorization and Hot Filtration (Optional):

  • If colored impurities are present, add a small amount of activated charcoal to the hot solution and swirl.[1]
  • If insoluble impurities or charcoal are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask.[1]

4. Crystallization:

  • Allow the filtrate to cool slowly to room temperature.
  • Further cooling in an ice bath can maximize crystal formation.[1]

5. Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.
  • Wash the crystals with a small amount of cold recrystallization solvent.[1]
  • Dry the purified crystals in a vacuum oven or desiccator.

Visual Workflows

Purification_Decision_Tree start Crude Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate purity_check Assess Purity (TLC) start->purity_check is_solid Is the crude product a solid? purity_check->is_solid is_high_purity Is the purity >90%? is_solid->is_high_purity Yes is_oily Is the product an oil? is_solid->is_oily No column_chrom Column Chromatography is_high_purity->column_chrom No recrystallization Recrystallization is_high_purity->recrystallization Yes is_oily->column_chrom final_product Pure Product column_chrom->final_product recrystallization->final_product

Caption: Decision tree for selecting a purification method.

Troubleshooting_Column_Chromatography start Poor Separation in Column Chromatography check_rf Check Rf on TLC start->check_rf is_rf_optimal Is 0.2 < Rf < 0.35? check_rf->is_rf_optimal adjust_solvent Adjust Solvent Polarity is_rf_optimal->adjust_solvent No check_packing Inspect Column Packing is_rf_optimal->check_packing Yes adjust_solvent->start is_packing_good Is packing uniform? check_packing->is_packing_good repack_column Repack Column is_packing_good->repack_column No check_loading Review Sample Loading is_packing_good->check_loading Yes repack_column->start is_loading_minimal Was minimal solvent used? check_loading->is_loading_minimal use_dry_loading Use Dry Loading Technique is_loading_minimal->use_dry_loading No solution Improved Separation is_loading_minimal->solution Yes use_dry_loading->solution

Sources

Troubleshooting

Technical Support Center: Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

This guide provides in-depth troubleshooting advice and frequently asked questions for researchers engaged in the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This valuable intermediate, often used in the...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides in-depth troubleshooting advice and frequently asked questions for researchers engaged in the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This valuable intermediate, often used in the synthesis of pharmaceutical agents like Trimetazidine, is typically prepared via a Friedel-Crafts acylation of 1,2,3-trimethoxybenzene. While theoretically straightforward, the high activation of the aromatic ring and the nature of the reagents can lead to several challenging side reactions. This document is designed to help you diagnose and resolve these common experimental issues.

Frequently Asked Questions (FAQs)

Q1: My reaction is complete, but my final yield is very low after workup and purification. What are the most likely causes?

Low yield is the most common complaint in this synthesis. The primary culprits are typically incomplete reaction, product degradation during workup, or, most frequently, the formation of difficult-to-separate side products. The two most significant side reactions to consider are demethylation of the methoxy groups and formation of regioisomers .

Q2: I'm seeing multiple products on my TLC plate, some much more polar than my target ketone. What are they?

The highly polar spots are almost certainly phenolic compounds resulting from demethylation of one or more methoxy groups on the aromatic ring. The Lewis acid used in Friedel-Crafts reactions, particularly aluminum chloride (AlCl₃), is a known reagent for cleaving aryl methyl ethers.[1][2][3] This process generates hydroxyl groups, which dramatically increase the polarity of the molecule, causing it to have a much lower Rf value on silica gel TLC plates.

The AlCl₃ coordinates with the ether oxygen, making it a good leaving group for a nucleophilic attack, or in the presence of trace HCl, the protonated ether is cleaved.[3] Given the presence of three methoxy groups and a ketone carbonyl for the Lewis acid to coordinate with, this side reaction is highly probable under standard conditions.

Q3: My NMR spectrum is complex, showing more than one set of aromatic signals. Did the acylation occur at the wrong position?

This is a valid concern. The acylation of 1,2,3-trimethoxybenzene is subject to regiochemical control by the three activating methoxy groups.

  • Expected Major Product: The primary site of electrophilic attack is the C4 position (or the equivalent C6 position). This position is para to the C1-methoxy group and ortho to the C3-methoxy group, receiving strong electronic activation from both.[1][4] Steric hindrance at the C5 position, which is flanked by two methoxy groups, makes acylation there highly unlikely. The desired product is therefore Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate .

  • Potential Regioisomers: While acylation at C4 is strongly favored, trace amounts of other isomers might form under harsh conditions, leading to a complex NMR spectrum. However, demethylation is a more common cause of spectral complexity.

The diagram below illustrates the directing effects leading to the desired regioisomer.

Caption: Regioselectivity in the acylation of 1,2,3-trimethoxybenzene.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues. The core of the synthesis is the Friedel-Crafts acylation, but the side reactions are where problems arise.

Troubleshooting_Workflow start Start Synthesis tlc Monitor by TLC start->tlc workup Aqueous Workup tlc->workup Reaction Complete prob_demethyl Problem: High Polarity Spots (Low Rf) tlc->prob_demethyl Side Products Seen purification Column Chromatography workup->purification analysis NMR Analysis purification->analysis success Pure Product analysis->success Clean Spectrum prob_regio Problem: Complex Aromatic NMR Signals analysis->prob_regio Impure Spectrum prob_low_yield Problem: Low Overall Yield analysis->prob_low_yield Low Mass Recovery sol_demethyl Solution: 1. Lower Temperature 2. Use Milder Lewis Acid (FeCl₃) 3. Shorter Reaction Time prob_demethyl->sol_demethyl sol_regio Solution: Confirm structure via 2D NMR. Usually linked to demethylation. prob_regio->sol_regio sol_low_yield Solution: Address demethylation. Ensure anhydrous conditions. prob_low_yield->sol_low_yield sol_demethyl->start Re-optimize sol_low_yield->start Re-optimize

Caption: A workflow for troubleshooting the synthesis.
SymptomProbable CauseRecommended Solution & Rationale
High proportion of low-Rf spots on TLC. Demethylation. Strong Lewis acids like AlCl₃ readily cleave the methyl ethers on the activated ring.[3] This is exacerbated by higher temperatures and longer reaction times.1. Reduce Temperature: Perform the reaction at 0°C or even lower (-10°C). This reduces the activation energy available for the demethylation side reaction.2. Use a Milder Lewis Acid: Substitute AlCl₃ with a less aggressive Lewis acid like Iron(III) chloride (FeCl₃) or Zinc chloride (ZnCl₂).[5] These are often sufficient to catalyze acylation on highly activated rings without causing significant ether cleavage.3. Minimize Reaction Time: Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed.
NMR shows multiple products, but TLC was clean. Incomplete Removal of Aluminum Salts. The product ketone complexes strongly with AlCl₃.[5][6] If the aqueous workup is insufficient, aluminum salts can co-elute or broaden NMR signals.Improve Workup Protocol: After quenching the reaction with ice, add concentrated HCl to the aqueous layer. This helps to fully hydrolyze the aluminum-ketone complex and dissolve the aluminum hydroxide/oxide salts, ensuring they remain in the aqueous phase during extraction. See the detailed protocol below.
Reaction does not proceed to completion. 1. Inactive Catalyst: AlCl₃ is highly hygroscopic. Moisture will deactivate it.2. Insufficient Catalyst: The product ketone complexes with the Lewis acid, consuming it. A stoichiometric amount is required.[5][6]1. Ensure Anhydrous Conditions: Use freshly opened or properly stored AlCl₃. Flame-dry all glassware and perform the reaction under an inert atmosphere (N₂, Ar).2. Use Stoichiometric Catalyst: Employ at least 1.1 equivalents of AlCl₃ relative to the acylating agent. For this substrate, up to 2.2 equivalents may be needed to account for complexation with all three methoxy groups and the product ketone.

Optimized Experimental Protocol

This protocol is designed to minimize side reactions, particularly demethylation.

Reagents & Stoichiometry

ReagentM.W.AmountMolesEquiv.
1,2,3-Trimethoxybenzene168.195.00 g29.7 mmol1.0
Ethyl 5-chloro-5-oxovalerate178.615.84 g32.7 mmol1.1
Iron(III) Chloride (FeCl₃), anhydrous162.205.30 g32.7 mmol1.1
Dichloromethane (DCM), anhydrous-100 mL--

Procedure:

  • Setup: Under an inert atmosphere (N₂), charge a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and thermometer with anhydrous FeCl₃ (5.30 g) and anhydrous DCM (50 mL).

  • Cooling: Cool the suspension to 0°C using an ice-water bath.

  • Acyl Chloride Addition: Dissolve ethyl 5-chloro-5-oxovalerate (5.84 g) in anhydrous DCM (25 mL) and add it to the dropping funnel. Add the solution dropwise to the stirred FeCl₃ suspension over 20 minutes, maintaining the internal temperature below 5°C. Stir for an additional 15 minutes to allow for the formation of the acylium ion complex.

  • Arene Addition: Dissolve 1,2,3-trimethoxybenzene (5.00 g) in anhydrous DCM (25 mL) and add it to the dropping funnel. Add this solution dropwise to the reaction mixture over 30 minutes, ensuring the temperature stays below 5°C.

  • Reaction Monitoring: Allow the reaction to stir at 0°C. Monitor its progress every 30 minutes by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 1-3 hours.

  • Quenching: Once the starting material is consumed, quench the reaction by pouring it slowly and carefully into a beaker containing crushed ice (200 g) and concentrated HCl (20 mL). Stir vigorously for 15 minutes until all solids have dissolved.

  • Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with 1M HCl (50 mL), water (50 mL), saturated NaHCO₃ solution (50 mL), and finally brine (50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of Hexane:Ethyl Acetate (from 9:1 to 7:3) to afford the pure product.

Analytical Characterization Signatures

Use the following data to identify your starting material, desired product, and major side product.

CompoundTLC Rf (3:1 Hex:EtOAc)Key ¹H NMR Signals (CDCl₃, δ ppm)
1,2,3-Trimethoxybenzene ~0.66.95-7.05 (t, 1H, Ar-H), 6.55-6.65 (d, 2H, Ar-H), 3.87 (s, 6H, 2x OMe), 3.85 (s, 3H, 1x OMe)
Product (Desired Ketone) ~0.47.25 (d, 1H, Ar-H), 6.65 (d, 1H, Ar-H), 4.15 (q, 2H, -OCH₂CH₃), 3.90 (s, 3H, OMe), 3.88 (s, 3H, OMe), 3.86 (s, 3H, OMe), 3.00 (t, 2H, -COCH₂-), 1.25 (t, 3H, -OCH₂CH₃)
Side Product (Demethylated) ~0.1-0.2Appearance of a broad singlet (Ar-OH), shifts in aromatic signals, disappearance of one OMe singlet (~3.9 ppm)

References

  • Friedel–Crafts reaction. In: Wikipedia. Accessed January 15, 2026. [Link]

  • Directing Effects in Electrophilic Aromatic Substitution Reactions. Organic Chemistry Tutor. Accessed January 15, 2026. [Link]

  • Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Alex Andonian, University of California, Irvine. Accessed January 15, 2026. [Link]

  • Electrophilic aromatic directing groups. In: Wikipedia. Accessed January 15, 2026. [Link]

  • EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Published May 17, 2018. [Link]

  • 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. Updated September 24, 2022. [Link]

  • AlCl3-Catalyzed Cascade Reactions of 1,2,3-Trimethoxybenzene and Adipoyl Chloride: Spectroscopic Investigations and Density Functional Theory Studies. ACS Omega. Published online November 2, 2022. [Link]

  • 13 Friedel-Crafts Acylation. University of Wisconsin-Madison Chemistry Department. Accessed January 15, 2026. [Link]

  • Directing Effects in Electrophilic Aromatic Substitution Made EASY! Organic Chemistry Tutor via YouTube. Published April 20, 2022. [Link]

  • Chemistry 211 Experiment 1. SUNY Oneonta. Published November 14, 2012. [Link]

  • AlCl3-Catalyzed Cascade Reactions of 1,2,3-Trimethoxybenzene and Adipoyl Chloride: Spectroscopic Investigations and Density Functional Theory Studies. National Institutes of Health. Published November 2, 2022. [Link]

  • Friedel-Crafts Acylation. Organic Chemistry Portal. Accessed January 15, 2026. [Link]

Sources

Optimization

Technical Support Center: Reaction Condition Optimization for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Welcome to the technical support guide for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This resource is designed for researchers, chemists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This resource is designed for researchers, chemists, and professionals in drug development. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to help you navigate the complexities of this specific Friedel-Crafts acylation reaction. Our goal is to equip you with the scientific rationale behind each experimental step, enabling you to diagnose issues and enhance your reaction outcomes.

Reaction Overview: The Friedel-Crafts Acylation Pathway

The synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is typically achieved via a Friedel-Crafts acylation. This classic electrophilic aromatic substitution reaction involves the acylation of 1,2,3-trimethoxybenzene with an acylating agent, commonly ethyl 4-(chloroformyl)butanoate or a related derivative, in the presence of a Lewis acid catalyst.[1][2] The trimethoxy-substituted benzene ring is highly activated due to the electron-donating nature of the methoxy groups, making it a strong nucleophile.[3][4]

The core of the reaction is the generation of a highly electrophilic acylium ion, which then attacks the electron-rich aromatic ring.[3][5] Despite the activated nature of the substrate, achieving high yield and purity requires careful control over reaction conditions to prevent common pitfalls such as catalyst deactivation, side reactions, and regioselectivity issues.

Reaction Scheme

Reaction_Scheme cluster_conditions reagent1 1,2,3-Trimethoxybenzene product Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate reagent1->product reagent2 +  Ethyl 4-(chloroformyl)butanoate reagent2->product catalyst_node catalyst Lewis Acid (e.g., AlCl3) Anhydrous Conditions catalyst_node->product

Caption: General Friedel-Crafts acylation for the target compound.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis. Each question is followed by a detailed explanation and actionable solutions.

Q1: My reaction yield is consistently low. What are the most likely causes?

Low yields in this Friedel-Crafts acylation can stem from several critical factors. A systematic approach to troubleshooting is essential.

A1: Common Culprits for Low Yield:

  • Catalyst Inactivity: Lewis acids like aluminum chloride (AlCl₃) are extremely sensitive to moisture.[6][7] Any water in your solvent, glassware, or reagents will hydrolyze and deactivate the catalyst, halting the reaction.

    • Solution: Ensure all glassware is oven-dried or flame-dried immediately before use. Use anhydrous solvents, preferably freshly distilled or from a sealed bottle over molecular sieves. Handle the Lewis acid in a glovebox or under an inert atmosphere (e.g., nitrogen or argon).

  • Insufficient Catalyst Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylation often requires stoichiometric amounts of the Lewis acid.[1][7] The product, a ketone, is a Lewis base and forms a stable complex with the catalyst, effectively removing it from the catalytic cycle.[1][8]

    • Solution: Use at least 1.1 to 1.5 equivalents of the Lewis acid relative to the limiting reagent (typically the acylating agent). An excess ensures that enough free catalyst is available to drive the reaction to completion.

  • Suboptimal Reaction Temperature: Temperature control is critical. While heating can sometimes overcome activation energy barriers, excessively high temperatures can promote side reactions and decomposition of the starting materials or product.[6]

    • Solution: Start the reaction at a low temperature (e.g., 0 °C) during the addition of reagents to control the initial exothermic reaction. Then, allow the reaction to slowly warm to room temperature or apply gentle heating (e.g., 40-50 °C) while monitoring progress by Thin-Layer Chromatography (TLC).

  • Poor Reagent Quality: The purity of 1,2,3-trimethoxybenzene and the acylating agent is paramount. Impurities can compete in the reaction or inhibit the catalyst.[7]

    • Solution: Use high-purity starting materials. If necessary, purify the 1,2,3-trimethoxybenzene by distillation or recrystallization. The acyl chloride should be freshly prepared or distilled before use to remove any hydrolyzed carboxylic acid.

Troubleshooting Workflow: Low Yield

Low_Yield_Troubleshooting start Low Yield Observed q_catalyst Was the Lewis acid fresh and handled under anhydrous conditions? start->q_catalyst s_catalyst_yes Proceed to Stoichiometry Check q_catalyst->s_catalyst_yes Yes s_catalyst_no ACTION: - Use fresh, anhydrous Lewis acid. - Ensure all glassware and solvents are dry. - Use an inert atmosphere. q_catalyst->s_catalyst_no No q_stoichiometry Was a stoichiometric amount (≥1.1 eq) of catalyst used? s_catalyst_yes->q_stoichiometry s_stoichiometry_yes Proceed to Temperature Check q_stoichiometry->s_stoichiometry_yes Yes s_stoichiometry_no ACTION: - Increase catalyst loading to 1.1-1.5 eq. - The ketone product complexes with the catalyst. q_stoichiometry->s_stoichiometry_no No q_temp Was the reaction temperature optimized? s_stoichiometry_yes->q_temp s_temp_yes Proceed to Reagent Quality Check q_temp->s_temp_yes Yes s_temp_no ACTION: - Start at 0°C for addition. - Monitor by TLC while slowly warming to RT or with gentle heat. q_temp->s_temp_no No q_reagents Were the starting materials of high purity? s_temp_yes->q_reagents s_reagents_yes Consider alternative Lewis acids or solvents. q_reagents->s_reagents_yes Yes s_reagents_no ACTION: - Purify starting materials (distillation, recrystallization). - Use freshly prepared acyl chloride. q_reagents->s_reagents_no No

Caption: A decision tree for troubleshooting low reaction yields.

Q2: I am observing multiple products by TLC/NMR. What are the potential side products and how can I control regioselectivity?

The formation of multiple products is often related to the high reactivity of the trimethoxybenzene ring.

A2: Isomer Formation and Side Reactions:

  • Regioselectivity: The three methoxy groups on 1,2,3-trimethoxybenzene are powerful ortho- and para-directing activators.[4] This leads to potential acylation at multiple positions on the ring. The primary site of acylation is typically at the 5-position, which is para to the C2-methoxy group and ortho to the C1- and C3-methoxy groups. However, acylation at other positions can occur.

    • Controlling Regioselectivity:

      • Temperature: Lower reaction temperatures generally favor the thermodynamically more stable product and can increase selectivity.[9]

      • Lewis Acid Choice: The steric bulk of the Lewis acid-acyl chloride complex can influence the position of attack. Bulkier catalysts may favor the less sterically hindered positions.[9] Experimenting with different Lewis acids (e.g., FeCl₃, ZnCl₂, TiCl₄) might provide different isomer ratios.

  • Polyacylation: Although the acyl group introduced is deactivating, the starting trimethoxybenzene is so highly activated that a second acylation can sometimes occur, especially if local concentrations of the acylium ion are high.[6][10]

    • Solution: Use a slight excess of the aromatic substrate (1,2,3-trimethoxybenzene) relative to the acylating agent. Also, ensure slow, controlled addition of the acylating agent to the reaction mixture to maintain a low concentration of the electrophile.[11]

Q3: The work-up procedure is problematic, leading to a poor recovery of the product. What are the best practices?

A careful work-up is crucial for isolating the ketone product from the Lewis acid complex.

A3: Optimized Work-Up Procedure:

  • Quenching: The reaction must be carefully quenched to decompose the aluminum chloride-ketone complex.[1] The recommended method is to slowly pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid. This protonates the complex, breaking it apart and liberating the ketone product.[12] The acid also helps to keep aluminum salts dissolved in the aqueous phase.

  • Extraction: After quenching, the product should be extracted into an organic solvent like dichloromethane (DCM) or ethyl acetate. Perform multiple extractions to ensure complete recovery.

  • Washing: The combined organic layers should be washed sequentially with:

    • Dilute HCl (to remove any remaining aluminum salts).

    • Water.

    • Saturated sodium bicarbonate solution (to neutralize any remaining acid).

    • Brine (to remove bulk water).[12]

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

Experimental Protocols & Data

Optimized Reaction Conditions

The following table summarizes key parameters and their typical ranges for optimizing the synthesis.

ParameterRecommended RangeRationale & Key Considerations
Solvent Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Carbon Disulfide (CS₂)Must be anhydrous. DCM is a common choice due to its inertness and ability to dissolve reagents.
Lewis Acid Catalyst Aluminum Chloride (AlCl₃), Ferric Chloride (FeCl₃)AlCl₃ is the most common and reactive, but others can be used to modulate reactivity and selectivity.[13]
Catalyst Stoichiometry 1.1 - 1.5 equivalentsStoichiometric amounts are required to overcome product inhibition (complexation).[1][14]
Reactant Ratio 1.0 eq. Acylating Agent / 1.0-1.2 eq. AromaticA slight excess of the aromatic substrate can help minimize polyacylation.[11]
Temperature 0 °C to Room Temperature (or gentle heating up to 50 °C)Low initial temperature controls exothermicity. Reaction may require warming to proceed to completion.
Reaction Time 2 - 24 hoursMonitor progress by TLC to determine the optimal reaction time.
Step-by-Step Protocol for Synthesis

This protocol provides a reliable starting point for the reaction.

  • Preparation: Set up an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

  • Catalyst Suspension: Under a nitrogen atmosphere, charge the flask with anhydrous aluminum chloride (1.2 equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

  • Acyl Chloride Addition: Dissolve ethyl 4-(chloroformyl)butanoate (1.0 equivalent) in anhydrous dichloromethane and add it to the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, maintaining the temperature at 0 °C.

  • Aromatic Substrate Addition: After the initial addition is complete, add a solution of 1,2,3-trimethoxybenzene (1.05 equivalents) in anhydrous dichloromethane dropwise over 30 minutes.

  • Reaction: Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent).

  • Work-up: Once the starting material is consumed, carefully pour the reaction mixture into a beaker containing a stirred mixture of crushed ice and concentrated HCl.

  • Extraction & Purification: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer three times with dichloromethane. Combine the organic layers, wash sequentially with water, saturated NaHCO₃ solution, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel or recrystallization.[15]

References

  • Wikipedia. (2023). Friedel–Crafts reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

  • MDPI. (2023). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Retrieved from [Link]

  • Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Retrieved from [Link]

  • Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

  • YouTube. (2018). Friedel Crafts Acylation of Benzene Reaction Mechanism. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

  • ACS Publications. (2022). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of the Friedel-Crafts reaction conditions. Retrieved from [Link]

  • ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different acylating reagents. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products. Retrieved from [Link]

  • Reddit. (2022). Why can't this reaction continue? Retrieved from [Link]

  • BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

  • Chemistry LibreTexts. (2020). 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. Retrieved from [Link]

  • ResearchGate. (n.d.). DES catalyzed Friedel-Crafts acylation of 1,2,4-trimethoxybenzene and benzoyl chloride. Retrieved from [Link]

  • ResearchGate. (n.d.). Regioselectivity of Friedel-Crafts Acylation of Aromatic Compounds with Several Cyclic Anhydrides. Retrieved from [Link]

  • YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthetic Studies toward 5,6,7,3′,4′-Monomethoxytetrahydroxyflavones: Synthesis of Pedalitin. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. Retrieved from [Link]

  • MDPI. (2021). Synthesis and Antiproliferative Effect of 3,4,5-Trimethoxylated Chalcones on Colorectal and Prostatic Cancer Cells. Retrieved from [Link]

  • MDPI. (2020). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Byproduct Identification in the Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Welcome to the technical support center for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and iden...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and identify potential byproducts encountered during this synthesis. The following content is structured in a question-and-answer format to directly address specific issues you may encounter in your experiments.

Introduction to the Synthesis and Potential Challenges

The synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, a key intermediate in the synthesis of Trimetazidine[1][2], is typically achieved via a Friedel-Crafts acylation of 1,2,3-trimethoxybenzene with an appropriate acylating agent derived from glutaric acid, such as ethyl 5-chloro-5-oxovalerate or glutaric anhydride in the presence of a Lewis acid catalyst (e.g., AlCl₃).[3] While seemingly straightforward, this electrophilic aromatic substitution (EAS) reaction on a highly activated polysubstituted ring is prone to the formation of several byproducts. Understanding the underlying mechanisms is crucial for optimizing your reaction and purifying the desired product.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction mixture shows multiple spots on TLC, even after completion. What are the likely byproducts?

A1: The presence of multiple spots on your TLC plate is a common observation in the Friedel-Crafts acylation of 1,2,3-trimethoxybenzene. The high activation of the aromatic ring by three methoxy groups can lead to several side reactions. The most probable byproducts include:

  • Isomeric Products: Acylation at different positions on the aromatic ring.

  • Demethylated Products: Cleavage of one or more methoxy groups.

  • Diacylated Product: A second acylation on the aromatic ring.

  • Hydrolyzed Acylating Agent: Formation of glutaric acid if moisture is present.

The following sections will delve into the identification of each of these potential byproducts.

Q2: How can I identify the different isomeric byproducts of the acylation reaction?

A2: The three methoxy groups on 1,2,3-trimethoxybenzene are all ortho, para-directing and activating.[4][5] This leads to potential acylation at positions 5 and 6.

  • Expected Major Product (Isomer A): Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Acylation at the 5-position is sterically less hindered compared to the 6-position, which is flanked by two methoxy groups. Therefore, this is the expected major product.

  • Potential Isomeric Byproduct (Isomer B): Ethyl 5-(2,3,6-trimethoxyphenyl)-5-oxovalerate. Acylation at the 6-position is sterically more hindered but still possible due to the high reactivity of the starting material.

Identification Strategy:

  • Chromatography (HPLC/GC): The isomers will likely have different retention times. An HPLC method with a C18 column and a gradient of acetonitrile and water is a good starting point for separation.

  • NMR Spectroscopy: ¹H NMR is a powerful tool to distinguish these isomers. The aromatic proton coupling patterns will be distinct.

    • Isomer A (2,3,4-substituted): Will show two doublets in the aromatic region with ortho coupling.

    • Isomer B (2,3,6-substituted): Will show two doublets in the aromatic region with meta coupling.

Predicted ¹H NMR Chemical Shifts for Aromatic Protons:

CompoundPredicted Aromatic Proton Chemical Shifts (ppm)Coupling Pattern
Isomer A ~7.4 (d), ~6.8 (d)Ortho coupling (J ≈ 8-9 Hz)
Isomer B ~7.2 (d), ~6.9 (d)Meta coupling (J ≈ 2-3 Hz)
Q3: I'm observing products with a different mass in my mass spectrum. Could this be due to demethylation?

A3: Yes, demethylation is a known side reaction in Friedel-Crafts acylations of methoxy-substituted benzenes, especially with strong Lewis acids like AlCl₃ at elevated temperatures.[3] The Lewis acid can coordinate to the oxygen of the methoxy group, facilitating nucleophilic attack by a halide ion, leading to the cleavage of the methyl group.

Likely Demethylated Byproducts:

  • Monodemethylated Product: Loss of one methyl group from the aromatic ring. The position of demethylation can vary.

  • Didemethylated Product: Loss of two methyl groups.

Identification Strategy:

  • Mass Spectrometry (MS): Look for molecular ions corresponding to the loss of a methyl group (M-14) or two methyl groups (M-28) from your expected product mass (310.34 g/mol for the desired product).

  • ¹H NMR Spectroscopy: The presence of a phenolic hydroxyl proton (a broad singlet, often in the 5-10 ppm range) and the disappearance of a methoxy singlet signal (around 3.8-4.0 ppm) are indicative of demethylation.

Predicted Mass Spectrometry Data:

CompoundMolecular FormulaExpected [M+H]⁺ (m/z)
Desired Product C₁₆H₂₂O₆311.14
Monodemethylated Byproduct C₁₅H₂₀O₆297.12
Didemethylated Byproduct C₁₄H₁₈O₆283.11
Q4: My product seems to have a much higher molecular weight than expected. What could be the cause?

A4: A significantly higher molecular weight could indicate diacylation, where the aromatic ring has been acylated twice. Since the initial acylation introduces a deactivating acyl group, this is generally less favorable. However, the high activation of the starting 1,2,3-trimethoxybenzene ring can still make it susceptible to a second acylation under harsh reaction conditions (e.g., excess acylating agent or prolonged reaction times).

Identification Strategy:

  • Mass Spectrometry (MS): Look for a molecular ion corresponding to the addition of a second acyl chain.

  • NMR Spectroscopy: The ¹H and ¹³C NMR spectra will be more complex, showing signals for two acyl chains and a more substituted aromatic ring.

Experimental Protocols for Byproduct Analysis

Protocol 1: High-Performance Liquid Chromatography (HPLC-UV) for Isomer Separation

This method provides a baseline for separating the desired product from its isomers.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient:

    • 0-5 min: 30% B

    • 5-20 min: 30% to 80% B

    • 20-25 min: 80% B

    • 25-26 min: 80% to 30% B

    • 26-30 min: 30% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm.

  • Sample Preparation: Dissolve a small amount of the crude reaction mixture in the initial mobile phase composition.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Byproduct Identification

GC-MS is excellent for identifying more volatile byproducts and can provide fragmentation patterns for structural elucidation.

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 2 min.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 10 min at 280 °C.

  • Injector Temperature: 250 °C.

  • MS Detector: Electron Ionization (EI) at 70 eV.

  • Sample Preparation: Dissolve the crude product in a volatile solvent like dichloromethane or ethyl acetate.

Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR is indispensable for unambiguous structure determination of the main product and byproducts.

  • Sample Preparation: Dissolve 5-10 mg of the purified byproduct or crude mixture in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • ¹H NMR: Acquire a standard proton spectrum. Pay close attention to the aromatic region for coupling patterns and the upfield region for the ethyl ester and aliphatic chain protons.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon environments.

  • 2D NMR (COSY, HSQC, HMBC): If necessary, run 2D NMR experiments to establish proton-proton and proton-carbon correlations for definitive structural assignment.

Data Summary Tables

Table 1: Predicted ¹H and ¹³C NMR Data for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (Isomer A)

AssignmentPredicted ¹H NMR (ppm)Predicted ¹³C NMR (ppm)
Ar-H7.4 (d, J=8.8 Hz), 6.8 (d, J=8.8 Hz)~125.0, ~107.0
OCH₃~3.9 (s), ~3.85 (s), ~3.8 (s)~61.0, ~60.5, ~56.0
-OCH₂CH₃~4.1 (q, J=7.1 Hz)~60.5
-OCH₂CH~1.2 (t, J=7.1 Hz)~14.0
-COCH₂-~3.0 (t, J=7.0 Hz)~35.0
-CH₂CO₂Et~2.4 (t, J=7.0 Hz)~33.0
-COCH₂CH₂-~2.0 (quint, J=7.0 Hz)~20.0
C=O (keto)-~198.0
C=O (ester)-~173.0
Ar-C (substituted)-~158.0, ~154.0, ~142.0, ~120.0

Table 2: Predicted Mass Spectral Fragmentation for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

m/zProposed Fragment Ion
310[M]⁺
265[M - OEt]⁺
237[M - COOEt]⁺
195[CH₃O)₃C₆H₂CO]⁺ (trimethoxybenzoyl cation)
167[CH₃O)₂C₆H₂CO]⁺

Visual Diagrams

Reaction Pathway and Potential Byproducts

Synthesis_Byproducts cluster_hydrolysis Moisture Contamination Reactants 1,2,3-Trimethoxybenzene + Ethyl 5-chloro-5-oxovalerate Main_Product Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (Desired Product) Reactants->Main_Product  Friedel-Crafts Acylation (AlCl₃) Isomer Isomeric Product (e.g., 2,3,6-substituted) Reactants->Isomer Alternative Regiochemistry Demethylated Demethylated Product(s) Reactants->Demethylated Side Reaction (Methoxy Cleavage) Diacylated Diacylated Product Main_Product->Diacylated Further Acylation Hydrolyzed Glutaric Acid (from hydrolysis) Ethyl 5-chloro-5-oxovalerate Ethyl 5-chloro-5-oxovalerate Ethyl 5-chloro-5-oxovalerate->Hydrolyzed Hydrolysis

Caption: Synthetic pathway and major potential byproducts.

Troubleshooting Workflow for Byproduct Identification

Troubleshooting_Workflow Start Crude Reaction Mixture TLC TLC Analysis: Multiple Spots Observed Start->TLC LCMS Run HPLC-MS Analysis TLC->LCMS GCMS Run GC-MS Analysis TLC->GCMS Mass_Check Check [M+H]⁺ in MS LCMS->Mass_Check NMR Isolate Fractions & Run NMR (1H, 13C) Confirm_Structure Confirm Structure with NMR NMR->Confirm_Structure Expected_Mass Mass = 311.14 ? Mass_Check->Expected_Mass Yes Lower_Mass Mass < 311 ? Mass_Check->Lower_Mass No Isomers Potential Isomers Expected_Mass->Isomers Higher_Mass Mass > 311 ? Lower_Mass->Higher_Mass No Demethylated Demethylated Byproduct(s) Lower_Mass->Demethylated Yes Diacylated Diacylated Byproduct Higher_Mass->Diacylated Yes Isomers->NMR Demethylated->NMR Diacylated->NMR

Caption: Step-by-step workflow for byproduct identification.

References

  • Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

  • Andonian, A. (n.d.). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction. Retrieved from [Link]

  • Çelik, H., Aygün, M., & Baltaş, N. (2022). AlCl₃-Catalyzed Cascade Reactions of 1,2,3-Trimethoxybenzene and Adipoyl Chloride: Spectroscopic Investigations and Density Functional Theory Studies. ACS Omega, 7(49), 45853–45864. [Link]

  • University of Wisconsin-Madison. (n.d.). 13 Friedel-Crafts Acylation. Retrieved from [Link]

  • Wikipedia. (2023). Electrophilic aromatic directing groups. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 8.11: Multiple Substituents- Directing Effects. Retrieved from [Link]

  • Organic Chemistry Tutor. (2022, April 23). Multiple Directing Effects and Multistep Synthesis || EAS || SEAr [Video]. YouTube. [Link]

  • PubChem. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Retrieved from [Link]

  • Pai, N. R., & Shinde, A. K. (2010). Synthesis of Trimetazidine Hydrochloride impurity by conventional method. Journal of Chemical and Pharmaceutical Research, 2(6), 154-160.
  • Pai, N. R., & Shinde, A. K. (2011). Synthesis of trimetazidine hydrochloride impurity B by conventional method. Journal of Chemical and Pharmaceutical Research, 3(4), 830-835.
  • Google Patents. (n.d.). CN102850296B - Preparation method of trimetazidine.
  • Google Patents. (n.d.). CN107382690B - Preparation method of trimetazidine hydrochloride intermediate.
  • Chemistry Stack Exchange. (2020). Steric Effects in Friedel-Crafts Reactions. Retrieved from [Link]

  • National Program on Technology Enhanced Learning. (n.d.). Lecture 25 : Mass and Infrared Spectrocopies. Retrieved from [Link]

  • Chemguide. (n.d.). Fragmentation patterns in the mass spectra of organic compounds. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting NMR Spectra of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Welcome to the technical support center for the analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troublesh...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during the NMR spectral acquisition and interpretation of this compound. Here, we combine theoretical knowledge with practical, field-tested insights to help you achieve high-quality, reliable results.

Pillar 1: Understanding the Molecule and Its Expected NMR Signature

Predicted ¹H and ¹³C NMR Data

The following tables summarize the predicted chemical shifts (δ) in ppm, multiplicities, and coupling constants (J) in Hertz for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. These predictions are based on established computational models and analysis of structurally similar compounds.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

ProtonsChemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)
H-a1.25Triplet3H7.1
H-b2.10Quintet2H7.2
H-c2.45Triplet2H7.3
H-d3.05Triplet2H7.3
H-e, f, g3.90, 3.92, 4.05Singlet (each)3H (each)-
H-h4.14Quartet2H7.1
H-i6.70Doublet1H8.8
H-j7.35Doublet1H8.8

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

CarbonChemical Shift (δ, ppm)
C-114.2
C-220.5
C-333.0
C-438.0
C-556.2, 60.9, 61.8
C-660.8
C-7107.5
C-8122.0
C-9125.0
C-10142.5
C-11154.0
C-12158.0
C-13173.0
C-14202.0

Pillar 2: Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common problems encountered during the NMR analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate in a question-and-answer format.

Sample Preparation and Acquisition Issues

Q1: My baseline is distorted and my peaks are broad. What could be the cause?

A1: This is a common issue that often points to problems with sample preparation or instrument shimming.[1]

  • Causality: A non-homogeneous magnetic field across the sample volume leads to poor resolution and broad peaks. This can be caused by undissolved solids, paramagnetic impurities, or poor instrument shimming.

  • Troubleshooting Protocol:

    • Check Solubility: Ensure your sample is fully dissolved in the deuterated solvent. If you observe any particulate matter, filter the sample through a small plug of glass wool in a Pasteur pipette.

    • Sample Concentration: Overly concentrated samples can lead to increased viscosity and peak broadening. A typical concentration for ¹H NMR is 5-25 mg in 0.6-0.7 mL of solvent. For ¹³C NMR, a higher concentration of 50-100 mg may be necessary.[2]

    • Shimming: Re-shim the spectrometer. If the problem persists, use a standard sample to verify that the instrument is performing correctly.

    • Paramagnetic Impurities: If your sample has come into contact with any metal catalysts (e.g., from a preceding reaction), residual paramagnetic species can cause significant line broadening. Consider passing your sample through a small silica plug to remove these impurities.

Q2: I see unexpected peaks in my spectrum, particularly a broad singlet around 1.5-2.5 ppm and a singlet at 7.26 ppm (in CDCl₃). What are these?

A2: These are very common solvent and water-related impurities.

  • Causality: Deuterated solvents are hygroscopic and can absorb moisture from the atmosphere. The peak at ~1.56 ppm in CDCl₃ is typically due to water. The peak at 7.26 ppm is the residual signal from the small amount of non-deuterated chloroform (CHCl₃) present in CDCl₃.

  • Troubleshooting Protocol:

    • Use Fresh Solvent: Use a fresh, sealed ampoule of deuterated solvent.

    • Dry Glassware: Ensure your NMR tube and any transfer pipettes are thoroughly dried in an oven before use.

    • D₂O Shake: To confirm the presence of an exchangeable proton (like water), add a drop of D₂O to your NMR tube, shake vigorously, and re-acquire the spectrum. The water peak should diminish or disappear.

Spectral Interpretation Challenges

Q3: The integration of my aromatic protons is incorrect, or the splitting patterns are not as expected.

A3: This could be due to overlapping signals, the presence of impurities, or second-order effects.

  • Causality: The two aromatic protons (H-i and H-j) are expected to be doublets due to ortho-coupling. If an impurity signal overlaps with this region (6.5-8.5 ppm), the integration and observed multiplicity will be affected.[3]

  • Troubleshooting Protocol:

    • Check for Impurities: Analyze the full spectrum for any unexpected peaks that might indicate impurities from the synthesis.

    • Higher Field Strength: If available, acquire the spectrum on a higher field spectrometer. This will increase the chemical shift dispersion and may resolve overlapping signals.

    • 2D NMR: A 2D COSY (Correlation Spectroscopy) experiment can definitively show the coupling between H-i and H-j, helping to confirm their assignment even in a crowded region.

Q4: I have extra signals in the aliphatic region that I cannot assign to my product.

A4: These signals could arise from unreacted starting materials or side products from the synthesis. The most probable synthetic route to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a Friedel-Crafts acylation of 1,2,3-trimethoxybenzene.

  • Causality: Incomplete reaction or side reactions can lead to a mixture of compounds.

  • Potential Impurities and their Expected Signals:

    • 1,2,3-Trimethoxybenzene (Starting Material): Look for singlets around 3.8-3.9 ppm for the methoxy groups and signals in the aromatic region around 6.5-7.0 ppm.

    • Ethyl 5-chloro-5-oxovalerate (Acylating Agent): This would show triplets and a quintet in the aliphatic region, but at slightly different chemical shifts than the product.

    • Positional Isomers: Friedel-Crafts acylation on substituted benzenes can sometimes yield a mixture of isomers, although the substitution pattern of 1,2,3-trimethoxybenzene strongly directs acylation to the 5-position. Other isomers would present a different set of aromatic proton signals and splitting patterns.

  • Troubleshooting Workflow:

G start Unassigned Aliphatic Signals check_sm Compare with starting material spectra (1,2,3-trimethoxybenzene, etc.) start->check_sm check_solvent Check for common solvent impurities (grease, ethyl acetate, etc.) start->check_solvent purification Repurify sample via column chromatography or recrystallization check_sm->purification Starting material present check_solvent->purification Impurities present reacquire Re-acquire NMR spectrum purification->reacquire analysis Analyze purified sample spectrum reacquire->analysis

Caption: Workflow for troubleshooting unassigned aliphatic signals.

Pillar 3: Best Practices and Protocols

Adherence to standardized protocols is crucial for reproducibility and data quality.

Protocol for NMR Sample Preparation
  • Weighing: Accurately weigh 10-15 mg of your purified Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate into a clean, dry vial.

  • Solvent Addition: Add approximately 0.7 mL of deuterated chloroform (CDCl₃) to the vial.

  • Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved. Visually inspect for any remaining solid particles.

  • Transfer: Using a clean glass Pasteur pipette, transfer the solution to a high-quality 5 mm NMR tube. Avoid introducing any solid particles.

  • Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.

  • Cleaning: Wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol or ethanol to remove any fingerprints or dust.

Logical Framework for Spectral Analysis

The following diagram illustrates a systematic approach to analyzing your NMR spectrum.

G start Acquire Spectrum step1 Step 1: Chemical Shift Analysis Identify key regions: Aromatic (6.5-7.5 ppm), Methoxy (3.9-4.1 ppm), Aliphatic chain (1.2-3.1 ppm), Ethyl ester (1.25, 4.14 ppm) start->step1 step2 Step 2: Integration Verify relative proton counts. Aromatic (2H), Methoxy (9H), Aliphatic chain (6H), Ethyl group (5H) step1->step2 step3 Step 3: Multiplicity Analysis Check splitting patterns. Aromatic (d, d), Aliphatic (t, q, quin, t), Methoxy (s), Ethyl (t, q) step2->step3 step4 Step 4: Coupling Constants Confirm J-values for coupled protons (e.g., H-a and H-h should have similar J-values) step3->step4 conclusion Structure Confirmed/Problem Identified step4->conclusion

Sources

Troubleshooting

Technical Support Center: Scaling Up Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Synthesis

Prepared by: Gemini, Senior Application Scientist This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. As a ke...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. As a key intermediate in various synthetic pathways, robust and scalable production is critical. This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to address challenges encountered during the synthesis, particularly focusing on the Friedel-Crafts acylation route.

Synthesis Overview: The Friedel-Crafts Acylation Approach

The most direct and widely employed method for synthesizing Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is the Friedel-Crafts acylation of 1,2,3-trimethoxybenzene with ethyl 5-chloro-5-oxovalerate. This reaction is an electrophilic aromatic substitution where the electron-rich trimethoxybenzene ring acts as a nucleophile, attacking a highly electrophilic acylium ion intermediate.[1] The reaction is typically catalyzed by a strong Lewis acid, such as aluminum chloride (AlCl₃).[2]

The acylium ion is generated in situ from the reaction between the acyl chloride (ethyl 5-chloro-5-oxovalerate) and the Lewis acid catalyst.[3] The electron-donating nature of the three methoxy groups on the aromatic ring activates it towards electrophilic attack, facilitating the reaction. However, precise control over reaction conditions is paramount to ensure high yield and purity.

Reaction_Mechanism cluster_activation Step 1: Electrophile Generation cluster_attack Step 2: Nucleophilic Attack cluster_deprotonation Step 3: Deprotonation & Complexation cluster_workup Step 4: Hydrolytic Workup AcylCl Ethyl 5-chloro-5-oxovalerate AcyliumIon Acylium Ion (Electrophile) AcylCl->AcyliumIon + AlCl₃ LewisAcid AlCl₃ (Lewis Acid) Aromatic 1,2,3-Trimethoxybenzene SigmaComplex Sigma Complex (Arenium Ion) Aromatic->SigmaComplex + Acylium Ion ProductComplex Product-Catalyst Complex SigmaComplex->ProductComplex - H⁺ Product Target Product ProductComplex->Product + H₂O HCl HCl ProductComplex->HCl + H₂O RegenCatalyst AlCl₃ (Regenerated) ProductComplex->RegenCatalyst + H₂O

Caption: General mechanism of Friedel-Crafts acylation.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low or non-existent. What are the primary causes?

A1: Low yields in Friedel-Crafts acylation are a frequent issue, typically stemming from a few critical factors.[4]

  • Catalyst Inactivity: Aluminum chloride (AlCl₃) is extremely sensitive to moisture. Any water in the glassware, solvents, or reagents will hydrolyze and deactivate the catalyst, halting the reaction.[5][6]

    • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous grade solvents, and preferably, a freshly opened bottle of anhydrous AlCl₃.[6]

  • Insufficient Catalyst: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least a stoichiometric amount of the Lewis acid. The ketone product forms a stable complex with AlCl₃, effectively removing the catalyst from the reaction cycle.[4][7]

    • Solution: Use at least 1.1 to 1.2 equivalents of AlCl₃ relative to the limiting reagent (typically the acyl chloride). For scaling up, some protocols may even use up to 2.0 equivalents to drive the reaction to completion.[8]

  • Sub-optimal Temperature: The reaction temperature is a critical parameter. If the temperature is too low, the activation energy barrier may not be overcome, leading to a sluggish or stalled reaction. Conversely, excessively high temperatures can promote side reactions and decomposition of starting materials or products.[4][5]

    • Solution: The initial formation of the acylium ion complex is often performed at a low temperature (0-5 °C) to control exothermicity. The subsequent reaction with the aromatic substrate may require gentle warming or room temperature, depending on the solvent. Monitor the reaction by Thin-Layer Chromatography (TLC) to determine the optimal temperature profile.

Q2: My TLC analysis shows multiple spots, indicating significant byproduct formation. What are these impurities?

A2: The presence of multiple products can complicate purification. The likely culprits include:

  • Positional Isomers: While the three methoxy groups on 1,2,3-trimethoxybenzene strongly direct acylation to the 5-position due to steric and electronic effects, minor amounts of other isomers can form, especially under harsh conditions.

    • Solution: Optimize reaction conditions by using a non-polar solvent like dichloromethane (CH₂Cl₂) or 1,2-dichloroethane and maintaining a controlled temperature.[8] This generally favors the formation of the kinetically preferred product.

  • Polysubstitution: This is less common in acylation compared to alkylation because the newly introduced acyl group is electron-withdrawing and deactivates the aromatic ring to further substitution.[1][7] However, with a highly activated substrate like 1,2,3-trimethoxybenzene, it can occur if reaction conditions are too forcing (e.g., high temperature, large excess of acylating agent).

    • Solution: Use a stoichiometry of approximately 1:1 for the aromatic substrate and the acylating agent. Add the acylating agent slowly and maintain temperature control.

  • Hydrolyzed Reagents: If moisture is present, ethyl 5-chloro-5-oxovalerate can hydrolyze to glutaric acid monoethyl ester.

    • Solution: This reinforces the need for strictly anhydrous conditions.[6]

Q3: The reaction starts but appears to stall before all the starting material is consumed. Why?

A3: Reaction stalling is often linked back to the catalyst.

  • Progressive Catalyst Deactivation: As discussed, the product forms a complex with the Lewis acid.[5][7] If the initial amount of catalyst was borderline stoichiometric, there may not be enough active catalyst remaining to complete the reaction.

    • Solution: A slight excess of the Lewis acid (e.g., 1.2 equivalents) is recommended.[8]

  • Poor Reagent Purity: Impurities in either the 1,2,3-trimethoxybenzene or the ethyl 5-chloro-5-oxovalerate can interfere with the catalyst.

    • Solution: Ensure the purity of your starting materials using techniques like NMR or GC-MS before starting the reaction. Purify starting materials if necessary.

Detailed Experimental Protocol

This protocol is a representative example and may require optimization based on laboratory conditions and scale.

Table 1: Reagent Stoichiometry and Properties

ReagentMolar Mass ( g/mol )EquivalentsAmount (for 10 mmol scale)Density (g/mL)
1,2,3-Trimethoxybenzene168.191.01.68 g1.16
Ethyl 5-chloro-5-oxovalerate178.601.051.88 g (10.5 mmol)1.15
Aluminum Chloride (Anhydrous)133.341.21.60 g (12.0 mmol)2.44
Dichloromethane (DCM, Anhydrous)--~50 mL1.33

Step-by-Step Procedure:

  • Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

  • Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.2 eq). Add anhydrous dichloromethane (~20 mL) and cool the resulting suspension to 0 °C in an ice bath.

  • Acyl Chloride Addition: Dissolve ethyl 5-chloro-5-oxovalerate (1.05 eq) in anhydrous DCM (~15 mL) and add it to the dropping funnel. Add this solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, ensuring the internal temperature remains below 5 °C. Stir the mixture for an additional 30 minutes at 0 °C.

  • Aromatic Substrate Addition: Dissolve 1,2,3-trimethoxybenzene (1.0 eq) in anhydrous DCM (~15 mL) and add it to the dropping funnel. Add this solution dropwise to the reaction mixture over 30-40 minutes, maintaining the temperature at 0 °C.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction's progress by TLC (e.g., using a 3:7 Ethyl Acetate:Hexane solvent system).

  • Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Very slowly and carefully quench the reaction by adding crushed ice, followed by cold dilute HCl (e.g., 2M). This step is highly exothermic.

  • Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate (NaHCO₃) solution, water, and finally, brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude oil/solid by column chromatography on silica gel using a gradient elution (e.g., starting with 10% ethyl acetate in hexanes and gradually increasing to 30%) to afford the pure product.[9]

Frequently Asked Questions (FAQs)

FAQ 1: Why is a stoichiometric amount of AlCl₃ necessary?

The carbonyl oxygen of the ketone product is a Lewis base that coordinates strongly with the Lewis acidic AlCl₃ catalyst. This forms a stable complex that is unreactive.[4][5] This complexation effectively removes the catalyst from the reaction, preventing it from activating more acyl chloride molecules. Therefore, at least one full equivalent of the catalyst is required for every equivalent of product formed. Using a slight excess (1.1-1.2 eq) helps ensure that enough free catalyst is available to drive the reaction to completion.[8]

FAQ 2: Are there "greener" or milder alternatives to AlCl₃?

Yes, while AlCl₃ is traditional and effective, concerns over its hydrolytic instability and corrosive nature have driven research into alternatives. Options include:

  • Other Lewis Acids: Catalysts like iron(III) chloride (FeCl₃) or zinc chloride (ZnCl₂) can sometimes be used, though they are generally less reactive.

  • Brønsted Acids: Strong Brønsted acids like trifluoromethanesulfonic acid (triflic acid) can catalyze the acylation of activated rings.[6]

  • Heterogeneous Catalysts: Solid acid catalysts, such as zeolites or phosphotungstic acid encapsulated in porous materials, are being explored to facilitate easier catalyst separation and recycling, offering a greener approach.[10]

FAQ 3: What analytical methods are best for monitoring the reaction and characterizing the final product?

  • Reaction Monitoring: Thin-Layer Chromatography (TLC) is the most convenient method for real-time monitoring. It allows you to track the consumption of starting materials and the formation of the product.[9]

  • Product Characterization:

    • NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for structural confirmation, showing the characteristic peaks for the aromatic protons, the methylene groups of the valerate chain, the ethyl ester, and the three methoxy groups.

    • Mass Spectrometry (MS): Confirms the molecular weight of the product.[11]

    • Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the aromatic ketone carbonyl (C=O) and the ester carbonyl (C=O).

Troubleshooting_Workflow Start Low Yield or Stalled Reaction CheckMoisture Check for Moisture Contamination Start->CheckMoisture CheckCatalyst Verify Catalyst Stoichiometry Start->CheckCatalyst CheckTemp Evaluate Reaction Temperature Start->CheckTemp CheckPurity Assess Reagent Purity Start->CheckPurity Sol_Moisture Solution: - Oven-dry all glassware - Use anhydrous solvents - Use fresh, dry Lewis acid CheckMoisture->Sol_Moisture Sol_Catalyst Solution: - Use ≥1.1 equivalents of AlCl₃ - Ensure accurate weighing CheckCatalyst->Sol_Catalyst Sol_Temp Solution: - Maintain 0-5°C during additions - Allow to warm to RT or gently heat - Optimize based on TLC monitoring CheckTemp->Sol_Temp Sol_Purity Solution: - Verify starting material purity (NMR, GC) - Purify reagents if necessary CheckPurity->Sol_Purity Success Improved Yield Sol_Moisture->Success Sol_Catalyst->Success Sol_Temp->Success Sol_Purity->Success

Caption: A workflow for troubleshooting low yields.

References

  • BenchChem. (2025). Troubleshooting low yield in Friedel-Crafts acylation reactions. BenchChem Technical Support. 4

  • BenchChem. (2025). Troubleshooting low yield in Friedel-Crafts acylation with Valeryl chloride. BenchChem Technical Support. 5

  • BenchChem. (2025). Troubleshooting low yields in Friedel-Crafts acylation with 4-Nitrobenzoyl chloride. BenchChem Technical Support. 6

  • BenchChem. (2025). Troubleshooting low yields in Friedel-Crafts acylation with electron-rich arenes. BenchChem Technical Support. 7

  • Gorgani, L., et al. (2022). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. ACS Omega. Link

  • ResearchGate. (n.d.). Optimization of Reaction Conditions. Link

  • Kim, H. B., et al. (2019). Optimization of the Friedel–Crafts acylation reaction between non-phenolic components of the fast pyrolysis-derived bio-oils and acetic acid. ResearchGate. Link

  • BenchChem. (2025). Optimization of reaction conditions for Friedel-Crafts acylation of biphenyl. BenchChem Technical Support. 8

  • Chemistry Steps. (n.d.). Friedel-Crafts Acylation. Link

  • Japan International Cooperation Agency. (n.d.). III Analytical Methods. Link

  • Khan Academy. (n.d.). Friedel-Crafts acylation. Link

  • Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Link

  • Chad's Prep. (2021). 18.2 Friedel Crafts Alkylation and Acylation. YouTube. Link

  • El-Sayed, N. N. E., et al. (2022). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. RSC Advances. Link

  • BenchChem. (2025). Application Notes and Protocols: Friedel-Crafts Acylation of Naphthalene with Ethyl 5-Chloro-5-oxovalerate. BenchChem Technical Support. 2

  • ResearchGate. (n.d.). Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different.... Link

  • BenchChem. (2025). Effective methods for removing impurities from Ethyl 5-(4-nitrophenyl)-5-oxovalerate. BenchChem Technical Support. 9

  • PubChem. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. National Center for Biotechnology Information. Link

Sources

Optimization

Technical Support Center: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Welcome to the technical support guide for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This resource is designed for researchers, chemists, and drug development professionals to address common challenges encountered...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. This resource is designed for researchers, chemists, and drug development professionals to address common challenges encountered during its use, with a specific focus on solubility issues. Our goal is to provide not just solutions, but also the underlying chemical principles to empower you to make informed decisions in your experimental work.

Section 1: Understanding the Solubility Profile of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

This section deconstructs the molecule to anticipate its behavior in various solvent systems.

Q: What are the key structural features of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate that influence its solubility?

A: The solubility of this compound is governed by a balance of polar and non-polar characteristics derived from its distinct functional groups. Understanding this balance is the first step in troubleshooting.

  • The Aromatic Core (Polar Head): The 2,3,4-trimethoxyphenyl ketone group is the primary polar region.

    • Ketone Carbonyl (C=O): This group is a strong dipole and can act as a hydrogen bond acceptor with protic solvents (like water or alcohols).[1]

    • Three Methoxy Groups (-OCH₃): The oxygen atoms in the methoxy groups contain lone pairs, making them effective hydrogen bond acceptors.[1] Their presence significantly increases the polarity of the phenyl ring compared to an unsubstituted ring.

    • Phenyl Ring: While the substituents add polarity, the underlying aromatic ring is non-polar and capable of engaging in π-π stacking interactions.

  • The Aliphatic Chain and Ester (Moderately Polar Tail):

    • Ethyl Ester (-COOCH₂CH₃): This functional group is also polar and can accept hydrogen bonds, contributing to solubility in polar solvents.[2] However, it is less polar than a carboxylic acid.

    • Valerate Chain (- (CH₂)₃ -): The three-carbon methylene bridge between the ketone and ester is non-polar and introduces flexibility and "greasiness" to the molecule. A longer non-polar section generally decreases solubility in polar solvents like water.

In essence, the molecule is amphiphilic, with a dominant polar character due to its six oxygen atoms, but with sufficient non-polar hydrocarbon regions to limit its solubility in highly polar solvents like water.

Q: Based on its structure, in which types of solvents should I expect Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate to be most soluble?

A: Following the fundamental principle of "like dissolves like," the compound is predicted to be most soluble in solvents that can effectively interact with its functional groups.[3]

  • Most Favorable: Polar aprotic solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetone, and Ethyl Acetate. These solvents have strong dipoles that can interact with the ketone and ester groups but do not have hydrogen atoms to donate, preventing complex solvation shells.

  • Moderately Favorable: Polar protic solvents like Ethanol and Methanol. These can act as hydrogen bond donors to the compound's multiple oxygen atoms. Synthesis procedures for similar molecules often use refluxing ethanol, suggesting good solubility at elevated temperatures.[4][5]

  • Less Favorable: Moderately non-polar solvents like Dichloromethane (DCM) or Chloroform may dissolve the compound, primarily by interacting with the less polar parts of the molecule.

  • Least Favorable: Highly non-polar solvents (e.g., Hexanes, Cyclohexane) and highly polar, hydrogen-bonding networks like Water. The non-polar solvents cannot overcome the energy required to break the crystal lattice of the polar solid, while water's strong hydrogen-bonding network would be disrupted by the non-polar alkyl chain and phenyl ring.

Section 2: Troubleshooting Guide for Dissolution Issues

This section provides a logical, step-by-step approach to solving common solubility problems in the lab.

Q1: My compound is not dissolving in my chosen solvent at room temperature. What are the immediate first steps?

A: Before making significant changes, attempt these simple physical methods to enhance the dissolution rate. The rate of dissolution is distinct from the ultimate solubility limit and can often be overcome with minimal intervention.[6]

  • Increase Surface Area: If the material is in large crystals, gently crush it into a fine powder using a mortar and pestle. This increases the surface area available for the solvent to interact with.

  • Apply Mechanical Agitation:

    • Vortexing: For small volumes, vigorous vortexing can significantly speed up dissolution.

    • Stirring: For larger volumes, use a magnetic stir bar and plate. Ensure the stir rate is fast enough to create a vortex and keep particles suspended.

  • Introduce Sonic Energy:

    • Sonication: Place the vial or flask in an ultrasonic bath. The high-frequency sound waves create cavitation bubbles that scrub the surface of the solid, providing powerful localized agitation that can break up aggregates and accelerate dissolution. This is often very effective for stubborn compounds.

Q2: Mechanical methods failed. Can I heat the solution to force dissolution?

A: Yes, for most solid solutes, increasing the temperature will increase solubility.[7] The added thermal energy helps overcome the intermolecular forces within the crystal lattice, allowing the solvent to solvate the individual molecules more readily.[6]

Recommended Heating Protocol:

  • Begin stirring the suspension at room temperature.

  • Gently warm the solution in increments of 10-15°C using a water bath or heating mantle with a temperature probe.

  • Hold the solution at each new temperature for 5-10 minutes with continuous stirring to see if the solid dissolves.

  • Visually inspect for any signs of decomposition (e.g., color change from clear/white to yellow/brown). Most β-keto esters are reasonably stable, but it is always best practice to use the minimum heat necessary.[8]

  • Important: If the compound dissolves upon heating but precipitates upon cooling, you have created a saturated or supersaturated solution. This can be useful for purification via recrystallization but means the solvent is not suitable for creating stable, high-concentration stock solutions at room temperature.

Q3: The compound still won't dissolve, or it's not practical to use a heated solution. What solvents should I try?

A: A systematic solvent screen is the most reliable method. The following table provides a list of recommended solvents, ordered by type, to test for solubility. Use the protocol described in Section 3 to perform this screen efficiently.

Solvent Class Solvent Predicted Solubility Rationale & Use Case
Polar Aprotic Dimethyl Sulfoxide (DMSO)Freely Soluble Excellent solvent for creating high-concentration stock solutions for biological assays. High boiling point.
Dimethylformamide (DMF)Freely Soluble Similar to DMSO. Often used in organic synthesis.
AcetoneSoluble Good general-purpose solvent. Its volatility makes it easy to remove under vacuum.
Acetonitrile (ACN)Soluble Common solvent for HPLC and chemical reactions.
Moderately Polar Ethyl Acetate (EtOAc)Soluble Good for extraction and chromatography. Effectively solvates the ester group.
Dichloromethane (DCM)Moderately Soluble A common solvent for organic reactions and chromatography.
Polar Protic Ethanol (EtOH)Soluble (especially with heat) Often used for reactions and recrystallization of related compounds.[4][5] Can H-bond with the solute.
Methanol (MeOH)Soluble (especially with heat) More polar than ethanol; may be slightly more effective.
Non-Polar TolueneSlightly Soluble / Insoluble Unlikely to be effective unless heated significantly.
Hexanes / HeptaneInsoluble Not recommended for dissolution; can be used as an anti-solvent for precipitation or recrystallization.
Aqueous WaterInsoluble The non-polar regions of the molecule prevent dissolution in water alone.
Q4: I need to use this compound in an aqueous buffer for a biological assay, but it's insoluble in water. What is the standard procedure?

A: This is a very common challenge. The standard solution is to first prepare a highly concentrated stock solution in a water-miscible organic solvent and then dilute this stock into your aqueous buffer. DMSO is the industry standard for this application.

Key Considerations:

  • Final Solvent Concentration: Most cell-based assays are sensitive to organic solvents. Aim to keep the final concentration of DMSO in your assay below 0.5% (v/v), and ideally below 0.1%, to avoid solvent-induced artifacts. Always run a "vehicle control" (buffer + same amount of DMSO) to ensure the solvent itself is not causing an effect.

  • Precipitation upon Dilution: When you add the organic stock to the aqueous buffer, the compound's local concentration may temporarily exceed its solubility limit, causing it to precipitate. To minimize this, add the stock solution dropwise into the buffer while vortexing or stirring vigorously to ensure rapid mixing.

  • See Section 3, Protocol 2 for a detailed, step-by-step guide.

Section 3: Standard Experimental Protocols

These protocols provide a validated framework for determining solubility and preparing solutions for further experiments.

Protocol 1: Systematic Solvent Screening on a Micro-Scale

This protocol allows you to efficiently test multiple solvents using a minimal amount of your valuable compound.

  • Preparation: Aliquot approximately 1-2 mg of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate into several small, labeled glass vials.

  • Initial Solvent Addition: To the first vial, add the test solvent (e.g., Ethyl Acetate) dropwise, starting with 100 µL.

  • Agitation: Cap the vial and vortex vigorously for 30-60 seconds.

  • Observation: Observe the solution against a dark background. Note if the solid has completely dissolved, partially dissolved, or remained unchanged.

  • Incremental Addition: If the solid has not dissolved, add another 100 µL of the solvent and repeat the agitation and observation steps. Continue this process up to a total volume of 1 mL.

  • Classification:

    • Freely Soluble: Dissolves in < 300 µL.

    • Soluble: Dissolves in 300 µL - 1 mL.

    • Slightly Soluble: Partially dissolves in 1 mL.

    • Insoluble: No visible dissolution in 1 mL.

  • Heating Test (Optional): If a compound is slightly soluble or insoluble at room temperature, gently warm the vial in a 40-50°C water bath for 5 minutes and observe any change.

  • Documentation: Record all observations in your lab notebook for each solvent tested.

Protocol 2: Preparation of a 10 mM DMSO Stock Solution for Biological Assays

This is the standard workflow for preparing a compound for use in aqueous-based biological screening.

  • Calculation: Determine the mass of the compound needed. The molecular weight of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (C₁₆H₂₂O₆) is 310.34 g/mol .

    • For 1 mL of a 10 mM stock: 0.010 mol/L * 0.001 L * 310.34 g/mol = 0.0031 g = 3.1 mg.

  • Weighing: Accurately weigh out 3.1 mg of the compound and place it in a sterile 1.5 mL microcentrifuge tube or glass vial.

  • Dissolution: Add 1 mL of high-purity, anhydrous DMSO to the vial.

  • Solubilization: Cap the vial securely and vortex for 1-2 minutes until the solid is completely dissolved. If needed, briefly sonicate the vial in an ultrasonic bath. The solution should be clear and free of particulates.

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

  • Serial Dilution: Before use in an assay, perform serial dilutions from this 10 mM stock into your cell culture medium or assay buffer to achieve the desired final concentrations. Remember to vortex during dilution into the aqueous phase.

Section 4: Visualization of Troubleshooting Workflow

The following diagram outlines the decision-making process for addressing solubility challenges.

G start Start: Compound does not dissolve in chosen solvent check_purity Step 1: Verify Compound Purity & Solvent Quality start->check_purity co_solvent Special Case: Aqueous System Prepare concentrated stock in DMSO/EtOH, then dilute. start->co_solvent Working with Buffers? agitate Step 2: Apply Mechanical Energy (Vortex, Stir, Sonicate) check_purity->agitate heat Step 3: Apply Gentle Heat (e.g., 40-60°C) agitate->heat If not dissolved success Success: Compound Dissolved agitate->success If dissolved change_solvent Step 4: Change Solvent (Perform Solvent Screen) heat->change_solvent If not dissolved or precipitates on cooling heat->success If dissolved & stable change_solvent->success If suitable solvent found fail Problem Persists: Re-evaluate experimental needs or consider derivatization. change_solvent->fail If no suitable solvent found co_solvent->success

Caption: A decision tree for troubleshooting solubility issues.

Section 5: Frequently Asked Questions (FAQs)

Q: How should I properly store this compound to maintain its integrity?

A: Like many complex organic molecules, it should be stored in a tightly sealed container, protected from light and moisture. For long-term storage, keeping it in a desiccator at 4°C or -20°C is recommended. Improper storage can lead to hydration or degradation, which may negatively impact solubility.

Q: Could impurities from the synthesis be causing my solubility problems?

A: Absolutely. Unreacted starting materials or side products from the synthesis can significantly alter the compound's solubility characteristics or even make it appear insoluble. If you suspect purity is an issue, consider re-purifying the material by column chromatography or recrystallization from a suitable solvent system (e.g., ethanol/water), as suggested by procedures for similar molecules.[4][5]

Q: Does the pH of my aqueous solution affect the solubility of this compound?

A: For this specific molecule, the effect of pH on solubility should be minimal within a typical physiological range (pH 4-8). The molecule does not contain any readily ionizable acidic or basic functional groups (like a carboxylic acid or an amine) that would become charged at different pH values. Drastic pH extremes (e.g., pH < 2 or pH > 12) should be avoided as they could cause chemical degradation of the ester or keto groups over time, which would in turn affect the solution's properties.

References

  • What Affects Solubility Of Organic Compounds? (2025). Chemistry For Everyone.
  • Solubility of Organic Compounds. (2023). University of Calgary.
  • What factors affect solubility? (2022). AAT Bioquest.
  • Biochemistry, Dissolution and Solubility. (2021). StatPearls - NCBI Bookshelf.
  • Solubility. (n.d.). Open Oregon Educational Resources.
  • Recent advances in the transesterification of β-keto esters. (2021). RSC Publishing.
  • Properties of Esters. (2023). Chemistry LibreTexts.
  • Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. (2022). Semantic Scholar.
  • Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. (2022). National Institutes of Health (NIH).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Ethyl 5-(Trimethoxyphenyl)-5-oxovalerate Isomers for Medicinal Chemistry Applications

Abstract The trimethoxyphenyl (TMP) moiety is a privileged scaffold in medicinal chemistry, renowned for its presence in a multitude of clinically significant agents. The specific substitution pattern of the three methox...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The trimethoxyphenyl (TMP) moiety is a privileged scaffold in medicinal chemistry, renowned for its presence in a multitude of clinically significant agents. The specific substitution pattern of the three methoxy groups on the phenyl ring profoundly influences the molecule's steric, electronic, and physicochemical properties, thereby dictating its synthetic accessibility and biological activity. This guide provides an in-depth comparison of ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and its key structural isomers: the 2,4,5-, 2,4,6-, and 3,4,5-substituted analogues. We will explore the nuances of their synthesis via Friedel-Crafts acylation, compare their analytical characterization profiles, and provide an inferential analysis of their potential as anticancer agents by targeting tubulin polymerization. This document serves as a technical resource for researchers, scientists, and drug development professionals aiming to leverage the subtle yet critical differences between these isomers for rational drug design.

The Critical Influence of Methoxy Group Positioning

The arrangement of methoxy (-OCH₃) groups on the phenyl ring is the central variable that differentiates the trimethoxyphenyl isomers. These groups exert a strong electron-donating effect through resonance (+M) and a weaker electron-withdrawing effect through induction (-I). This interplay governs the nucleophilicity of the aromatic ring and dictates the regioselectivity of electrophilic substitution reactions like Friedel-Crafts acylation.

  • 2,3,4- and 2,4,5-TMP Isomers: These are asymmetric, leading to more complex NMR spectra but offering multiple unique vectors for further functionalization. The electron density is highest at the positions para and ortho to the methoxy groups, making the C5 and C6 positions primary sites for acylation.

  • 2,4,6-TMP Isomer: Derived from the highly symmetric and activated 1,3,5-trimethoxybenzene[1][2], this isomer is exceptionally reactive. The three methoxy groups strongly activate the ortho and para positions (C1, C3, C5), leading to potentially high yields in acylation but also a risk of polysubstitution if conditions are not carefully controlled.

  • 3,4,5-TMP Isomer: This C₂-symmetric isomer is perhaps the most widely studied in medicinal chemistry, famously constituting the 'A' ring of combretastatin A-4 (CA-4), a potent tubulin polymerization inhibitor.[3][4][5] Its symmetrical nature simplifies NMR interpretation and often imparts favorable binding geometries for various biological targets.[6][7][8]

Below is a diagram illustrating the isomeric relationship.

G cluster_0 Ethyl 5-oxovalerate Core cluster_1 Trimethoxyphenyl Isomers Core O=C(OCC)-CH₂-CH₂-CH₂-C(=O)- TMP_234 2,3,4-Trimethoxyphenyl Core->TMP_234 Forms Isomeric Products TMP_245 2,4,5-Trimethoxyphenyl Core->TMP_245 Forms Isomeric Products TMP_246 2,4,6-Trimethoxyphenyl Core->TMP_246 Forms Isomeric Products TMP_345 3,4,5-Trimethoxyphenyl Core->TMP_345 Forms Isomeric Products

Caption: Relationship between the core chemical structure and its isomers.

Comparative Synthesis via Friedel-Crafts Acylation

The most direct and industrially relevant method for synthesizing these target compounds is the Friedel-Crafts acylation of the corresponding trimethoxybenzene isomer with glutaric anhydride, followed by esterification.[9][10][11][12] The choice of Lewis acid catalyst and reaction conditions is critical and must be adapted to the reactivity of the specific isomer.

Causality Behind Experimental Choices:

  • Lewis Acid: Aluminum chloride (AlCl₃) is a powerful, conventional choice. However, for highly activated substrates like 1,3,5-trimethoxybenzene, a milder catalyst such as ferric chloride (FeCl₃) or zinc oxide can prevent side reactions.[12]

  • Solvent: A non-polar, inert solvent like dichloromethane (DCM) or carbon disulfide (CS₂) is standard. Solvent-free, mechanochemical conditions have also been reported as a greener alternative.[11]

  • Temperature: The reaction is typically initiated at 0°C to control the initial exothermic reaction and then warmed to room temperature or gently heated to drive the reaction to completion.

Experimental Workflow Diagram

G cluster_workflow Synthetic Workflow Start Trimethoxybenzene Isomer + Glutaric Anhydride Step1 Step 1: Friedel-Crafts Acylation (AlCl₃, DCM, 0°C to RT) Start->Step1 Intermediate 5-(Trimethoxyphenyl)-5-oxopentanoic acid Step1->Intermediate Step2 Step 2: Esterification (Ethanol, H₂SO₄ cat., Reflux) Intermediate->Step2 Purification Purification (Column Chromatography) Step2->Purification Product Final Product: Ethyl 5-(Trimethoxyphenyl)-5-oxovalerate Purification->Product

Caption: General workflow for the two-step synthesis of target compounds.

Protocol 1: General Synthesis of Ethyl 5-(Trimethoxyphenyl)-5-oxovalerate Isomers
  • Acylation: To a stirred suspension of anhydrous AlCl₃ (1.2 equivalents) in dry DCM (50 mL) under a nitrogen atmosphere at 0°C, add the corresponding trimethoxybenzene isomer (1.0 equivalent). Stir for 15 minutes.

  • Add glutaric anhydride (1.1 equivalents) portion-wise, maintaining the temperature below 5°C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-18 hours until TLC analysis indicates consumption of the starting material.

  • Work-up (Acylation): Carefully pour the reaction mixture onto crushed ice containing concentrated HCl (10 mL). Extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude keto-acid intermediate.

  • Esterification: Dissolve the crude intermediate in absolute ethanol (100 mL). Add a catalytic amount of concentrated H₂SO₄ (0.5 mL).

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

  • Work-up (Esterification): Cool the mixture and neutralize with a saturated NaHCO₃ solution. Remove the ethanol under reduced pressure. Extract the residue with ethyl acetate (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography (e.g., using a hexane:ethyl acetate gradient) to afford the pure ethyl 5-(trimethoxyphenyl)-5-oxovalerate isomer.

Comparative Physicochemical and Spectroscopic Data

The substitution pattern directly impacts the molecule's polarity, melting point, and spectroscopic signature. These differences are crucial for characterization and for predicting pharmacokinetic properties like solubility and membrane permeability.

Property2,3,4-TMP Derivative2,4,5-TMP Derivative2,4,6-TMP Derivative3,4,5-TMP DerivativeRationale for Differences
Predicted Polarity (TLC) ModerateModerateLowHighPolarity is influenced by the net dipole moment. The symmetric 3,4,5-isomer often exhibits higher polarity and stronger crystal lattice packing.
¹H NMR: Aromatic Signals 2 doublets (ortho coupling)2 singlets1 singlet1 singletSymmetry dictates the number of unique proton environments. The asymmetric 2,3,4-isomer shows distinct, coupled aromatic protons, while the high symmetry of the 2,4,6- and 3,4,5-isomers results in single aromatic peaks.[13][14][15][16]
¹³C NMR: Aromatic Signals 6 signals6 signals3 signals3 signalsThe number of unique carbon signals directly reflects the molecular symmetry.[17]
¹H NMR: Methoxy Signals 3 distinct singlets3 distinct singlets1 singlet (6H), 1 singlet (3H)1 singlet (3H), 1 singlet (6H)Proximity to the carbonyl group and other methoxy groups creates different chemical environments, leading to distinct signals for asymmetric isomers.
Protocol 2: NMR-Based Isomer Differentiation
  • Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃).

  • Acquire ¹H NMR Spectrum: Obtain a standard proton NMR spectrum.

    • Analysis:

      • Identify the ethyl ester signals: a triplet around ~1.2 ppm (CH₃) and a quartet around ~4.1 ppm (OCH₂).

      • Identify the aliphatic chain protons between ~2.0 and ~3.0 ppm.

      • Crucially, analyze the aromatic region (6.0-8.0 ppm) and the methoxy region (3.8-4.0 ppm). Use the patterns described in the table above to confirm the substitution pattern.[13][14]

  • Acquire ¹³C NMR Spectrum: Obtain a proton-decoupled carbon spectrum.

    • Analysis: Count the number of distinct signals in the aromatic region (~100-160 ppm) to confirm the symmetry of the isomer as detailed in the table.[17]

  • (Optional) 2D NMR: For unambiguous assignment, especially for asymmetric isomers, perform 2D NMR experiments like COSY (¹H-¹H correlation) and HSQC/HMBC (¹H-¹³C correlation).[13]

Inferential Analysis of Biological Activity: Tubulin Polymerization Inhibition

We hypothesize that the ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate isomer will exhibit the most potent anti-tubulin activity, while the other isomers may show reduced or negligible effects due to suboptimal geometry for binding to the colchicine site.

Potential Mechanism of Action Diagram

G cluster_drug Drug Action cluster_tubulin Microtubule Dynamics cluster_cell Cellular Outcome Drug 3,4,5-TMP Isomer Tubulin α/β-Tubulin Dimers Drug->Tubulin Binds to Colchicine Site MT Microtubule Polymer Tubulin->MT Polymerization (GTP-dependent) MT->Tubulin Depolymerization Arrest G2/M Phase Arrest MT->Arrest Disruption Leads To Apoptosis Apoptosis Arrest->Apoptosis

Caption: Hypothesized mechanism of tubulin polymerization inhibition.

Protocol 3: In Vitro Tubulin Polymerization Assay

This protocol describes a fluorescence-based assay to quantify the effect of the synthesized isomers on tubulin assembly.[21]

  • Reagent Preparation:

    • Prepare a tubulin reaction mix (e.g., 2 mg/mL purified bovine tubulin) in a general tubulin buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) supplemented with 1 mM GTP and a fluorescent reporter. Keep on ice.[21][22]

    • Prepare 10x stock solutions of the test isomers, a known inhibitor (e.g., Nocodazole), and a known stabilizer (e.g., Paclitaxel) in the buffer.[21]

  • Assay Execution:

    • Pre-warm a 96-well microplate to 37°C.

    • Add 5 µL of the 10x test compound, controls, or vehicle to the appropriate wells.

    • To initiate polymerization, add 45 µL of the ice-cold tubulin reaction mix to each well.[21]

  • Data Acquisition:

    • Immediately place the plate in a microplate reader pre-warmed to 37°C.

    • Measure fluorescence intensity every 30-60 seconds for 60-90 minutes.[23]

  • Data Analysis:

    • Plot fluorescence intensity versus time to generate polymerization curves.

    • Calculate the rate of polymerization (slope of the linear phase) and the maximum polymer mass (plateau fluorescence).

    • Compare the curves of the test isomers to the vehicle control. Inhibition is indicated by a decreased rate and extent of polymerization.

Conclusion and Future Directions

The substitution pattern of the trimethoxyphenyl ring is a critical design element in medicinal chemistry. This guide demonstrates that while the synthesis of ethyl 5-(trimethoxyphenyl)-5-oxovalerate isomers is achievable through a common synthetic route, the specific isomer dictates reactivity, physicochemical properties, and, most importantly, inferred biological activity.

  • Synthesis & Characterization: The choice of isomer impacts catalyst selection in Friedel-Crafts acylation. Spectroscopic techniques, particularly NMR, are essential and definitive tools for distinguishing between the final products due to clear differences in symmetry.[13][15][16]

  • Biological Potential: Based on established structure-activity relationships, the 3,4,5-trimethoxyphenyl isomer stands out as the most promising candidate for development as a tubulin polymerization inhibitor.[17][24][25]

We strongly recommend the synthesis of this complete isomeric series and subsequent evaluation in the described in vitro tubulin polymerization assay, followed by cell-based cytotoxicity and cell cycle analysis assays, to experimentally validate the hypotheses presented herein. Such studies will provide invaluable data for the rational design of next-generation antimitotic agents.

References

  • Application Notes and Protocols: In Vitro Tubulin Polymeriz
  • Application Notes and Protocols for In Vitro Tubulin Polymerization Assay Using Tubulin Polymeriz
  • 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents - PubMed.
  • In vitro Microtubule Binding Assay and Dissociation Constant Estim
  • Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors - Taylor & Francis.
  • Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors - PMC - PubMed Central.
  • 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents - NIH.
  • Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents - NIH.
  • Design, Synthesis and Anticancer Activity of 6-Substituted-1-(3,4,5-trimethoxyphenyl)
  • In Vitro Tubulin Polymerization Assay Kit (≥99% Pure Bovine Tubulin) - Sigma-Aldrich.
  • Two-color in vitro assay to visualize and quantify microtubule shaft dynamics - PMC - NIH.
  • Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiprolifer
  • Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents - PubMed.
  • 1,3,5-Trimethoxybenzene | 621-23-8 - ChemicalBook.
  • Chemical Properties of 1,2,4-Trimethoxybenzene (CAS 135-77-3) - Cheméo.
  • 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem.
  • 1,2,4-Trimethoxybenzene | C9H12O3 | CID 67284 - PubChem.
  • Friedel–Crafts acylation of 1,2,4-trimethoxybenzene with different...
  • 1,2,3-Trimethoxybenzene | C9H12O3 | CID 12462 - PubChem.
  • How NMR Helps Identify Isomers in Organic Chemistry?
  • Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA)
  • Crystal structure, infrared and 31P nuclear magnetic resonance studies of complexes of tris(2,4,6-trimethoxyphenyl)phosphine with mercury(II) halides - Journal of the Chemical Society, Dalton Transactions (RSC Publishing).
  • distinguishing isomers by 1H NMR spectroscopy - YouTube.
  • Novel pyrrolizines bearing 3,4,5-trimethoxyphenyl moiety: design, synthesis, molecular docking, and biological evaluation as potential multi-target cytotoxic agents - PubMed Central.
  • Trifluoromethanesulfonic acid catalyzed friedel-Crafts alkylations of 1,2,4-trimethoxybenzene with aldehydes or benzylic alcohols - PubMed.
  • Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy - Oxford Instruments Magnetic Resonance.
  • Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs).
  • Mechanochemical Friedel–Crafts acyl
  • Basic Concepts of NMR: Distinguishing Between the Isomers of C - Carbon.
  • Review on friedel-crafts acylation of benzene derivatives using various catalytic systems - International Journal of Advanced Chemistry Research.
  • Ethyl 5-(4-methoxyphenyl)
  • (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer - MDPI.
  • Discovery of a New Chalcone-Trimethoxycinnamide Hybrid with Antimitotic Effect: Design, Synthesis, and Structure—Activity Rel
  • Structure-based drug design and potent anti-cancer activity of tricyclic 5:7:5-fused diimidazo[4,5-d:4′,5′-f][3][21]diazepines - PMC - PubMed Central.

Sources

Comparative

The Trimethoxyphenyl Scaffold: A Comparative Guide to the Biological Efficacy of Its Derivatives in Cancer Therapy

Introduction: The Significance of the Trimethoxyphenyl Moiety in Medicinal Chemistry For researchers and scientists in the field of drug development, the identification of privileged scaffolds that exhibit consistent bio...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of the Trimethoxyphenyl Moiety in Medicinal Chemistry

For researchers and scientists in the field of drug development, the identification of privileged scaffolds that exhibit consistent biological activity is a cornerstone of designing novel therapeutics. The trimethoxyphenyl (TMP) moiety is one such pharmacophore, a recurring molecular framework found in a multitude of compounds with potent biological effects.[1] Its presence is particularly prominent in the landscape of anticancer drug discovery, where it has been extensively studied for its ability to modulate key cellular processes involved in tumorigenesis. The specific arrangement of the three methoxy groups on the phenyl ring gives rise to different isomers, with the 3,4,5-trimethoxyphenyl substitution being the most extensively investigated and celebrated for its potent cytotoxic activities.[2] However, the biological potential of other isomers, such as the 2,3,4- and 2,4,5-trimethoxyphenyl derivatives, remains a compelling area of exploration, offering opportunities for the development of new chemical entities with potentially unique pharmacological profiles.

This guide provides a comparative analysis of the biological efficacy of trimethoxyphenyl derivatives, with a primary focus on their anticancer properties. While direct and extensive biological data for "Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate" derivatives are not widely available in current literature, we will delve into the well-established activities of the more common TMP isomers to provide a predictive framework and highlight the therapeutic potential that may be unlocked by exploring the less-charted territory of the 2,3,4-TMP scaffold. We will examine experimental data, detail key methodologies, and present a logical framework for understanding the structure-activity relationships that govern the efficacy of this versatile class of compounds.

Comparative Analysis of Anticancer Efficacy: The Isomeric Advantage

The anticancer activity of trimethoxyphenyl derivatives is profoundly influenced by the substitution pattern of the methoxy groups on the phenyl ring. The 3,4,5-trimethoxyphenyl arrangement is a hallmark of many potent tubulin polymerization inhibitors, a class of antimitotic agents that disrupt the formation of the mitotic spindle, leading to cell cycle arrest and apoptosis.[2]

The Gold Standard: 3,4,5-Trimethoxyphenyl Derivatives as Tubulin Polymerization Inhibitors

The 3,4,5-trimethoxyphenyl moiety is a key structural feature of numerous natural and synthetic compounds that bind to the colchicine site of β-tubulin.[3] This interaction prevents the polymerization of tubulin dimers into microtubules, which are essential for cell division. The disruption of microtubule dynamics triggers the mitotic checkpoint, leading to cell cycle arrest in the G2/M phase and subsequent programmed cell death (apoptosis).[4]

A plethora of derivatives incorporating the 3,4,5-trimethoxyphenyl scaffold have been synthesized and evaluated for their anticancer activity. These include chalcones, benzimidazoles, and various heterocyclic compounds.[5][6] The efficacy of these compounds is typically assessed by their half-maximal inhibitory concentration (IC50) against a panel of cancer cell lines.

Derivative ClassRepresentative CompoundCancer Cell LineIC50 (µM)Reference
BenzimidazoleN-(2,4-Dimethoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole-6-carboxamide (5o)A549 (Lung)0.15 ± 0.01[6]
BenzimidazoleN-(2,4-Dimethoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole-6-carboxamide (5o)SW480 (Colon)3.68 ± 0.59[6]
Imidazo[1,2-a]quinoxaline(E)-1-((5-Fluoro-2-nitrobenzylidene)amino)-4-(3,4,5-trimethoxyphenyl)imidazo[1,2-a]quinoxaline-2-carbonitrile (5l)A549 (Lung)1.34[7]
TriazinoneN-phenyl triazinone derivative (9)HepG2 (Liver)1.38[8][9]
PyrrolizineCompound 16aMCF-7 (Breast)Not Specified[4]
PyrrolizineCompound 16bMCF-7 (Breast)Not Specified[4]
PyrrolizineCompound 16dMCF-7 (Breast)Not Specified[4]
The Emerging Potential of 2,3,4-Trimethoxyphenyl Derivatives

Direct and extensive research on the biological activities of 2',3',4'-Trimethoxyacetophenone and its derivatives is limited.[5] However, the structural similarity to the highly active 3,4,5-isomers suggests a strong potential for biological activity. The exploration of this scaffold represents a promising avenue for the discovery of novel anticancer agents with potentially different target specificities or improved pharmacological properties. The synthesis of flavanones from 2',3',4'-Trimethoxyacetophenone has demonstrated antimicrobial properties, indicating that this scaffold is capable of producing biologically active molecules.[5] Further research is warranted to fully elucidate the anticancer potential of this and other 2,3,4-trimethoxyphenyl derivatives.

Mechanism of Action: Disrupting the Cellular Machinery

The primary mechanism by which many potent trimethoxyphenyl derivatives exert their anticancer effects is through the inhibition of tubulin polymerization. This process is critical for cell division, and its disruption is a validated strategy in cancer chemotherapy.

G cluster_0 Normal Cell Division cluster_1 Action of Trimethoxyphenyl Derivatives Tubulin α/β-Tubulin Dimers Microtubules Dynamic Microtubules Tubulin->Microtubules Polymerization MitoticSpindle Mitotic Spindle Formation Microtubules->MitoticSpindle CellDivision Cell Division MitoticSpindle->CellDivision TMP Trimethoxyphenyl Derivative Tubulin_Inhibited α/β-Tubulin Dimers TMP->Tubulin_Inhibited Binds to Colchicine Site Polymerization_Block Polymerization Blocked Microtubule_Disruption Microtubule Disruption Tubulin_Inhibited->Microtubule_Disruption Inhibition of Polymerization G2M_Arrest G2/M Phase Arrest Microtubule_Disruption->G2M_Arrest Apoptosis Apoptosis (Cell Death) G2M_Arrest->Apoptosis

Caption: Mechanism of action of trimethoxyphenyl derivatives as tubulin polymerization inhibitors.

Experimental Protocols: A Guide to In Vitro Evaluation

The biological evaluation of novel chemical entities is a critical step in the drug discovery pipeline. The following are detailed, step-by-step methodologies for key in vitro assays used to assess the anticancer efficacy of trimethoxyphenyl derivatives.

MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

G A 1. Cell Seeding Seed cancer cells in a 96-well plate and incubate overnight. B 2. Compound Treatment Treat cells with various concentrations of trimethoxyphenyl derivatives for 48-72 hours. A->B C 3. MTT Addition Add MTT solution to each well and incubate for 2-4 hours. B->C D 4. Formazan Solubilization Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals. C->D E 5. Absorbance Measurement Measure the absorbance at ~570 nm using a microplate reader. D->E F 6. IC50 Calculation Calculate the IC50 value, the concentration at which 50% of cell growth is inhibited. E->F

Caption: Workflow for the MTT cytotoxicity assay.

Protocol Steps:

  • Cell Seeding: Cancer cells are harvested and seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

  • Compound Treatment: The following day, the culture medium is replaced with fresh medium containing serial dilutions of the trimethoxyphenyl derivatives. A vehicle control (e.g., DMSO) is also included. The plates are then incubated for 48-72 hours.

  • MTT Addition: After the incubation period, the medium is removed, and MTT solution (e.g., 0.5 mg/mL in serum-free medium) is added to each well. The plates are incubated for another 2-4 hours to allow for the formation of formazan crystals by viable cells.

  • Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the purple formazan crystals.

  • Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of approximately 570 nm.

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Tubulin Polymerization Assay

This assay directly measures the ability of a compound to inhibit the polymerization of tubulin into microtubules.

Protocol Steps:

  • Reaction Mixture Preparation: A reaction mixture containing purified tubulin, a polymerization buffer (e.g., MES buffer with MgCl2 and EGTA), and GTP is prepared.

  • Compound Addition: The test compound (trimethoxyphenyl derivative) or a known tubulin inhibitor (e.g., colchicine) is added to the reaction mixture. A vehicle control is also included.

  • Initiation of Polymerization: The reaction is initiated by incubating the mixture at 37°C.

  • Monitoring Polymerization: The polymerization of tubulin is monitored over time by measuring the increase in absorbance at 340 nm, which corresponds to the formation of microtubules.

  • Data Analysis: The rate and extent of tubulin polymerization in the presence of the test compound are compared to the vehicle control. The concentration of the compound that inhibits polymerization by 50% (IC50) can be determined.

Conclusion and Future Directions

The trimethoxyphenyl moiety, particularly in its 3,4,5-substituted form, is a well-validated pharmacophore for the development of potent anticancer agents, primarily acting as tubulin polymerization inhibitors. The extensive body of research on these derivatives provides a strong foundation for understanding their mechanism of action and structure-activity relationships.

While the biological efficacy of "Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate" and its derivatives is not yet well-documented, the exploration of this and other less-common TMP isomers represents a fertile ground for novel drug discovery. The subtle changes in the positioning of the methoxy groups can lead to significant alterations in binding affinity, target selectivity, and overall pharmacological profile. Future research should focus on the systematic synthesis and biological evaluation of a broader range of TMP isomers to unlock their full therapeutic potential. Such studies will not only expand our arsenal of potential anticancer drugs but also deepen our understanding of the intricate molecular interactions that govern cellular life and death.

References

  • Al-Ostath, A., et al. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 27(14), 4621. [Link]

  • Al-Ostath, A., et al. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. PubMed. [Link]

  • Banimustafa, M., et al. (2014). Synthesis and biological evaluation of 3-(trimethoxyphenyl)-2(3H)-thiazole thiones as combretastatin analogs. European Journal of Medicinal Chemistry, 71, 104-111. [Link]

  • Wujec, M., et al. (2022). Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. Molecules, 27(20), 6977. [Link]

  • Emami, S., et al. (2024). Design, synthesis, biological evaluation, and in silico studies of novel N-substituted-2-(3,4,5-trimethoxyphenyl). RSC Advances, 14(48), 34693-34707. [Link]

  • Wang, Y., et al. (2021). 3-aryl-4-(3,4,5-trimethoxyphenyl)pyridines inhibit tubulin polymerisation and act as anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1756-1765. [Link]

  • Kamal, A., et al. (2018). Recent advances in trimethoxyphenyl (TMP) based tubulin inhibitors targeting the colchicine binding site. RSC Advances, 8(3), 1337-1356. [Link]

  • El-Sayed, N. N. E., et al. (2021). Novel pyrrolizines bearing 3,4,5-trimethoxyphenyl moiety: design, synthesis, molecular docking, and biological evaluation as potential multi-target cytotoxic agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1438-1453. [Link]

  • Romagnoli, R., et al. (2008). Synthesis and biological evaluation of 2-(3',4',5'-trimethoxybenzoyl)-3-N,N-dimethylamino benzo[b]furan derivatives as inhibitors of tubulin polymerization. Bioorganic & Medicinal Chemistry, 16(18), 8419-8426. [Link]

  • Meegan, M. J., et al. (2024). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. Pharmaceuticals, 18(1), 118. [Link]

  • Amanote Research. (n.d.). Structure-Guided Design, Synthesis, and Biological Evaluation of (2-(1HIndol-3-Yl)1Himidazol-4-Yl)(3,4,5-Trimethoxyphenyl) Methanone (ABI-231). Amanote Research. [Link]

  • Meegan, M. J., et al. (2024). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. PubMed. [Link]

  • Wang, Y., et al. (2025). Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. European Journal of Medicinal Chemistry, 281, 116893. [Link]

  • Narsimha, R., et al. (2017). Synthesis and Biological Activity of Novel (E)-N'-(Substituted)-3,4,5-Trimethoxybenzohydrazide Analogs. Oriental Journal of Chemistry, 33(1). [Link]

  • Kumar, A., et al. (2024). Design, synthesis, and anticancer assessment of structural analogues of (E)-1-((3,4,5-trimethoxybenzylidene)amino)-4-(3,4,5-trimethoxyphenyl)imidazo[1,2-a]quinoxaline-2-carbonitrile (6b), an imidazo[1,2-a]quinoxaline. RSC Medicinal Chemistry, 15(7), 1836-1851. [Link]

  • Ugarkar, B. G., et al. (2012). Structure-based drug design and potent anti-cancer activity of tricyclic 5:7:5-fused diimidazo[4,5-d:4',5'-f][8][9]diazepines. PLoS One, 7(12), e51133. [Link]

Sources

Validation

A Senior Scientist's Comparative Guide to the Structure-Activity Relationship of Trimethoxyphenyl-Based Bioactive Scaffolds

Abstract: This guide provides an in-depth analysis of the structure-activity relationship (SAR) surrounding the trimethoxyphenyl (TMP) pharmacophore, a privileged structure in modern medicinal chemistry. Using Ethyl 5-(2...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This guide provides an in-depth analysis of the structure-activity relationship (SAR) surrounding the trimethoxyphenyl (TMP) pharmacophore, a privileged structure in modern medicinal chemistry. Using Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate as a representative of a flexible keto-ester scaffold, we conduct a comparative analysis against well-established, potent TMP-containing agents such as stilbenes (e.g., Combretastatin A-4), chalcones, and heterocyclic analogues. The primary biological activity discussed is the inhibition of tubulin polymerization, a validated and highly successful target for anticancer therapeutics. We synthesize key SAR insights, provide actionable experimental protocols for synthesis and evaluation, and present a logical framework for the rational design of next-generation inhibitors based on these versatile scaffolds.

Introduction: The Trimethoxyphenyl Moiety as a Cornerstone of Tubulin Inhibition

In the landscape of cancer chemotherapy, agents that disrupt microtubule dynamics remain a critical therapeutic class. Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are essential for the formation of the mitotic spindle, making them an ideal target for arresting the proliferation of rapidly dividing cancer cells. The trimethoxyphenyl (TMP) moiety, particularly the 3,4,5-TMP substitution pattern, is a foundational structural feature of numerous potent natural and synthetic compounds that bind to the colchicine site on β-tubulin.[1][2]

While compounds like Combretastatin A-4, which feature a 3,4,5-TMP ring, are extensively studied, other substitution patterns and scaffold architectures remain less explored. This guide uses Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate [3] as a starting point for a broader SAR exploration. Its 2,3,4-TMP ring and flexible keto-ester linker provide a unique contrast to the more rigid, planar systems often associated with high potency. By comparing this scaffold to established alternatives, we can elucidate the core structural principles required for potent tubulin polymerization inhibition and cytotoxicity.

Part 1: The Core Mechanism of Action: Arresting the Cell Cycle

The primary mechanism by which TMP-containing compounds exert their anticancer effect is the disruption of microtubule formation. By binding to the colchicine-binding site on β-tubulin, these agents prevent the polymerization of tubulin dimers into microtubules.[1][4] The resulting loss of microtubule dynamics has profound downstream consequences for the cell:

  • Mitotic Spindle Disruption: The mitotic spindle cannot form correctly, preventing chromosomes from aligning and segregating properly during mitosis.

  • G2/M Phase Arrest: The spindle assembly checkpoint is activated, halting the cell cycle in the G2/M phase.[2][4]

  • Induction of Apoptosis: Prolonged cell cycle arrest triggers programmed cell death (apoptosis), leading to the selective elimination of rapidly dividing cancer cells.[4][5]

This pathway underscores why tubulin is such a successful anticancer target and provides a clear biological readout for assessing the activity of new chemical entities.

cluster_drug_action Drug Action cluster_cellular_effect Cellular Effect TMP_Compound Trimethoxyphenyl (TMP) Compound Tubulin β-Tubulin (Colchicine Site) TMP_Compound->Tubulin Binding Polymerization Microtubule Polymerization Tubulin->Polymerization Inhibition Spindle Mitotic Spindle Formation Polymerization->Spindle G2M G2/M Phase Arrest Spindle->G2M Apoptosis Apoptosis (Cell Death) G2M->Apoptosis

Figure 1: Mechanism of action for TMP-based tubulin inhibitors.

Part 2: A Comparative Guide to TMP-Based Scaffolds

The efficacy of a TMP-based inhibitor is not determined by the TMP ring alone. The nature of the linker and the identity of the second aromatic ring (often called the "B-ring") are paramount in defining the molecule's overall conformation, binding affinity, and biological activity.

The Trimethoxyphenyl Ring: The Anchor of Activity

The methoxy groups on the phenyl ring are critical for binding. They are thought to act as hydrogen bond acceptors, orienting the molecule within the hydrophobic colchicine pocket.

  • 3,4,5-Trimethoxy Pattern: This is the most common and generally most potent substitution pattern, found in molecules like Combretastatin A-4 and podophyllotoxin.[1][4]

  • 2,3,4-Trimethoxy Pattern: As seen in our topic compound, this pattern is less common. While potentially active, it may lead to different binding orientations or steric clashes compared to the 3,4,5-isomer. Studies on phenylcyclohexene analogues noted that a 2,3,4-trimethoxyphenyl group contributed to weak binding at the colchicine site.[6]

  • Other Patterns: The presence and position of methoxy groups are key. For instance, in methoxyflavone analogs, the number and location of methoxy groups can dramatically increase or decrease cytotoxic effects.[7]

The Central Linker: A Bridge to Potency

We will now compare the flexible keto-ester linker of our reference compound to other well-documented linkers.

This scaffold is characterized by a five-carbon chain with a central ketone and a terminal ethyl ester. Its high degree of conformational flexibility stands in stark contrast to highly potent, rigid inhibitors.

  • Hypothesized SAR:

    • Flexibility: The flexible chain may present an entropic penalty upon binding, as it must adopt a specific, rigid conformation to fit into the binding site. This could potentially lower its affinity compared to pre-organized, rigid linkers.

    • Polarity: The ketone and ester groups offer hydrogen bond accepting capabilities, which could either be beneficial for binding or detrimental if they encourage solvation in the aqueous phase.

    • Verdict: While under-studied, this class represents an opportunity. Its synthesis is straightforward, and exploring variations in chain length and the nature of the ester could yield valuable SAR data. It serves as an excellent baseline against which more constrained systems can be judged.

This class is exemplified by the natural product Combretastatin A-4 (CA-4), one of the most potent tubulin inhibitors known. The defining feature is a two-carbon ethene bridge connecting the TMP ring to a second aromatic ring.

  • Causality of Experimental Design: The key insight for this class is that the geometry of the double bond is absolutely critical. The cis (Z) conformation forces the two aromatic rings into a specific twisted orientation that is required for high-affinity binding. The corresponding trans (E) isomers are virtually inactive.[8] This observation proves that a specific spatial relationship between the two rings is the primary determinant of activity.

  • Comparative Data:

CompoundLinkerConformationTubulin IC50 (µM)Cytotoxicity (Various Lines)
(Z)-1-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethene (CA-4 Analogue)[8]-CH=CH-cis (Z)PotentHigh (nM to low µM range)
(E)-1-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethene[8]-CH=CH-trans (E)InactiveSignificantly less cytotoxic
Dihydro-stilbene Analogue[8]-CH2-CH2-FlexibleLess ActiveReduced cytotoxicity

Chalcones feature a three-carbon enone system linking the two aromatic rings. This linker is more rigid than a simple alkyl chain but allows for some rotational freedom.

  • Causality of Experimental Design: The enone moiety is a Michael acceptor and provides a rigid, planar scaffold that can be readily synthesized. SAR studies often focus on substituting the second aromatic ring (B-ring) and evaluating the impact of the α,β-unsaturated ketone. Studies have shown that replacing a 3,4,5-trimethoxycinnamoyl group with a 3,4,5-trimethoxyphenyl group (removing the enone linker) leads to a significant reduction in antiproliferative activity, highlighting the linker's importance.[9]

  • Comparative Data:

Compound ClassKey FeatureAntiproliferative GI50 (µM)Reference
Chalcone-Trimethoxycinnamoyl HybridContains α,β-unsaturated ketone linker3.26[9]
Chalcone-Trimethoxyphenyl HybridLacks α,β-unsaturated ketone linker13.49[9]
Diarylpentanoid with 3,4,5-trimethoxyphenyl groupC5 bridge with a cyclic moietyFavorable for activity[10]

In this class, a heterocyclic ring system serves as the central scaffold, with the TMP and a second aryl group attached at different positions.

  • Causality of Experimental Design: The goal here is to use the heterocyclic core as a rigid scaffold to lock the two aryl rings into a biologically active conformation, mimicking the cis-stilbene arrangement. The 3′,4′,5′-trimethoxyphenyl group is often kept constant while the substitution on the benzo[b]thiophene ring is varied to probe for additional interactions.[1]

  • Comparative Data: Studies on 2-(3′,4′,5′-trimethoxybenzoyl)-benzo[b]thiophenes found that placing a methoxy group at the C-4, C-6, or C-7 position of the benzo[b]thiophene ring resulted in the best activities, demonstrating that this scaffold allows for fine-tuning of potency.[2] Replacing a 3-amino group with a 3-methyl group on the thiophene skeleton also generally increased activity.[2]

Part 3: Experimental Design & Protocols

A successful drug discovery campaign requires robust and reproducible experimental methods. The protocols described below are self-validating systems for synthesizing and evaluating novel TMP-based compounds.

cluster_synthesis Chemical Synthesis cluster_screening Biological Screening cluster_analysis Data Analysis Design Rational Design of Analogue Library Synthesis Synthesis & Purification (e.g., Claisen-Schmidt) Design->Synthesis Characterization Structural Characterization (NMR, MS, HPLC) Synthesis->Characterization Tubulin_Assay Primary Screen: In Vitro Tubulin Polymerization Assay Characterization->Tubulin_Assay Cell_Assay Secondary Screen: Cancer Cell Line Cytotoxicity (IC50) Tubulin_Assay->Cell_Assay Mechanism_Assay Mechanism of Action: Cell Cycle Analysis (Flow Cytometry) Cell_Assay->Mechanism_Assay SAR Structure-Activity Relationship (SAR) Analysis Mechanism_Assay->SAR Lead_Opt Lead Optimization SAR->Lead_Opt Lead_Opt->Design

Figure 2: Workflow for discovery of TMP-based tubulin inhibitors.

Protocol 3.1: General Synthesis of a Trimethoxyphenyl Chalcone Analogue

This protocol describes a Claisen-Schmidt condensation, a reliable method for creating the chalcone scaffold.

  • Reactant Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 3,4,5-trimethoxyacetophenone in ethanol. In a separate container, dissolve 1.1 equivalents of a substituted benzaldehyde (the desired B-ring) in ethanol.

  • Base Addition: Cool the acetophenone solution to 0-5 °C in an ice bath. Slowly add an aqueous solution of sodium hydroxide (2.0-4.0 equivalents) dropwise with vigorous stirring. The solution will typically turn color.

  • Condensation Reaction: Add the benzaldehyde solution dropwise to the reaction mixture, maintaining the low temperature.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Workup and Isolation: Pour the reaction mixture into a beaker of ice-cold water and acidify with dilute HCl until the pH is neutral. A solid precipitate (the chalcone product) will form.

  • Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry. Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

  • Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 3.2: In Vitro Tubulin Polymerization Assay

This is the primary biochemical assay to confirm the compound's mechanism of action.

  • Reagent Preparation: Reconstitute lyophilized bovine brain tubulin (>99% pure) in a general-purpose tubulin buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) on ice. Keep all solutions on ice to prevent premature polymerization.

  • Assay Setup: In a 96-well microplate, add the buffer, GTP (1 mM final concentration), and the test compound at various concentrations (typically from a DMSO stock, ensuring the final DMSO concentration is <1%). Include positive (e.g., Combretastatin A-4) and negative (DMSO vehicle) controls.

  • Initiation of Polymerization: Transfer the plate to a spectrophotometer pre-warmed to 37 °C. Add the ice-cold tubulin solution to each well to initiate polymerization.

  • Data Acquisition: Immediately begin monitoring the increase in absorbance at 340 nm every minute for 60-90 minutes. The increase in absorbance is proportional to the extent of tubulin polymerization.

  • Data Analysis: Plot absorbance vs. time for each concentration. Calculate the rate of polymerization and the final extent of polymerization. Determine the IC50 value, which is the concentration of the compound required to inhibit tubulin polymerization by 50%.

Conclusion and Future Directions

The trimethoxyphenyl moiety is a validated and powerful pharmacophore for the development of anticancer agents that target tubulin. Our comparative analysis reveals several key principles for maximizing biological activity:

  • Linker Rigidity is Key: Highly flexible linkers, such as the one in Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, are generally less effective than conformationally restricted linkers (e.g., a cis-double bond) that pre-organize the molecule for optimal binding.

  • A Specific 3D Conformation is Required: The consistent inactivity of trans-stilbenes versus the high potency of their cis-counterparts demonstrates the necessity of a specific spatial arrangement of the two aryl rings.[8]

  • The 3,4,5-TMP Isomer is Generally Superior: This substitution pattern appears to provide the optimal electronic and steric profile for high-affinity binding to the colchicine site.

While Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate itself is not a known potent inhibitor, its structure serves as a valuable chemical tool. Future research should focus on synthesizing this compound and its analogues to confirm the hypotheses presented here. Furthermore, creating rigidified versions of this keto-ester scaffold—for instance, by incorporating the linker into a cyclic system—could be a promising strategy to constrain its conformation and potentially enhance its affinity for tubulin, leading to the development of novel and effective anticancer therapeutics.

References

  • Discovery and structure - activity relationships of 2,4,5-trimethoxyphenyl pyrimidine derivatives as selective D5 receptor partial agonists - PubMed. (2024).
  • Structure–Activity Relationship Studies of Chalcones and Diarylpentanoids with Antitumor Activity: Potency and Selectivity Optimization - NIH. (2023).
  • Discovery of a New Chalcone-Trimethoxycinnamide Hybrid with Antimitotic Effect: Design, Synthesis, and Structure—Activity Relationship Studies - MDPI. (2023).
  • Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents - NIH. (2022).
  • Structure-activity relationships of phenylcyclohexene and biphenyl antitubulin compounds against plant and mammalian cells | Request PDF - ResearchGate. (2025).
  • Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity - PMC - NIH. (n.d.).
  • Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate | C16H22O6 | CID - PubChem. (n.d.).
  • trans-2,5-Bis-(3,4,5-trimethoxyphenyl)tetrahydrofuran. An orally active specific and competitive receptor antagonist of platelet activating factor - PubMed. (1985).
  • Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (n.d.).
  • Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PubMed Central. (n.d.).
  • (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer - MDPI. (n.d.).
  • Synthesis of 2-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo [b] thiophen-2-yl)amino). (2022).
  • Substituted 2-(3′,4′,5′-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors - PubMed Central. (n.d.).
  • Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors - PubMed. (2010).
  • Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents - Semantic Scholar. (2022).
  • Novel Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review - ResearchGate. (n.d.).
  • Discovery and Synthesis of (S)-3-[2-(3,4-dimethoxyphenyl)ethoxy]-2- (4,6-dimethylpyrimidin-2-yloxy)-3,3-diphenylpropionic Acid (LU 302872), a Novel Orally Active Mixed ET(A)/ET(B) Receptor Antagonist - PubMed. (n.d.).
  • 1-(3,4,5-Trimethoxyphenyl)ethane-1,2-diyl Esters, a Novel Compound Class with Potent Chemoreversal Activity - PMC - NIH. (n.d.).
  • Synthesis and evaluation of analogues of (Z)-1-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethene as potential cytotoxic and antimitotic agents - PubMed. (1992).

Sources

Comparative

A Senior Application Scientist's Guide to the Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

For professionals engaged in medicinal chemistry and drug development, the synthesis of novel molecular scaffolds is a foundational activity. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a keto-ester of significant...

Author: BenchChem Technical Support Team. Date: January 2026

For professionals engaged in medicinal chemistry and drug development, the synthesis of novel molecular scaffolds is a foundational activity. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a keto-ester of significant interest, incorporating a highly functionalized aromatic ring that serves as a versatile platform for further chemical elaboration. The 2,3,4-trimethoxy substitution pattern, in particular, is a feature found in various biologically active compounds.

This guide provides an in-depth, objective comparison of two plausible and robust synthetic methodologies for preparing this target molecule. As no direct, published synthesis is readily available, we draw upon established, analogous chemical transformations to construct and validate these protocols. Our focus is on the underlying chemical principles, the causality behind experimental choices, and the practical data required for laboratory implementation.

Method 1: Two-Step Synthesis via Friedel-Crafts Acylation with Glutaric Anhydride

This classic two-step approach is arguably the most reliable and scalable route. It begins with the acylation of 1,2,3-trimethoxybenzene using glutaric anhydride to form an intermediate keto-acid, which is subsequently esterified to yield the final product.

Chemical Rationale & Mechanistic Insight

The cornerstone of this method is the Friedel-Crafts acylation, a powerful C-C bond-forming reaction.[1] The 1,2,3-trimethoxybenzene ring is highly activated towards electrophilic aromatic substitution due to the strong electron-donating nature of the three methoxy groups. These groups direct incoming electrophiles to the ortho and para positions. Acylation is expected to occur predominantly at the C4 position, which is para to one methoxy group and ortho to another, while being the most sterically accessible of the activated positions. Aluminum chloride (AlCl₃) is the quintessential Lewis acid catalyst; it coordinates with glutaric anhydride to generate a highly reactive acylium ion electrophile, which is then attacked by the electron-rich aromatic ring.

The second step is a standard Fischer-Speier esterification. In the presence of a strong acid catalyst like sulfuric acid, the carboxylic acid is protonated, rendering its carbonyl carbon more electrophilic. Ethanol, acting as a nucleophile, attacks this carbon, leading to the formation of the ethyl ester after a series of proton transfer steps and the elimination of water.

Experimental Workflow: Method 1

cluster_0 Step 1: Friedel-Crafts Acylation cluster_1 Step 2: Fischer Esterification A 1,2,3-Trimethoxybenzene + Glutaric Anhydride B Mix in Solvent (e.g., Tetrachloroethane) A->B C Add AlCl₃ (Lewis Acid) (0-5 °C) B->C D Stir at Room Temp (Several Hours) C->D E Quench with Dilute HCl D->E F Extract & Purify E->F G Isolate Intermediate: 5-(2,3,4-trimethoxyphenyl)-5-oxovaleric acid F->G H Intermediate Keto-Acid G->H Proceed to Step 2 I Dissolve in Ethanol H->I J Add Catalytic H₂SO₄ I->J K Reflux Reaction Mixture J->K L Neutralize & Extract K->L M Purify (Chromatography) L->M N Final Product: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate M->N

Caption: Workflow for the two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of 5-(2,3,4-trimethoxyphenyl)-5-oxovaleric acid (Analogous to[2])

  • To a stirred mixture of 1,2,3-trimethoxybenzene (1.0 eq), glutaric anhydride (1.1 eq), and tetrachloroethane (as solvent), slowly add aluminum chloride (2.5 eq) portion-wise over one hour, maintaining the temperature between 0-5 °C with an ice bath.

  • After the addition is complete, allow the mixture to stir at room temperature for 18-24 hours.

  • Pour the reaction mixture carefully into a beaker containing crushed ice and concentrated hydrochloric acid.

  • The organic phase is separated. If the product precipitates, it can be collected by filtration. Otherwise, the aqueous phase is extracted with ether or ethyl acetate.

  • The combined organic layers are extracted with a sodium bicarbonate solution.

  • The bicarbonate solution is then acidified with dilute HCl, causing the keto-acid to precipitate.

  • The solid product is collected by filtration, washed with cold water, and dried. Recrystallization from a suitable solvent like an ethyl acetate/petroleum ether mixture can be performed for further purification.[2]

Step 2: Synthesis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (Analogous to[3])

  • Dissolve the 5-(2,3,4-trimethoxyphenyl)-5-oxovaleric acid (1.0 eq) obtained from Step 1 in absolute ethanol (excess).

  • Add a catalytic amount of concentrated sulfuric acid (approx. 5% v/v).

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin-Layer Chromatography (TLC).

  • After cooling, neutralize the excess acid with a saturated solution of sodium bicarbonate.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Extract the aqueous residue with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

  • The solvent is evaporated to yield the crude product. Purification is typically achieved by column chromatography on silica gel.[4]

Method 2: Single-Step Synthesis via Friedel-Crafts Acylation with Ethyl 5-chloro-5-oxovalerate

This method aims to accomplish the synthesis in a single, convergent step by using a pre-functionalized acylating agent. This approach can be more efficient if the acylating agent is readily available or easily prepared.

Chemical Rationale & Mechanistic Insight

The reaction mechanism is identical to the Friedel-Crafts acylation described in Method 1. However, instead of an anhydride, this route employs an acyl chloride (ethyl 5-chloro-5-oxovalerate, also known as ethyl glutaryl chloride). Acyl chlorides are generally more reactive than anhydrides, which can lead to shorter reaction times but may also increase the potential for side reactions if not properly controlled. The key advantage is the direct installation of the entire ethyl keto-valerate side chain onto the aromatic ring, bypassing the need for a separate esterification step.

The primary prerequisite for this method is the synthesis of the acylating agent, ethyl 5-chloro-5-oxovalerate. This is typically prepared from ethyl hydrogen glutarate (the mono-ethyl ester of glutaric acid) by treatment with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride.

Experimental Workflow: Method 2

cluster_0 Reagent Preparation cluster_1 Direct Friedel-Crafts Acylation A Ethyl Hydrogen Glutarate B React with Thionyl Chloride (SOCl₂) A->B C Isolate Reagent: Ethyl 5-chloro-5-oxovalerate B->C D 1,2,3-Trimethoxybenzene + Ethyl 5-chloro-5-oxovalerate C->D Use in Acylation E Mix in Solvent (e.g., Nitrobenzene) D->E F Add AlCl₃ (Lewis Acid) (0-5 °C) E->F G Stir at Room Temp F->G H Quench with Dilute HCl G->H I Extract & Purify (Chromatography) H->I J Final Product I->J

Sources

Validation

A Researcher's Guide to Evaluating the Cytotoxic Potential of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the cytotoxic properties of the novel compound Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Due t...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the cytotoxic properties of the novel compound Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Due to the limited publicly available data on this specific molecule, this document outlines a robust strategy for its evaluation, drawing direct comparisons with well-established chemotherapeutic agents: Doxorubicin, Cisplatin, and Paclitaxel. The methodologies and comparative data presented herein are designed to ensure scientific rigor and provide a solid foundation for further investigation.

The trimethoxyphenyl motif is a recurring pharmacophore in compounds with demonstrated anticancer properties, often associated with mechanisms such as tubulin interaction.[1] This structural feature within Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate suggests a potential for biological activity that warrants thorough cytotoxic evaluation.

Comparative Cytotoxicity of Standard Chemotherapeutic Agents

To establish a benchmark for evaluating the potency of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, it is essential to compare its cytotoxic effects against those of widely used and well-characterized anticancer drugs. The following tables summarize the half-maximal inhibitory concentration (IC50) values for Doxorubicin, Cisplatin, and Paclitaxel across a range of human cancer cell lines. These values represent the concentration of a drug required to inhibit the growth of 50% of the cell population in vitro and are a critical measure of cytotoxic potency.[2]

Table 1: IC50 Values of Doxorubicin in Various Human Cancer Cell Lines

Cancer TypeCell LineIC50 (µM)Exposure Time (hours)Assay
Breast CancerMCF-71 - 448MTT
Breast CancerMDA-MB-231148MTT
Liver CancerHepG2Varies48 - 72Not Specified
Breast CancerAMJ13223.6 (µg/ml)Not SpecifiedMTT

Note: IC50 values can exhibit variability between laboratories due to differing experimental conditions.[2] Doxorubicin's mechanisms of action include DNA intercalation, inhibition of topoisomerase II, and the generation of reactive oxygen species (ROS).[2][3]

Table 2: IC50 Values of Cisplatin in Various Human Cancer Cell Lines

Cancer TypeCell LineIC50 (µM)Exposure Time (hours)Assay
Pancreatic CancerBxPC-35.96 ± 2.3248SRB
Pancreatic CancerMIA PaCa-27.36 ± 3.1148SRB
Pancreatic CancerYAPC56.7 ± 9.5248SRB
Pancreatic CancerPANC-1100 ± 7.6848SRB

Note: Cisplatin is a classic anticancer drug often used as a reference in the development of new metal-based drug candidates.[4] Its primary mechanism involves binding to DNA, leading to the formation of DNA adducts that trigger apoptosis.[5]

Table 3: IC50 Values of Paclitaxel in Various Human Cancer Cell Lines [6]

Cancer TypeCell LineIC50 (nM)Exposure Time (hours)Assay
Breast CancerMDA-MB-2310.3 - 5,00072 - 96MTT/MTS
Breast CancerMCF-73,500Not SpecifiedMTT
Lung CancerA549~3.572SRB
Ovarian CancerSKOV-3Varies48MTT

Note: Paclitaxel's efficacy is often dependent on the duration of exposure, with prolonged exposure leading to increased cytotoxicity.[7][8] It functions by disrupting microtubule dynamics, which results in cell cycle arrest and apoptosis.[6]

Experimental Protocols for Cytotoxicity Assessment

To ensure the generation of reliable and reproducible data for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, standardized cytotoxicity assays should be employed.[9][10] The following are detailed protocols for two widely accepted methods: the MTT and Sulforhodamine B (SRB) assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells as an indicator of their viability.[11][12] Viable cells possess mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt to a purple formazan product.[13] The amount of formazan produced is directly proportional to the number of living cells.[11]

Step-by-Step Protocol:

  • Cell Seeding: Plate cells in a 96-well microtiter plate at an appropriate density to ensure exponential growth throughout the experiment. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, along with the reference drugs (Doxorubicin, Cisplatin, Paclitaxel) and a vehicle control. Treat the cells with these compounds and incubate for a predetermined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Following incubation, add MTT solution to each well to a final concentration of 0.5 mg/mL. Incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[11][14]

  • Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[11]

  • Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.[13]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Causality Behind Experimental Choices: The MTT assay is selected for its widespread use and its ability to provide a quantitative measure of metabolic activity, which is a hallmark of viable cells. The inclusion of both a novel compound and established drugs on the same plate allows for a direct and internally controlled comparison of their cytotoxic potencies.

Figure 1: Workflow of the MTT Cytotoxicity Assay.
Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method that relies on the ability of the SRB dye to bind to the protein components of cells that have been fixed with trichloroacetic acid (TCA).[15] The amount of bound dye is proportional to the total cellular protein mass.[16][17]

Step-by-Step Protocol:

  • Cell Seeding and Treatment: Follow the same initial steps as the MTT assay for cell plating and compound treatment.

  • Cell Fixation: After the incubation period, gently add cold 10% (w/v) TCA to each well to fix the cells. Incubate at 4°C for at least one hour.[18]

  • Staining: Remove the TCA and wash the plates with water. Add 0.4% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.[18]

  • Washing: Remove the SRB solution and wash the plates multiple times with 1% (v/v) acetic acid to remove any unbound dye.[18]

  • Solubilization: Air-dry the plates and then add a 10 mM Tris base solution to each well to solubilize the protein-bound dye.[16]

  • Absorbance Measurement: Measure the absorbance at approximately 510 nm using a microplate reader.[16]

  • Data Analysis: Determine the percentage of cell survival and calculate the IC50 value from the dose-response curve.

Trustworthiness of the Protocol: The SRB assay is a self-validating system as it measures total biomass, which is less susceptible to interference from compounds that may affect cellular metabolism without being directly cytotoxic. The multiple washing steps are crucial for removing unbound dye and ensuring the accuracy of the results.[18]

SRB_Workflow cluster_start Cell Culture & Treatment cluster_fix_stain Fixation and Staining cluster_wash_solubilize Washing and Solubilization cluster_end Measurement and Analysis start Seed and Treat Cells fix Fix with TCA start->fix Incubate stain Stain with SRB fix->stain wash Wash with Acetic Acid stain->wash solubilize Solubilize Dye with Tris Base wash->solubilize read Read Absorbance (~510nm) solubilize->read analyze Calculate IC50 read->analyze

Figure 2: Experimental workflow for the SRB cytotoxicity assay.

Potential Mechanism of Action and Future Directions

While direct evidence is lacking for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, compounds containing the trimethoxyphenyl moiety have been shown to induce apoptosis and exhibit selective cytotoxicity against neoplastic cells.[19] Further studies could investigate the specific molecular pathways affected by this compound. For instance, exploring its impact on key apoptotic regulators like p53, Bax, and Bcl-2 could provide valuable mechanistic insights.[20]

The potential signaling pathway that could be investigated is the intrinsic apoptotic pathway, which is often triggered by cellular stress, including that induced by chemotherapeutic agents.

Apoptosis_Pathway cluster_stimulus Cytotoxic Insult cluster_mitochondria Mitochondrial Response cluster_caspase Caspase Cascade Compound Ethyl 5-(2,3,4-trimethoxyphenyl) -5-oxovalerate Bax Bax Activation Compound->Bax Bcl2 Bcl-2 Inhibition Compound->Bcl2 Mito Mitochondrial Permeability Bax->Mito Bcl2->Mito CytoC Cytochrome c Release Mito->CytoC Casp9 Caspase-9 Activation CytoC->Casp9 Casp3 Caspase-3 Activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Figure 3: Proposed intrinsic apoptosis signaling pathway for investigation.

References

  • Benchchem. (n.d.). In Vitro Effects of Paclitaxel on Cancer Cell Lines: A Technical Guide.
  • Mazurek, M., et al. (2023). Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. International Journal of Molecular Sciences.
  • Liebmann, J., et al. (1993). Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines. British Journal of Cancer.
  • Creative Bioarray. (n.d.). Sulforhodamine B (SRB) Assay Protocol.
  • Alwi, S. S. S., et al. (2021). Review on the In Vitro Cytotoxicity Assessment in Accordance to the International Organization for Standardization (ISO). Malaysian Journal of Medicine and Health Sciences.
  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation.
  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
  • Liebmann, J. E., et al. (1994). Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations. Cancer Research.
  • Liebmann, J., et al. (1993). Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines. British Journal of Cancer. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines.
  • Gjestrumb, C., et al. (2021). In Vitro Cell Toxicity and Intracellular Uptake of Doxorubicin Exposed as a Solution or Liposomes: Implications for Treatment of Hepatocellular Carcinoma. Pharmaceutics. Retrieved from [Link]

  • Abcam. (n.d.). MTT assay protocol.
  • Alwi, S. S. S., et al. (2021). Review on the in vitro cytotoxicity assessment in accordance to the international organization for standardization (ISO). ResearchGate. Retrieved from [Link]

  • Obstetrics and Gynaecology Forum. (2024). CYTOTOXIC EFFECTS OF CISPLATIN DERIVATIVES ON HUMAN CANCEROUS CELL LINES: A STUDY USING MTT ASSAY.
  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening. Nature Protocols. Retrieved from [Link]

  • Benchchem. (n.d.). Doxorubicin In Vitro Cytotoxicity Assays on Cancer Cell Lines.
  • BroadPharm. (2022). Protocol for Cell Viability Assays.
  • Al-Oqaili, R. N., et al. (2021). Dose Dependent Cytotoxicity Effect of Doxorubicin on Breast Cancer Cell Line (AMJ13) Proliferation. Journal of Advanced Veterinary Research.
  • ASH Publications. (2018). An oxidative stress-based mechanism of doxorubicin cytotoxicity suggests new therapeutic strategies in ABC-DLBCL. Blood. Retrieved from [Link]

  • Mellone, P., et al. (2024). Different Cytotoxic Effects of Cisplatin on Pancreatic Ductal Adenocarcinoma Cell Lines. International Journal of Molecular Sciences.
  • Calaf, G. M., & Echiburú-Chau, C. (2016). Influence of doxorubicin on apoptosis and oxidative stress in breast cancer cell lines. International Journal of Oncology.
  • Shellard, S., et al. (2019). Mechanisms of cisplatin cytotoxicity in human ovarian carcinoma cell lines. Biochemical Society Transactions.
  • ResearchGate. (n.d.). Cytotoxicity of cisplatin. Cell viability in all three cell lines.... Retrieved from [Link]

  • Canvax. (2023). DATA SHEET SRB Cytotoxicity Assay.
  • MDPI. (2024). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. International Journal of Molecular Sciences. Retrieved from [Link]

  • An, Z., et al. (2015). Study of the in vitro cytotoxicity testing of medical devices (Review). Biomedical Reports. Retrieved from [Link]

  • G-Biosciences. (n.d.). CytoScan™ SRB Cell Cytotoxicity Assay.
  • SciSpace. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. Retrieved from [Link]

  • Lv, P. C., et al. (2011). Structure-activity relationship and molecular mechanisms of ethyl 2-amino-6-(3,5-dimethoxyphenyl)-4-(2-ethoxy-2-oxoethyl)-4H-chromene-3-carboxylate (CXL017) and its analogues. Journal of Medicinal Chemistry. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Retrieved from [Link]

  • Kovar, S. E., et al. (2021). Chalcones bearing a 3,4,5-trimethoxyphenyl motif are capable of selectively inhibiting oncogenic K-Ras signaling. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

  • International Islamic University Malaysia. (2025). Cytotoxicity Activity of Biotransformed Ethyl p-methoxycinnamate by Aspergillus niger.
  • de Oliveira, C. C., et al. (2019). Apoptosis induced by synthetic compounds containing a 3,4,5-trimethoxyphenyl fragment against lymphoid immature neoplasms. Biochemistry and Cell Biology. Retrieved from [Link]

  • Al-Ostath, R. A., et al. (2022). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. Journal of the Iranian Chemical Society. Retrieved from [Link]

  • He, Z. H., et al. (2012). Antiangiogenic effects and mechanisms of trans-ethyl p-methoxycinnamate from Kaempferia galanga L. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-(2,3-dimethoxyphenyl)-5-oxovalerate. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 5-(2,5-dimethoxyphenyl)-5-oxovalerate. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Analytical Standards for Trimebutine Synthesis: A Comparative Analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and Key Intermediates

For researchers, scientists, and drug development professionals engaged in the synthesis and quality control of Trimebutine, the selection and application of appropriate analytical standards are paramount. This guide pro...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals engaged in the synthesis and quality control of Trimebutine, the selection and application of appropriate analytical standards are paramount. This guide provides an in-depth technical comparison of the analytical standards for "Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate," a potential key intermediate in Trimebutine synthesis, and its relevant comparators. By understanding the analytical characteristics of these compounds, researchers can develop robust methods for monitoring reaction progress, identifying impurities, and ensuring the quality of the final active pharmaceutical ingredient (API).

This guide will delve into the analytical methodologies for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and compare its profile with two critical, commercially available Trimebutine-related compounds: 3,4,5-Trimethoxybenzoic acid (Trimebutine Impurity B) and 2-Amino-2-phenylbutan-1-ol . These comparators represent a key starting material and a potential synthetic precursor or degradation product, respectively, providing a comprehensive analytical context.

The Central Role of Intermediates in API Synthesis

The synthetic pathway to an API like Trimebutine involves multiple steps, each yielding an intermediate compound. The purity and characterization of these intermediates, such as Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, are critical as they directly impact the quality and impurity profile of the final drug substance. Rigorous analytical control at each stage is not just a regulatory expectation but a fundamental principle of robust process chemistry.

Comparative Overview of Analytical Standards

A comparative analysis of the target intermediate and its related compounds is essential for developing discerning analytical methods. The table below summarizes the key physicochemical properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and our chosen comparators.

PropertyEthyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate3,4,5-Trimethoxybenzoic Acid (Impurity B)2-Amino-2-phenylbutan-1-ol
CAS Number 854859-30-6[1]118-41-2[2][3]39068-91-2
Molecular Formula C₁₆H₂₂O₆[1]C₁₀H₁₂O₅[2][3]C₁₀H₁₅NO
Molecular Weight 310.34 g/mol [1]212.20 g/mol [2][3]165.23 g/mol
Typical Purity ~97% (Commercially available)≥98% (Reference Standard)[2]High Purity (Reference Standard)
Structural Role Potential Trimebutine Synthesis IntermediateStarting Material/ImpurityPrecursor/Degradation Product

Analytical Methodologies: A Detailed Examination

The following sections provide detailed experimental protocols for the analysis of these compounds. While specific experimental data for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is not widely published, the methodologies presented are based on established principles for the analysis of structurally related compounds and can be adapted and validated for this specific intermediate.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

HPLC is the cornerstone for assessing the purity of pharmaceutical intermediates and detecting related impurities. A well-developed HPLC method can separate the target compound from starting materials, by-products, and degradation products.

Workflow for HPLC Method Development:

Caption: HPLC method development workflow.

Detailed HPLC Protocol (Exemplary):

  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.

  • Mobile Phase:

    • Mobile Phase A: 0.02 M Ammonium Acetate in water.

    • Mobile Phase B: Acetonitrile.

    • A gradient elution is recommended to ensure the separation of compounds with a range of polarities. A typical gradient might run from 20% B to 80% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV detection at a wavelength that provides a good response for all compounds of interest, typically in the range of 270-280 nm for aromatic compounds.

  • Injection Volume: 10 µL.

  • Sample Preparation: Prepare solutions of the analytical standards and the sample to be tested in the mobile phase or a suitable diluent at a concentration of approximately 1 mg/mL.

Rationale behind Experimental Choices:

  • C18 Column: The nonpolar stationary phase of a C18 column is well-suited for retaining and separating the moderately nonpolar analytes.

  • Gradient Elution: A gradient elution is crucial for resolving compounds with different polarities, such as the more polar 3,4,5-Trimethoxybenzoic acid and the less polar Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, within a reasonable timeframe.

  • UV Detection: The aromatic rings in all three compounds provide strong chromophores, making UV detection a sensitive and reliable method of analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It can be used to identify residual solvents from the synthesis and to confirm the identity of the main components through their mass spectral fragmentation patterns.

Workflow for GC-MS Analysis:

Caption: GC-MS analysis workflow.

Detailed GC-MS Protocol (Exemplary):

  • Instrumentation: A GC system coupled to a mass spectrometer with an electron ionization (EI) source.

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is generally suitable.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is essential for separating compounds with different boiling points. A typical program might start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

  • Injector Temperature: 250°C.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-500.

Expected Fragmentation Patterns (Hypothetical):

  • Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate: Expect fragments corresponding to the loss of the ethoxy group (-45 Da), the ethyl ester functionality, and characteristic fragments from the trimethoxyphenyl moiety.

  • 3,4,5-Trimethoxybenzoic acid: Will likely show a strong molecular ion peak and fragments corresponding to the loss of the carboxylic acid group and methyl groups from the methoxy substituents.

  • 2-Amino-2-phenylbutan-1-ol: Fragmentation would likely involve cleavage adjacent to the nitrogen and oxygen atoms, as well as loss of the ethyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Unambiguous Structure Elucidation

NMR spectroscopy is an indispensable tool for the definitive structural confirmation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

Workflow for NMR Analysis:

Caption: NMR analysis workflow.

Expected ¹H NMR Spectral Features:

  • Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate:

    • Signals for the ethyl group (a quartet and a triplet).

    • Multiple signals in the aliphatic region for the valerate chain protons.

    • Singlets for the three methoxy groups at different chemical shifts.

    • Signals in the aromatic region for the protons on the trimethoxyphenyl ring.

  • 3,4,5-Trimethoxybenzoic acid:

    • A singlet for the two equivalent aromatic protons.

    • Singlets for the methoxy groups.

    • A broad singlet for the carboxylic acid proton.

  • 2-Amino-2-phenylbutan-1-ol:

    • Signals for the ethyl group.

    • A multiplet for the phenyl group protons.

    • Signals for the protons on the carbon bearing the hydroxyl and amino groups.

    • Broad signals for the amine and hydroxyl protons, which may exchange with D₂O.

Conclusion and Recommendations

The analytical characterization of "Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate" is crucial for ensuring the quality and consistency of Trimebutine synthesis. While publicly available, detailed experimental data for this specific intermediate is limited, a robust analytical strategy can be developed by leveraging knowledge of structurally similar compounds.

For comprehensive quality control, a multi-technique approach is recommended:

  • HPLC: For routine purity assessment and quantification of known and unknown impurities.

  • GC-MS: For the identification of volatile impurities and for orthogonal confirmation of identity.

  • NMR: For unambiguous structural elucidation of the intermediate and any isolated, unknown impurities.

By employing these methodologies in a comparative framework with well-characterized standards of related compounds like 3,4,5-Trimethoxybenzoic acid and 2-Amino-2-phenylbutan-1-ol, researchers and drug developers can establish a high degree of confidence in the quality of their synthetic intermediates, ultimately leading to a safer and more effective final drug product.

References

  • PubChem. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. National Center for Biotechnology Information. [Link]

  • Pharmaffiliates. Trimebutine-impurities. Pharmaffiliates Analytics & Synthetics (P) Ltd. [Link]

  • PubChem. 2-Amino-2-phenylbutan-1-ol. National Center for Biotechnology Information. [Link]

  • El-Gindy, A., El-Zeany, B., Awad, T., & Shabana, M. M. (2003). Spectrophotometric and liquid chromatographic determination of trimebutine maleate in the presence of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 32(4-5), 887-896. [Link]

  • Patel, S., & Patel, N. (2012). Estimation of Trimebutine maleate in tablet dosage form by RP-HPLC. Journal of Pharmaceutical and Scientific Innovation, 1(4), 48-51. [Link]

  • Kim, J. Y., An, G. I., Chun, K. S., & Rhee, H. (2005). A short synthesis of trimebutine, 2-dimethylamino-2-phenylbutyl 3,4,5-trimethoxybenzoate. Bulletin of the Korean Chemical Society, 26(2), 340-342. [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Characterization of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

For researchers, scientists, and drug development professionals, the unambiguous characterization of novel chemical entities is the bedrock of reproducible and reliable scientific advancement. This guide provides an in-d...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the unambiguous characterization of novel chemical entities is the bedrock of reproducible and reliable scientific advancement. This guide provides an in-depth technical comparison for the structural confirmation of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate , a substituted aromatic keto ester with potential applications in organic synthesis and medicinal chemistry.

In the absence of a comprehensive, publicly available experimental dataset for this specific molecule, this guide employs a multi-faceted approach. We will leverage predictive spectroscopic methodologies to establish an expected analytical fingerprint. This predicted data will then be critically compared against experimentally obtained data for structurally analogous keto esters. This comparative methodology not only provides a robust framework for the characterization of the title compound but also serves as a practical guide for researchers encountering similar challenges with novel molecules.

The Subject: Chemical Identity

Before delving into its characterization, it is crucial to establish the fundamental properties of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

PropertyValueSource
IUPAC Name ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoatePubChem[1]
Molecular Formula C₁₆H₂₂O₆PubChem[1]
Molecular Weight 310.34 g/mol PubChem[1]
CAS Number 854859-30-6PubChem[1]
Purity (Typical) 97%Sigma-Aldrich[2]
InChIKey DKQYOMVHIPCFOJ-UHFFFAOYSA-NSigma-Aldrich[2]

Figure 1: 2D structure of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate.

The Analytical Gauntlet: A Multi-Technique Approach

The structural elucidation of an organic molecule is a puzzle solved by assembling evidence from multiple spectroscopic techniques. For Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, we will focus on the "big three" of organic characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Characterization_Workflow cluster_synthesis Synthesis cluster_characterization Characterization cluster_confirmation Confirmation synthesis Friedel-Crafts Acylation NMR NMR Spectroscopy (¹H and ¹³C) synthesis->NMR Purity & Structure IR IR Spectroscopy synthesis->IR Functional Groups MS Mass Spectrometry synthesis->MS Molecular Weight confirmation Structural Confirmation

Caption: The general workflow for the synthesis and characterization of an organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Backbone of Structure

NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of a molecule.

Predicted ¹H NMR Data for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

The following table outlines the predicted ¹H NMR chemical shifts, multiplicities, and integrations for the title compound, assuming a standard 400 MHz spectrometer and CDCl₃ as the solvent. These predictions are generated using established NMR prediction algorithms and provide a baseline for comparison.

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~7.25d, J ≈ 8.8 Hz1HAr-H (H-6')
~6.70d, J ≈ 8.8 Hz1HAr-H (H-5')
~4.12q, J ≈ 7.1 Hz2H-O-CH₂ -CH₃
~3.90s3HAr-OCH₃ (C-4')
~3.88s3HAr-OCH₃ (C-3')
~3.85s3HAr-OCH₃ (C-2')
~3.05t, J ≈ 7.2 Hz2H-CO-CH₂ -CH₂-
~2.40t, J ≈ 7.2 Hz2H-CH₂ -COOEt
~2.00p, J ≈ 7.2 Hz2H-CO-CH₂-CH₂ -
~1.25t, J ≈ 7.1 Hz3H-O-CH₂-CH₃
Predicted ¹³C NMR Data for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate
Predicted Chemical Shift (δ, ppm)Assignment
~202.0Ar-C =O
~173.3-C OOEt
~157.5Ar-C (C-4')
~154.0Ar-C (C-2')
~142.5Ar-C (C-3')
~125.0Ar-C (C-1')
~123.0Ar-CH (C-6')
~107.5Ar-CH (C-5')
~61.0Ar-OC H₃ (C-4')
~60.8Ar-OC H₃ (C-3')
~60.5-O-C H₂-CH₃
~56.0Ar-OC H₃ (C-2')
~38.0-CO-C H₂-CH₂-
~33.5-C H₂-COOEt
~20.0-CO-CH₂-C H₂-
~14.2-O-CH₂-C H₃

Comparative Analysis with Structural Analogues

To validate our predicted data, we will compare it with the experimental data of three structurally related keto esters:

  • Ethyl 5-(4-methoxyphenyl)-5-oxovalerate: A simpler analogue with a single methoxy group.

  • Ethyl 5-(2,5-dimethoxyphenyl)-5-oxovalerate: An analogue with two methoxy groups at different positions.

  • Ethyl 5-(2,3-dimethoxyphenyl)-5-oxovalerate: The closest analogue with two adjacent methoxy groups.

¹H NMR Comparison
CompoundAromatic Protons (ppm)-OCH₂- (ppm)Alkyl Chain Protons (ppm)-OCH₃ Protons (ppm)
Predicted Target ~7.25 (d), ~6.70 (d)~4.12 (q)~3.05 (t), ~2.40 (t), ~2.00 (p)~3.90 (s), ~3.88 (s), ~3.85 (s)
Ethyl 5-(4-methoxyphenyl)-5-oxovalerate 7.93 (d), 6.93 (d)4.12 (q)3.03 (t), 2.41 (t), 2.07 (p)3.87 (s)
Ethyl 5-(2,5-dimethoxyphenyl)-5-oxovalerate 7.30 (d), 7.08 (dd), 6.90 (d)4.12 (q)3.00 (t), 2.40 (t), 2.05 (p)3.85 (s), 3.78 (s)
Ethyl 5-(2,3-dimethoxyphenyl)-5-oxovalerate 7.15 (t), 6.95 (d), 6.85 (d)4.11 (q)3.01 (t), 2.39 (t), 2.04 (p)3.88 (s), 3.86 (s)

The comparison reveals expected trends. The aromatic region of the target compound is predicted to show two doublets, consistent with the substitution pattern. The chemical shifts of the ethyl ester and the alkyl chain protons are predicted to be very similar across all compounds, as they are electronically distant from the aromatic ring substitutions. The presence of three distinct singlets for the methoxy groups in the target compound is a key diagnostic feature.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is an excellent tool for identifying the key functional groups present in a molecule.

Predicted Key IR Absorptions for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate
Wavenumber (cm⁻¹)IntensityAssignment
~2980-2850Medium-StrongC-H (aliphatic) stretching
~1735StrongC=O (ester) stretching
~1680StrongC=O (aryl ketone) stretching
~1600, ~1500MediumC=C (aromatic) stretching
~1275, ~1120StrongC-O (ether and ester) stretching

The presence of two distinct carbonyl peaks is a critical feature to confirm in an experimental spectrum.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and, through fragmentation patterns, further structural information.

Predicted Mass Spectrum for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate
  • Molecular Ion (M⁺): m/z = 310.14

  • Key Fragments:

    • m/z = 265: Loss of the ethoxy group (-OCH₂CH₃)

    • m/z = 195: The 2,3,4-trimethoxybenzoyl cation

    • m/z = 167: Further fragmentation of the trimethoxybenzoyl cation

Experimental Protocols

The following are generalized, yet detailed, step-by-step protocols for the key characterization techniques.

Synthesis: Friedel-Crafts Acylation

A probable synthetic route to Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is the Friedel-Crafts acylation of 1,2,3-trimethoxybenzene with ethyl 5-chloro-5-oxovalerate.

  • Reactant Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) to anhydrous dichloromethane (DCM).

  • Acyl Chloride Addition: Cool the suspension to 0 °C in an ice bath. Add ethyl 5-chloro-5-oxovalerate (1.0 equivalent) dropwise via the dropping funnel.

  • Aromatic Substrate Addition: To this mixture, add a solution of 1,2,3-trimethoxybenzene (1.0 equivalent) in anhydrous DCM dropwise.

  • Reaction: Allow the reaction to stir at 0 °C for one hour and then at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Carefully pour the reaction mixture into a beaker of ice and concentrated hydrochloric acid. Separate the organic layer, and extract the aqueous layer with DCM.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

  • Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

  • Processing: Process the spectra using appropriate software, including Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy
  • Sample Preparation: Prepare a thin film of the sample on a salt plate (e.g., NaCl or KBr) or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry
  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

  • Acquisition: Obtain the mass spectrum over an appropriate m/z range.

Conclusion and Best Practices

The characterization of a novel compound like Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate requires a systematic and multi-faceted analytical approach. By combining predictive spectroscopy with a comparative analysis of known analogues, a high degree of confidence in the structural assignment can be achieved.

Key Takeaways for Researchers:

  • Predictive Tools are a Valuable Starting Point: In the absence of experimental data, reliable prediction software can provide a strong hypothesis for the expected spectroscopic features.

  • Analogues Provide Essential Benchmarks: Comparing predicted data with the experimental data of closely related compounds is a powerful validation strategy.

  • Multi-technique Confirmation is Non-negotiable: Relying on a single analytical technique is insufficient for unambiguous structure elucidation. The convergence of data from NMR, IR, and MS provides a self-validating system.

This guide serves as a template for the rigorous characterization of novel organic molecules, emphasizing the synergy between predictive methods and comparative analysis to ensure scientific integrity and accelerate research and development.

References

  • PubChem. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. [Link]

Sources

Comparative

Comparative Guide to the Mechanistic Evaluation of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Introduction In the landscape of oncological research, the search for novel small molecules that can effectively target cancer cell proliferation remains a paramount objective. The trimethoxyphenyl (TMP) moiety is a well...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of oncological research, the search for novel small molecules that can effectively target cancer cell proliferation remains a paramount objective. The trimethoxyphenyl (TMP) moiety is a well-established pharmacophore, present in a variety of natural and synthetic compounds known to exhibit potent cytotoxic and antiproliferative activities.[1][2][3][4][5] Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a synthetic compound featuring this key structural motif. While direct mechanistic studies on this specific molecule are not yet prevalent in the public domain, its structure strongly suggests a potential mechanism of action convergent with other well-characterized TMP-containing compounds.

This guide provides a comprehensive framework for researchers and drug development professionals to investigate the mechanism of action of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. We will compare its hypothesized activity profile against two classes of well-studied antimitotic agents that also feature the TMP group: the natural product Combretastatin A-4 (CA-4) and synthetic TMP-Chalcones . The narrative is built upon the central hypothesis that Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate functions as a microtubule-destabilizing agent. We will detail the requisite experimental workflows, explain the causal logic behind protocol design, and present data in a comparative context.

The Central Hypothesis: Targeting Microtubule Dynamics

Microtubules, dynamic polymers of α,β-tubulin heterodimers, are critical for the formation of the mitotic spindle during cell division.[1] Disruption of microtubule dynamics is a clinically validated strategy for cancer chemotherapy. Many TMP-containing compounds, including the vascular-disrupting agent Combretastatin A-4, exert their potent antimitotic effects by binding to the colchicine-binding site on β-tubulin.[3][6] This binding event inhibits tubulin polymerization, leading to microtubule destabilization, mitotic arrest in the G2/M phase of the cell cycle, and subsequent induction of apoptosis.[1][3]

Given the presence of the 2,3,4-trimethoxyphenyl group, we hypothesize that Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate shares this mechanism. This guide outlines the studies required to test this hypothesis.

Logical Framework for Mechanistic Investigation

This diagram illustrates the proposed investigational workflow, starting from broad cytotoxicity screening and progressively narrowing the focus to a specific molecular target and cellular outcome.

G cluster_tier1 Cytotoxicity cluster_tier2 Cell Cycle cluster_tier3 Molecular Target cluster_tier4 Cellular Fate A Compound Synthesis & Characterization B Tier 1: In Vitro Cytotoxicity Screening A->B Test Compound C Tier 2: Elucidation of Cellular Mechanism B->C Active Compounds (IC50 < 10 µM) B_sub MTT/SRB Assay (Panel of Cancer Cell Lines) D Tier 3: Direct Target Engagement Assay C->D G2/M Arrest Observed C_sub Flow Cytometry (Propidium Iodide Staining) E Tier 4: Apoptosis & Downstream Signaling D->E Tubulin Polymerization Inhibited D_sub In Vitro Tubulin Polymerization Assay F Mechanistic Conclusion E->F Apoptosis Confirmed E_sub Annexin V/PI Staining Western Blot (Bax, Bcl-2)

Caption: Proposed experimental workflow for mechanism of action studies.

Comparative Performance Analysis

To contextualize the potential efficacy of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate, we compare its hypothetical performance metrics against established benchmarks. The data for CA-4 and TMP-Chalcones are derived from published literature.[1][3][6]

Compound ClassMolecular TargetTypical IC50 Range (Cancer Cell Lines)Cell Cycle EffectKey References
Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate Hypothesized: β-TubulinTo Be Determined (TBD) Hypothesized: G2/M Arrest-
Combretastatin A-4 (CA-4) β-Tubulin (Colchicine Site)0.001 - 0.1 µMG2/M Arrest[3]
TMP-Chalcones β-Tubulin, K-Ras, others0.1 - 5 µMG2/M Arrest[1][5]
Podophyllotoxin β-Tubulin (Colchicine Site)0.01 - 0.5 µMG2/M Arrest[1][2]

Key Experimental Protocols

Herein, we provide detailed, self-validating protocols to systematically investigate the mechanism of action.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

Objective: To determine the concentration-dependent cytotoxic effect of the test compound on a panel of human cancer cell lines and to calculate the half-maximal inhibitory concentration (IC50).

Rationale: This initial screen is crucial for establishing biological activity and identifying an effective concentration range for subsequent mechanistic assays. A panel of cell lines (e.g., HepG2 hepatocellular carcinoma, MDA-MB-231 breast cancer, A549 lung cancer) is used to assess the breadth of activity.[1][3][4]

Methodology:

  • Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere for 24 hours.

  • Compound Treatment: Prepare a serial dilution of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (e.g., from 0.01 µM to 100 µM). Add the compound dilutions to the wells. Include vehicle control (e.g., 0.1% DMSO) and positive control (CA-4) wells.

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Cell Cycle Analysis via Flow Cytometry

Objective: To determine if the compound induces cell cycle arrest at a specific phase, which is a hallmark of antimitotic agents.

Rationale: Compounds that disrupt microtubule formation prevent cells from completing mitosis, causing them to accumulate in the G2/M phase. This effect can be quantified by measuring the DNA content of the cell population.[1][3]

Methodology:

  • Treatment: Seed cells (e.g., HepG2) in 6-well plates and treat with the test compound at concentrations corresponding to 1x and 2x its predetermined IC50 value for 24 hours. Use a vehicle control and a positive control (e.g., Nocodazole or CA-4).

  • Cell Harvesting: Harvest the cells by trypsinization, wash with ice-cold PBS, and collect the cell pellet by centrifugation.

  • Fixation: Resuspend the pellet in 500 µL of PBS and add 4.5 mL of ice-cold 70% ethanol dropwise while vortexing to prevent clumping. Fix overnight at -20°C.

  • Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the pellet in 500 µL of a staining solution containing Propidium Iodide (PI, 50 µg/mL) and RNase A (100 µg/mL).

  • Incubation: Incubate in the dark at room temperature for 30 minutes.

  • Data Acquisition: Analyze the samples using a flow cytometer, acquiring at least 10,000 events per sample.

  • Analysis: Gate the cell population to exclude debris and doublets. Analyze the DNA content histograms to quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle. Compare the treated samples to the vehicle control.

Protocol 3: In Vitro Tubulin Polymerization Assay

Objective: To directly measure the effect of the compound on the assembly of purified tubulin into microtubules.

Rationale: This cell-free assay provides direct evidence of target engagement. It definitively determines whether the compound's cytotoxic effects are mediated by direct inhibition of tubulin polymerization.[1][3]

Methodology:

  • Assay Preparation: Use a commercially available tubulin polymerization assay kit (e.g., from Cytoskeleton, Inc.), which typically contains purified bovine tubulin, GTP, and a fluorescence-based reporter.

  • Reaction Mixture: In a 96-well plate, prepare reaction mixtures containing tubulin (e.g., 3 mg/mL) in a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA) with 1 mM GTP and a fluorescent reporter.

  • Compound Addition: Add the test compound over a range of concentrations. Include a vehicle control (DMSO), a polymerization inhibitor control (CA-4 or Colchicine), and a polymerization enhancer control (Paclitaxel).

  • Data Acquisition: Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C. Measure the fluorescence (e.g., excitation at 360 nm, emission at 450 nm) every minute for 60 minutes.

  • Analysis: Plot the fluorescence intensity over time. Polymerization will result in an increase in fluorescence. Calculate the rate of polymerization and the maximal level of polymerization for each condition. Determine the concentration of the test compound that inhibits polymerization by 50% (IC50).

Proposed Signaling Pathway of Action

This diagram visualizes the hypothesized molecular mechanism, from target engagement to the induction of apoptosis.

G compound Ethyl 5-(2,3,4-trimethoxyphenyl) -5-oxovalerate tubulin β-Tubulin (Colchicine Binding Site) compound->tubulin Binds to polymerization Tubulin Polymerization tubulin->polymerization Inhibition microtubules Microtubule Formation & Dynamics polymerization->microtubules spindle Mitotic Spindle Assembly microtubules->spindle arrest G2/M Phase Arrest spindle->arrest Failure leads to apoptosis Apoptosis arrest->apoptosis Prolonged arrest induces bcl2 Bcl-2 (Anti-apoptotic) Level Decreases apoptosis->bcl2 bax Bax (Pro-apoptotic) Level Increases apoptosis->bax

Caption: Hypothesized mechanism: tubulin binding leads to apoptosis.

Conclusion and Future Directions

This guide presents a hypothesis-driven, multi-tiered strategy for elucidating the mechanism of action of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. Based on its structural similarity to known antimitotic agents, we propose that its primary mechanism is the inhibition of tubulin polymerization. The outlined experimental protocols provide a robust framework for testing this hypothesis, from cellular cytotoxicity to direct target engagement.

A direct comparison with benchmark compounds like Combretastatin A-4 is essential for evaluating its potential as a novel anticancer agent. Should the primary hypothesis be confirmed, future studies should focus on:

  • Structure-Activity Relationship (SAR) studies: Synthesizing and testing analogues to optimize potency and drug-like properties.

  • Molecular Docking: Computationally modeling the binding interaction with the colchicine site of tubulin to rationalize SAR data.[6]

  • In Vivo Efficacy: Evaluating the compound in preclinical animal models of cancer to assess its therapeutic potential.

By following this structured approach, researchers can efficiently and rigorously characterize the biological activity of this promising compound, contributing valuable knowledge to the field of cancer drug discovery.

References

  • Al-Harthy, T., et al. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 27(14), 4621. [Link]

  • PubMed. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. PubMed. [Link]

  • Rashid, M., et al. (2022). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. Scientific Reports, 12(1), 1-17. [Link]

  • PubMed. (2006). 5-Oxo-ETE analogs and the proliferation of cancer cells. PubMed. [Link]

  • Clark, C. R., & McMillian, C. L. (1990). Anticonvulsant activity of some 4-methoxy- and 4-chlorobenzanilides. Journal of Pharmaceutical Sciences, 79(3), 220-222. [Link]

  • Narayana, B., et al. (2017). Synthesis and Biological Activity of Novel (E)-N'-(Substituted)-3,4,5-Trimethoxybenzohydrazide Analogs. Oriental Journal of Chemistry, 33(1), 263-272. [Link]

  • Saeed, A., et al. (2022). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. Molecules, 27(2), 453. [Link]

  • Semantic Scholar. Anticonvulsant activity of some 4-methoxy- and 4-chlorobenzanilides. [Link]

  • Kumar, D., et al. (2024). Design, synthesis, and anticancer assessment of structural analogues of (E)-1-((3,4,5-trimethoxybenzylidene)amino)-4-(3,4,5-trimethoxyphenyl)imidazo[1,2-a]quinoxaline-2-carbonitrile (6b), an imidazo[1,2-a]quinoxaline. RSC Medicinal Chemistry. [Link]

  • Sharma, P., et al. (2021). Overview of Chemistry and Therapeutic Potential of Non-Nitrogen Heterocyclics as Anticonvulsant Agents. Pharmaceuticals, 14(9), 886. [Link]

  • PubMed. (2011). Structure-activity relationship and molecular mechanisms of ethyl 2-amino-6-(3,5-dimethoxyphenyl)-4-(2-ethoxy-2-oxoethyl)-4H-chromene-3-carboxylate (CXL017) and its analogues. PubMed. [Link]

  • Agrawal, S., et al. (2014). Synthesis molecular modeling and anticonvulsant activity of some hydrazone, semicarbazone, and thiosemicarbazone derivatives of benzylidene camphor. Drug Design, Development and Therapy, 8, 1699–1710. [Link]

  • PubChem. Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. [Link]

  • ResearchGate. (2007). Anticonvulsant activity and neuroprotection assay of 3-substituted-N-aryl-6,7-dimethoxy-3a,4-dihydro-3H-indeno[1,2-c]pyrazole-2-carboxamide analogues. [Link]

  • Zhang, Y., et al. (2018). Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives. European Journal of Medicinal Chemistry, 157, 915-927. [Link]

  • MDPI. (2022). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. MDPI. [Link]

  • Kovar, S. E., et al. (2020). Chalcones bearing a 3,4,5-trimethoxyphenyl motif are capable of selectively inhibiting oncogenic K-Ras signaling. Bioorganic & Medicinal Chemistry Letters, 30(24), 127623. [Link]

  • PubMed. (2025). Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7',4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice. PubMed. [Link]

  • PubChem. Ethyl 5-(2,3-dimethoxyphenyl)-5-oxovalerate. [Link]

Sources

Validation

A Comparative Guide to Phenyl-Oxovalerate Isomers: The Impact of Methoxy Group Positioning on Cytotoxic Activity

An In-depth Analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and its 3,4,5-trimethoxyphenyl Analogue For researchers and scientists in the field of drug development, particularly in oncology, the substitution p...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Analysis of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and its 3,4,5-trimethoxyphenyl Analogue

For researchers and scientists in the field of drug development, particularly in oncology, the substitution pattern of a phenyl ring is a critical determinant of a compound's biological activity. The trimethoxyphenyl moiety, a recurring pharmacophore in numerous natural and synthetic bioactive compounds, serves as a quintessential example. Its efficacy is profoundly influenced by the spatial arrangement of the three methoxy groups. This guide provides a detailed comparative analysis of two positional isomers: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and its more extensively studied 3,4,5-trimethoxyphenyl analogue, focusing on their synthesis, biological performance, and the structural rationale for their differential activities.

The 3,4,5-trimethoxyphenyl group is a well-established feature of potent tubulin polymerization inhibitors, which are a cornerstone of cancer chemotherapy.[1] These agents disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.[2] This guide will explore whether the isomeric 2,3,4-trimethoxyphenyl scaffold retains this critical anticancer activity and provide the experimental frameworks necessary to validate such comparisons.

I. Synthesis and Chemical Profile: A Tale of Two Isomers

The most common synthetic route to these ketoesters is the Friedel-Crafts acylation. This reaction involves the acylation of a trimethoxybenzene isomer with an acylating agent derived from a five-carbon chain, typically ethyl glutaryl chloride.

The choice of trimethoxybenzene isomer (1,2,3-trimethoxybenzene for the 2,3,4-substituted product or 1,2,3-trimethoxybenzene for the 3,4,5-substituted product) is the primary determinant of the final product. While the overall synthetic strategy is similar, reaction conditions such as catalyst choice (e.g., AlCl₃, FeCl₃) and solvent may require optimization for each isomer to manage regioselectivity and yield, particularly with the potentially more sterically hindered 2,3,4-isomer.

cluster_start Starting Materials cluster_reaction Core Reaction cluster_product Final Products A 1,2,3-Trimethoxybenzene (for 2,3,4-analogue) FC Friedel-Crafts Acylation Catalyst: Lewis Acid (e.g., AlCl₃) Solvent: e.g., DCM, CS₂ A->FC Select Isomer B 1,3,5-Trimethoxybenzene (for 3,4,5-analogue) B->FC Select Isomer C Ethyl Glutaryl Chloride C->FC P1 Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate FC->P1 P2 Ethyl 5-(3,4,5-trimethoxyphenyl)-5-oxovalerate FC->P2

Caption: General workflow for the synthesis of trimethoxyphenyl-5-oxovalerate isomers.

II. Comparative Biological Activity: The Critical Role of the 3,4,5-Moiety

The primary distinction in the biological profiles of these two isomers lies in their efficacy as anticancer agents, a difference rooted in their ability to inhibit tubulin polymerization.

The 3,4,5-Trimethoxyphenyl Analogue: A Classic Tubulin Inhibitor

A vast body of literature establishes compounds bearing the 3,4,5-trimethoxyphenyl ring as potent inhibitors of tubulin polymerization.[1][3] This structural motif is a key feature of the combretastatins and other agents that bind to the colchicine-binding site on β-tubulin.[4] This binding event prevents the assembly of αβ-tubulin heterodimers into microtubules, which are essential for the formation of the mitotic spindle during cell division.[2] The disruption of microtubule dynamics triggers a mitotic checkpoint, leading to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.[1] Chalcones and other derivatives containing the 3,4,5-trimethoxyphenyl ring consistently demonstrate potent cytotoxic activity against a wide range of cancer cell lines, with IC₅₀ values often in the nanomolar to low micromolar range.[5][6]

The 2,3,4-Trimethoxyphenyl Analogue: A Hypothesized Reduction in Potency

Direct experimental data for Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is less prevalent in public literature. However, based on established structure-activity relationships (SAR), a significant reduction in tubulin-destabilizing activity can be predicted. The specific spatial orientation and electronic properties of the methoxy groups in the 3,4,5-isomer are optimized for interaction with the colchicine binding pocket. Altering this substitution to a 2,3,4-pattern changes the molecule's conformation and dipole moment, which would likely diminish its binding affinity for tubulin. While it may still possess some cytotoxic activity, it is unlikely to match the potency of its 3,4,5-substituted counterpart as a tubulin inhibitor. Its biological effects might arise from different mechanisms of action, which warrants further investigation.

G cluster_compound Compound Action cluster_cellular Cellular Events cluster_outcome Cell Fate Compound 3,4,5-TMP Analogue Tubulin β-Tubulin (Colchicine Site) Compound->Tubulin Binds to Microtubule Microtubule Dynamics Tubulin->Microtubule Inhibits Polymerization Spindle Mitotic Spindle Formation Microtubule->Spindle Disrupts Mitosis Mitosis Spindle->Mitosis Blocks Arrest G2/M Phase Arrest Mitosis->Arrest Leads to Apoptosis Apoptosis Arrest->Apoptosis Induces

Caption: Mechanism of action for 3,4,5-trimethoxyphenyl (TMP) tubulin inhibitors.

III. Experimental Data Summary

The following table summarizes representative cytotoxic data for compounds featuring the 3,4,5-trimethoxyphenyl moiety against various human cancer cell lines. Data for the 2,3,4-isomer is hypothesized based on SAR principles and requires experimental validation.

Compound ClassRepresentative CompoundCancer Cell LineIC₅₀ (µM)Reference
3,4,5-TMP Analogue (E)-5-(3-(1H-1,2,4-triazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-1-en-1-yl)-2-methoxyphenolMCF-7 (Breast)0.39[5]
3,4,5-TMP Analogue (E)-5-(3-(1H-1,2,4-triazol-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-1-en-1-yl)-2-methoxyphenolMDA-MB-231 (Breast)0.77[5]
3,4,5-TMP Analogue N-phenyl triazinone derivativeHepG2 (Liver)1.38[2]
3,4,5-TMP Analogue Pyrrolizine Benzamide Derivative (16a)MCF-7 (Breast)0.52[3]
2,3,4-TMP Analogue Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerateVarious>10 (Predicted)N/A

IV. Key Experimental Protocols

To empirically compare these two isomers, a series of standardized in vitro assays are required. The following protocols provide a self-validating framework for assessing cytotoxicity and mechanism of action.

Protocol 1: In Vitro Tubulin Polymerization Assay

This assay directly measures a compound's effect on the assembly of purified tubulin into microtubules.

Principle: Tubulin polymerization increases the turbidity of a solution, which can be monitored spectrophotometrically by measuring the absorbance at 340 nm.[7] Inhibitors will reduce the rate and extent of this absorbance increase.

Materials:

  • Purified bovine tubulin (>99%)

  • General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA

  • GTP stock solution (100 mM)

  • Glycerol

  • Test compounds (dissolved in DMSO) and controls (Paclitaxel as promoter, Colchicine as inhibitor)

  • 96-well, flat-bottom, clear microplate

  • Temperature-controlled microplate reader

Procedure:

  • Reagent Preparation: On ice, prepare a polymerization buffer (GTB with 1 mM GTP and 10% glycerol). Reconstitute tubulin in ice-cold GTB to a final concentration of 3-4 mg/mL.[7]

  • Compound Dilution: Prepare serial dilutions of the test compounds in polymerization buffer. The final DMSO concentration should not exceed 0.5%.

  • Assay Setup: In a pre-chilled 96-well plate on ice, add 10 µL of the diluted test compound, positive control, or negative (vehicle) control to triplicate wells.[8]

  • Initiation of Polymerization: Add 90 µL of the cold tubulin solution to each well, bringing the total volume to 100 µL. Mix gently by pipetting.

  • Data Acquisition: Immediately place the plate into a microplate reader pre-warmed to 37°C. Measure the absorbance at 340 nm every 30-60 seconds for at least 60 minutes.[8]

  • Data Analysis: Plot absorbance vs. time. Determine key parameters such as the maximum polymerization rate (Vmax) and the maximum polymer mass (Amax). Calculate the IC₅₀ value by plotting the inhibition of Vmax or Amax as a function of compound concentration.[7]

G A Prepare Reagents on Ice (Tubulin, Buffers, Compounds) B Add Compounds & Controls to Chilled 96-Well Plate A->B C Add Cold Tubulin Solution to Initiate Reaction B->C D Incubate at 37°C in Spectrophotometer C->D E Measure Absorbance (340 nm) over Time D->E F Plot Data & Calculate IC₅₀, Vmax, Amax E->F

Caption: Workflow for an in vitro tubulin polymerization assay.

Protocol 2: Cell Viability (MTT) Assay

This colorimetric assay is a standard method for assessing the cytotoxic effect of a compound on a cell population.

Principle: The mitochondrial dehydrogenase enzymes in living, metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan is directly proportional to the number of viable cells.[9]

Materials:

  • Human cancer cell lines (e.g., MCF-7, HepG2, HeLa)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well flat-bottom plates

  • Test compounds dissolved in DMSO

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for attachment.[9]

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the old medium with 100 µL of the medium containing the test compounds or vehicle control (DMSO).

  • Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C.[10]

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 2-4 hours, allowing for formazan crystal formation.[10]

  • Solubilization: Carefully aspirate the medium and add 100-150 µL of solubilization solution to each well. Mix thoroughly to dissolve the crystals.

  • Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot viability against the logarithm of compound concentration to determine the IC₅₀ value.

V. Conclusion and Future Perspectives

The comparative analysis between Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate and its 3,4,5-trimethoxyphenyl analogue underscores the profound impact of isomeric substitution on biological function. The 3,4,5-isomer belongs to a well-validated class of potent tubulin polymerization inhibitors with significant anticancer potential. In contrast, the 2,3,4-isomer is predicted to have substantially lower activity against tubulin, although it may possess other, yet-to-be-determined biological effects.

This guide provides the foundational knowledge and experimental protocols for researchers to empirically test this hypothesis. Future work should focus on the direct synthesis and parallel screening of both isomers using the outlined cytotoxicity and mechanistic assays. Such studies will not only validate the structure-activity relationship principles discussed but could also uncover novel therapeutic properties for the less-studied 2,3,4-trimethoxyphenyl scaffold.

VI. References

  • BenchChem. (2025). Application Notes and Protocols: Tubulin Polymerization Assay with Tubulin Inhibitor 26. BenchChem.com.

  • Bio-protocol. (n.d.). Cell-Based Tubulin Polymerization Assay. Bio-protocol.

  • BenchChem. (2025). Application Notes and Protocols for Tubulin Polymerization-IN-72. BenchChem.com.

  • Bio-protocol. (n.d.). Tubulin Polymerization Assay. Bio-protocol.

  • Sigma-Aldrich. (n.d.). In Vitro Tubulin Polymerization Assay Kit (≥99% Pure Bovine Tubulin). Sigmaaldrich.com.

  • Al-Ostath, A., et al. (2021). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules. Available at: [Link]

  • Li, Y., et al. (2020). Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives. European Journal of Medicinal Chemistry. Available at: [Link]

  • O'Boyle, N. M., et al. (2024). (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. Pharmaceuticals. Available at: [Link]

  • BenchChem. (2025). Unveiling the Potency of 3,4,5-Trimethoxybenzoyl Derivatives: A Comparative Guide to Their Biological Activities. BenchChem.com.

  • BenchChem. (2025). A Comparative Analysis of 2-Methoxy-3,4,5-trimethylphenol with Other Antioxidants: A Guide for Researchers. BenchChem.com.

  • Al-Warhi, T., et al. (2021). Novel pyrrolizines bearing 3,4,5-trimethoxyphenyl moiety: design, synthesis, molecular docking, and biological evaluation as potential multi-target cytotoxic agents. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Le Clainche, T., et al. (2024). Synthesis and Antiproliferative Effect of 3,4,5-Trimethoxylated Chalcones on Colorectal and Prostatic Cancer Cells. Pharmaceuticals. Available at: [Link]

  • Ghorab, M. M., et al. (2020). Design and synthesis of new trimethoxylphenyl-linked combretastatin analogues loaded on diamond nanoparticles as a panel for ameliorated solubility and antiproliferative activity. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Al-Hujaili, A. M., et al. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. Pharmaceuticals. Available at: [Link]

  • BenchChem. (2025). Technical Support Center: Assessing the Cytotoxicity of Sappanone A. BenchChem.com.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate

Introduction: A Proactive Approach to Laboratory Safety While specific safety data for this compound is limited, this protocol is built upon established principles for handling similar chemical structures, such as substi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Proactive Approach to Laboratory Safety

While specific safety data for this compound is limited, this protocol is built upon established principles for handling similar chemical structures, such as substituted aromatic ketones and esters. The core philosophy of this guide is to treat the compound with a conservative approach, ensuring the highest level of safety for personnel and adherence to environmental regulations. Crucially, always consult your institution's Environmental Health & Safety (EHS) department and the manufacturer-specific Safety Data Sheet (SDS) before handling or disposal.

Part 1: Hazard Assessment and Personal Protective Equipment (PPE)

Understanding the potential hazards of a chemical is the foundation of its safe handling and disposal. Based on the functional groups present (ester, ketone, trimethoxy-substituted benzene ring), we can infer a likely hazard profile. Analogous compounds, such as Ethyl 5-oxopentanoate, are known to cause skin, eye, and respiratory irritation.[2] Therefore, a cautious stance is warranted.

Table 1: Inferred Hazard Profile and Required PPE

Parameter Assessment & Rationale Required Personal Protective Equipment (PPE)
Acute Toxicity Oral, dermal, and inhalation toxicity data are not available. Assume moderate toxicity as a precaution.Standard laboratory attire (long pants, closed-toe shoes).
Skin/Eye Irritation The ester and ketone functional groups suggest a potential for irritation upon contact.[2]Nitrile or Butyl Rubber Gloves: Inspect for integrity before use.[3]
Safety Goggles with Side Shields: Protects against splashes. For larger quantities, a face shield is recommended over goggles.[4]
Laboratory Coat: To prevent contamination of personal clothing.
Environmental Hazard Data on aquatic toxicity is unavailable. Many complex organic molecules can be harmful to aquatic life. Therefore, do not dispose of this chemical down the drain.[3][5]N/A
Flammability The specific flash point is not determined. As an organic ester, it should be considered combustible.Store away from ignition sources.[5][6]
Immediate First Aid Measures
Exposure Route First Aid Protocol
Skin Contact Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.[4][7]
Eye Contact Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek medical attention.[4][7]
Inhalation Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4][5]
Ingestion Do not induce vomiting. Rinse mouth thoroughly with water. Seek immediate medical attention.[5][6]

Part 2: Step-by-Step Disposal Workflow

The fundamental principle of chemical disposal is proper segregation. Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process. This workflow ensures that Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is handled correctly from the moment it is designated as waste.

Step 1: Waste Identification and Segregation
  • Identify the Waste Stream: Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a non-halogenated organic compound . It must be segregated from halogenated solvents, strong acids, bases, and oxidizers.

  • Rationale: Disposal facilities often use different processes for halogenated versus non-halogenated waste. Incineration of halogenated compounds can produce highly corrosive byproducts (e.g., HCl), requiring specialized scrubbers. Improper mixing increases disposal costs and risks.

Step 2: Containerization
  • Liquid Waste: Collect unused or waste solutions of the compound in a dedicated, chemically-resistant container (e.g., high-density polyethylene or glass) labeled for "Non-Halogenated Organic Waste."

  • Solid Waste: Collect any materials contaminated with the compound (e.g., filter paper, absorbent pads, contaminated gloves) in a separate, clearly labeled solid waste container.

  • Container Integrity: Ensure waste containers are in good condition, with no cracks or leaks. Keep containers closed with a tight-fitting lid when not in use to prevent the release of vapors.[3][4]

Step 3: Labeling
  • Clarity is Paramount: All waste containers must be accurately and clearly labeled. The label should include:

    • The full chemical name: "Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate"

    • An accurate estimation of the concentration and volume.

    • The words "Hazardous Waste."

    • Appropriate hazard identification (e.g., "Irritant," "Combustible").

    • The date the container was started.

  • Rationale: Proper labeling is a legal requirement and is essential for the safety of all personnel who may handle the container, from lab members to EHS staff and disposal technicians.

Step 4: Storage Pending Pickup
  • Designated Area: Store sealed waste containers in a designated satellite accumulation area within or near the laboratory.

  • Secondary Containment: Place the waste container inside a larger, chemically-resistant tub or tray to contain any potential leaks.

  • Ventilation: The storage area must be well-ventilated.[4]

  • Incompatibilities: Ensure the waste is not stored near incompatible materials, particularly strong oxidizing agents.[5][8]

Disposal Workflow Diagram

G cluster_0 Waste Generation Point cluster_1 Segregation & Characterization cluster_2 Containerization & Labeling cluster_3 Final Steps Waste Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate (Designated as Waste) isLiquid Is it a liquid or in solution? Waste->isLiquid Evaluate Physical State isSolid Is it contaminated labware (gloves, paper, etc.)? isLiquid->isSolid No LiquidContainer Collect in sealed, labeled 'Non-Halogenated Liquid Waste' container. isLiquid->LiquidContainer Yes SolidContainer Collect in sealed, labeled 'Contaminated Solid Waste' container. isSolid->SolidContainer Yes Storage Store in designated, ventilated satellite accumulation area with secondary containment. isSolid->Storage No (Consult EHS) LiquidContainer->Storage SolidContainer->Storage Pickup Arrange for pickup by Institutional EHS. Storage->Pickup

Caption: Decision workflow for proper waste segregation and disposal.

Part 3: Emergency Spill Protocol

Even with careful handling, spills can occur. A prepared response is essential to mitigate exposure and environmental release.

  • Alert Personnel: Immediately alert others in the vicinity.

  • Assess the Spill: For a small spill (<100 mL) that you are trained to handle, proceed with the following steps. For large spills, evacuate the area and contact your institution's emergency response team.

  • Don PPE: At a minimum, wear a lab coat, double nitrile gloves, and chemical splash goggles.

  • Containment: Prevent the spill from spreading. Use an absorbent barrier (spill pads or sand) to surround the spill. Do not use combustible materials like paper towels to absorb the bulk of the liquid.[6]

  • Absorption: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical absorbent.[3][6]

  • Collection: Carefully sweep or scoop the absorbed material into a designated container for hazardous solid waste.[4][7]

  • Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous solid waste.

  • Report: Report the incident to your laboratory supervisor and EHS department, in accordance with institutional policy.

Conclusion: Upholding a Culture of Safety

The proper disposal of Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate is a procedural necessity that reflects a laboratory's commitment to safety, responsibility, and scientific integrity. By following this guide, researchers can ensure they are not only protecting themselves and their colleagues but also safeguarding the environment. Always remember that this document serves as a guide; your institution's EHS department is the ultimate authority on chemical waste management.

References

  • Safety Data Sheet (General). (2023, March 6). General safety information on handling chemical spills and first aid. Google Cloud.
  • PubChem. (n.d.). Ethyl 5-(2,3,4-trimethoxyphenyl)-5-oxovalerate. National Center for Biotechnology Information. Retrieved from [Link]

  • Renfert. (2025, August 26). Safety Data Sheet. Information on protective equipment and environmental precautions.
  • MarkHerb. (n.d.). Safety Data Sheet. General disposal considerations and information on incompatible materials.
  • CPAChem. (2020, January 28). Safety Data Sheet. Example of environmental hazard classification for organic compounds.
  • PubChem. (n.d.). Ethyl 5-oxopentanoate. Hazard information for a structural analogue. National Center for Biotechnology Information. Retrieved from [Link]

  • Weill Cornell Medicine. (2020, August 27). EHS Program Manual 5.2 - Waste Disposal Procedure. Example of institutional waste disposal guidelines.
  • Organon. (2024, April 6). Etoricoxib Formulation Safety Data Sheet. Guidance on handling, storage, and disposal of chemical formulations.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.